tert-Butyl 3-aminopropanoate hydrochloride

• CAS: 58620-93-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of tert-Butyl 3-aminopropanoate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of tert-Butyl 3-aminopropanoate hydrochloride, a compound relevant in various research and development applications. This document collates available data, outlines general experimental protocols for property determination, and includes safety and handling information.

Core Physical and Chemical Properties

tert-Butyl 3-aminopropanoate hydrochloride is the hydrochloride salt of the tert-butyl ester of β-alanine. Its chemical structure imparts specific physical characteristics relevant to its handling, storage, and application in chemical synthesis.

Property	Value	Source(s)
CAS Number	58620-93-2	[1][2]
Molecular Formula	C₇H₁₆ClNO₂	[1][3]
Molecular Weight	181.66 g/mol	[1][3]
IUPAC Name	tert-butyl 3-aminopropanoate;hydrochloride	[3]
Boiling Point	233.9 °C at 760 mmHg	[4]
Flash Point	95.2 °C	[4]
Appearance	Data not available (often a white to off-white solid)
Melting Point	Data not available
Solubility	No quantitative data available. Expected to be soluble in polar protic solvents like water and methanol due to its ionic nature.[5]
Storage Temperature	-20°C	[4]

Structural and Relational Overview

The following diagram illustrates the key identifiers and computed properties of the molecule, providing a high-level overview of its chemical identity.

Figure 1. Key Identifiers and Properties. (Max Width: 760px)

Experimental Protocols

The melting point provides an indication of purity. Pure crystalline compounds typically exhibit a sharp melting range (0.5-1.0°C), whereas impurities lead to a depressed and broader melting range.[6][7] A common method involves using a capillary melting point apparatus.[8]

Objective: To determine the temperature range over which the solid compound transitions to a liquid.

Materials:

• tert-Butyl 3-aminopropanoate hydrochloride (finely powdered)

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or DigiMelt)[6][8]

• Thermometer or digital temperature probe

Procedure:

• Sample Preparation: A small amount of the dry, finely powdered compound is packed into a capillary tube to a height of 2-3 mm.[8] The tube is tapped gently to ensure dense packing.

• Apparatus Setup: The packed capillary tube is placed into the heating block of the melting point apparatus alongside a calibrated thermometer.

• Approximate Determination: A rapid heating rate (5-10°C per minute) is initially used to get an approximate melting temperature.[6]

• Accurate Determination: A fresh sample is prepared. The apparatus is heated rapidly to about 20°C below the approximate melting point found in the previous step.[6] The heating rate is then reduced to ~2°C per minute to allow for thermal equilibrium.

• Observation and Recording: The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The melting range is reported as T₁ - T₂.

As an amine hydrochloride salt, the compound is expected to be polar and ionic, favoring solubility in polar protic solvents.[5] The isothermal equilibrium or "shake-flask" method is a standard technique to quantify solubility.[5][9]

Objective: To determine the equilibrium solubility of the compound in an aqueous solvent at a controlled temperature.

Materials:

• tert-Butyl 3-aminopropanoate hydrochloride

• High-purity water (or other specified aqueous buffer)

• Thermostatic shaker bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm)

• Quantification instrument (e.g., HPLC-UV)

Procedure:

• Preparation of Saturated Solution: An excess amount of the solid compound is added to a known volume of the solvent in a sealed vial. This ensures that an equilibrium between the dissolved and undissolved solute is achieved.[5]

• Equilibration: The vial is placed in a thermostatic shaker bath set to a constant temperature (e.g., 25°C) and agitated for a sufficient period (typically 24-72 hours) to reach equilibrium.[5]

• Phase Separation: The suspension is removed from the shaker. A portion is withdrawn and centrifuged at high speed to pellet the remaining undissolved solid.

• Sample Analysis: A precise aliquot of the clear supernatant is carefully removed, filtered through a syringe filter to remove any remaining particulates, and then accurately diluted.[5]

• Quantification: The concentration of the diluted sample is determined using a validated analytical method, such as HPLC. A calibration curve prepared with known standards is used for accurate quantification.

• Calculation: The solubility is calculated from the measured concentration, accounting for the dilution factor, and is typically expressed in mg/mL or mol/L. The experiment should be repeated multiple times to ensure reproducibility.[5]

The workflow for this protocol is visualized below.

Figure 2. Isothermal Equilibrium Solubility Workflow. (Max Width: 760px)

Safety and Handling

According to aggregated GHS data, tert-Butyl 3-aminopropanoate hydrochloride may cause skin irritation, serious eye irritation, and respiratory irritation.[3]

GHS Hazard Statements:

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

Precautionary Measures:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

• P280: Wear protective gloves, protective clothing, eye protection, and face protection.[10][11]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[10][11]

• P302+P352: IF ON SKIN: Wash with plenty of water.[10]

Researchers should always consult the full Safety Data Sheet (SDS) from their supplier before handling this chemical and use it in a well-ventilated area, such as a fume hood.[11][12] Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, should be worn at all times.[12]

References

• 1. scbt.com [scbt.com]
• 2. tert-Butyl 3-aminopropanoate hydrochloride [sobekbio.com]
• 3. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 5. benchchem.com [benchchem.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. chemicalbook.com [chemicalbook.com]
• 11. aksci.com [aksci.com]
• 12. spectrumchemical.com [spectrumchemical.com]

A Technical Guide to tert-Butyl 3-aminopropanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of tert-Butyl 3-aminopropanoate hydrochloride, a key building block in organic synthesis and pharmaceutical development. It details the compound's chemical structure, physical properties, experimental protocols for its synthesis, and its applications in research.

Chemical Identity and Structure

tert-Butyl 3-aminopropanoate hydrochloride is the hydrochloride salt of the tert-butyl ester of β-alanine. The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality, which is a common strategy in peptide synthesis and the development of complex molecules.[1] This protection prevents unwanted side reactions involving the carboxyl group.[1]

The chemical structure consists of a propanoate backbone with an amino group at the 3-position and a tert-butyl ester at the carboxyl group. The positive charge on the protonated amine is balanced by a chloride ion.

Canonical SMILES: CC(C)(C)OC(=O)CCN.Cl[2]

InChIKey: DOMTZTVJNZKUNX-UHFFFAOYSA-N[2]

Physicochemical Properties

The compound's properties make it suitable for various applications in organic chemistry, particularly as an intermediate in multi-step syntheses.[3][4] It is typically supplied as a solid with a high degree of purity.[5]

Property	Value	Source
IUPAC Name	tert-butyl 3-aminopropanoate;hydrochloride	[2]
Synonyms	H-beta-Ala-OtBu.HCl, β-Alanine tert-butyl ester hydrochloride	[2][6]
CAS Number	58620-93-2	[2][6][7]
Molecular Formula	C₇H₁₆ClNO₂	[2][6]
Molecular Weight	181.66 g/mol	[2][6][7]
Boiling Point	233.9 °C at 760 mmHg	[6]
Flash Point	95.2 °C	[6]
Purity	≥97%	[5]
Storage Temperature	-20°C, Inert atmosphere, Keep in dark place	[3][6]

Synthesis and Experimental Protocols

The synthesis of tert-Butyl 3-aminopropanoate hydrochloride is typically achieved through a two-step process: formation of the tert-butyl ester free base, followed by conversion to its hydrochloride salt. The following protocol outlines a common method starting from tert-butyl cyanoacetate.[3]

This procedure involves the catalytic hydrogenation of a nitrile to a primary amine, followed by acidification to yield the final hydrochloride salt.[3]

Materials:

• tert-Butyl cyanoacetate

• 2% Methanol-ammonia aqueous solution

• Raney Nickel (catalyst)

• Nitrogen (N₂) gas

• Hydrogen (H₂) gas

• Ethyl acetate

• Ethyl acetate-hydrogen chloride solution

Procedure:

• Reaction Setup: To a suitable reaction vessel (e.g., an autoclave), add tert-butyl cyanoacetate (200 g), 2% methanol-ammonia aqueous solution (1 kg), and Raney Nickel (20 g).[3]

• Inerting: Seal the reactor and purge it three times with nitrogen gas to remove oxygen.[3]

• Hydrogenation: Following the nitrogen purge, purge the reactor three times with hydrogen gas.[3] Pressurize the vessel with hydrogen to 5 MPa.

• Reaction: Heat the mixture to 55 °C and stir for 6 hours. Maintain the hydrogen pressure at 5 MPa throughout the reaction by continuously replenishing it as it is consumed.[3]

• Work-up (Free Base Isolation): Upon completion, cool the reactor and vent the hydrogen gas. Remove the Raney Nickel catalyst by filtration. Concentrate the filtrate under reduced pressure to approximately 200 g.[3] Dilute the concentrated residue with ethyl acetate.

• Salt Formation: Cool the ethyl acetate solution. Adjust the pH to 3 by the slow addition of an ethyl acetate-hydrogen chloride solution.[3]

• Isolation of Final Product: Concentrate the resulting mixture. The product, tert-Butyl 3-aminopropanoate hydrochloride, will precipitate as a solid. Collect the solid and dry it to yield the final product (approx. 198 g).[3]

Caption: Synthesis workflow for tert-Butyl 3-aminopropanoate hydrochloride.

Applications in Research and Drug Development

tert-Butyl 3-aminopropanoate hydrochloride is a valuable intermediate in several synthetic pathways.

• Peptide Synthesis: As a derivative of β-alanine, it is used in the synthesis of β-peptides and other peptidomimetics. The tert-butyl group provides robust protection for the C-terminus under various coupling conditions and can be selectively removed later in the synthesis.

• Pharmaceutical Intermediates: It serves as a precursor in the synthesis of more complex active pharmaceutical ingredients (APIs). For instance, it is an intermediate in the synthesis of rac-3-Oxo Atorvastatin Sodium Salt, which is an impurity related to the cholesterol-lowering drug Atorvastatin.[3]

• Proteomics Research: The compound is classified as a biochemical for proteomics research, indicating its utility in creating specific probes or modified peptides for studying protein function and interactions.[7]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, tert-Butyl 3-aminopropanoate hydrochloride is considered an irritant.[2]

• Hazards: May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[2]

• Handling: Standard laboratory safety precautions should be observed, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

• Storage: The compound should be stored at -20°C in a tightly sealed container under an inert atmosphere to prevent degradation.[6]

References

• 1. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 2. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-butyl 3-aminopropanoate | 15231-41-1 [chemicalbook.com]
• 4. 15231-41-1 | tert-Butyl 3-Aminopropanoate | Aliphatic Chain Hydrocarbons | Ambeed.com [ambeed.com]
• 5. tert-Butyl 3-aminopropanoate hydrochloride [sobekbio.com]
• 6. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 7. scbt.com [scbt.com]

Technical Guide: tert-Butyl 3-aminopropanoate hydrochloride (CAS 58620-93-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 3-aminopropanoate hydrochloride (CAS: 58620-93-2) is a versatile building block in organic and medicinal chemistry. As a protected form of β-alanine, it serves as a crucial precursor in the synthesis of β-peptides, peptidomimetics, and various pharmaceutical compounds. Its tert-butyl ester group provides stability under certain reaction conditions and allows for selective deprotection, making it a valuable tool in multistep synthetic routes. This technical guide provides a comprehensive overview of its chemical properties, synthesis, spectroscopic data, and applications in drug discovery, particularly as a precursor to γ-aminobutyric acid (GABA) analogues.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of tert-Butyl 3-aminopropanoate hydrochloride. The data has been compiled from various chemical suppliers and databases.

Property	Value	Reference
CAS Number	58620-93-2	[1]
Molecular Formula	C₇H₁₆ClNO₂	[2]
Molecular Weight	181.66 g/mol	[2]
Appearance	White to off-white solid	[]
Boiling Point	233.9 °C at 760 mmHg	[4]
Flashing Point	95.2 °C	[4]
Storage Temperature	-20°C	[4]
SMILES	CC(C)(C)OC(=O)CCN.Cl	[2]
InChI	InChI=1S/C7H15NO2.ClH/c1-7(2,3)10-6(9)4-5-8;/h4-5,8H2,1-3H3;1H	[2]

Spectroscopic Data

¹H NMR Spectroscopy (Expected)

• Solvent: D₂O or DMSO-d₆

• Expected Chemical Shifts (δ, ppm):

  • 1.40-1.50 (s, 9H): The nine equivalent protons of the tert-butyl group will appear as a sharp singlet.

  • 2.60-2.70 (t, 2H): The methylene protons adjacent to the carbonyl group (C2-H) will appear as a triplet.

  • 3.10-3.20 (t, 2H): The methylene protons adjacent to the amino group (C3-H) will appear as a triplet, likely shifted downfield due to the protonation of the amine.

  • 8.0-9.0 (br s, 3H): The protons of the ammonium group (-NH₃⁺) will appear as a broad singlet.

¹³C NMR Spectroscopy (Expected)

• Solvent: D₂O or DMSO-d₆

• Expected Chemical Shifts (δ, ppm):

  • 27.5-28.5: The three equivalent methyl carbons of the tert-butyl group.

  • 33.0-34.0: The methylene carbon adjacent to the carbonyl group (C2).

  • 35.0-36.0: The methylene carbon adjacent to the ammonium group (C3).

  • 81.0-82.0: The quaternary carbon of the tert-butyl group.

  • 170.0-171.0: The carbonyl carbon of the ester group.

Infrared (IR) Spectroscopy (Expected)

• Key Absorption Bands (cm⁻¹):

  • 2800-3100: N-H stretching vibrations of the ammonium group.

  • 1730-1740: C=O stretching vibration of the ester carbonyl group.

  • 1500-1600: N-H bending vibrations of the ammonium group.

  • 1150-1250: C-O stretching vibration of the ester group.

Mass Spectrometry (Expected)

• Ionization Mode: Electrospray Ionization (ESI)

• Expected m/z values:

  • [M+H]⁺ = 146.12: The molecular ion of the free base (tert-Butyl 3-aminopropanoate).

  • [M-C₄H₉]⁺ = 88.04: Loss of the tert-butyl group is a common fragmentation pathway.[5]

  • [M-OC(CH₃)₃]⁺ = 72.08: Loss of the tert-butoxy group.

Experimental Protocols

Synthesis of tert-Butyl 3-aminopropanoate hydrochloride

This protocol is adapted from general procedures for the synthesis of amino acid tert-butyl esters.[6]

Reaction Scheme:

Caption: Synthesis of tert-Butyl 3-aminopropanoate hydrochloride.

Materials:

• β-Alanine

• Dioxane (anhydrous)

• p-Toluenesulfonic acid (PTSA) or another suitable acid catalyst

• Isobutylene

• 10% Sodium bicarbonate solution

• Brine

• Anhydrous diethyl ether

• Hydrogen chloride (gas or as a solution in ether)

• Autoclave or a pressure-rated reaction vessel

Procedure:

• To a pressure-rated reaction vessel, add β-alanine and anhydrous dioxane.

• Add a catalytic amount of p-toluenesulfonic acid (PTSA).

• Cool the vessel and carefully add condensed isobutylene.

• Seal the vessel and stir the reaction mixture at room temperature for 2-5 days.

• After the reaction is complete, carefully vent the excess isobutylene.

• Transfer the reaction mixture to a separatory funnel and wash with 10% sodium bicarbonate solution, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the free base, tert-butyl 3-aminopropanoate.

• Dissolve the crude free base in anhydrous diethyl ether and cool the solution to 0°C.

• Slowly bubble hydrogen chloride gas through the solution or add a solution of HCl in diethyl ether until precipitation is complete.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield tert-butyl 3-aminopropanoate hydrochloride as a white solid.

Purification

The primary method for purification is recrystallization. Suitable solvent systems include ethanol/diethyl ether or methanol/diethyl ether. Alternatively, for removal of non-basic impurities, the hydrochloride salt can be dissolved in water, the solution washed with an organic solvent like dichloromethane, and the product recovered by lyophilization.[7]

Applications in Drug Development

tert-Butyl 3-aminopropanoate hydrochloride is a valuable building block for the synthesis of a variety of biologically active molecules, primarily due to its role as a protected β-amino acid.

Synthesis of β-Peptides

β-peptides are polymers of β-amino acids. They are of significant interest in drug development because they can form stable secondary structures and are resistant to proteolytic degradation. tert-Butyl 3-aminopropanoate hydrochloride serves as a fundamental building block for introducing β-alanine units into these synthetic peptides.

Caption: Workflow for β-peptide synthesis.

Precursor to GABA Analogues and Receptor Modulators

γ-Aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the central nervous system.[8] Its receptors, particularly the GABAₐ and GABAₑ receptors, are important drug targets for conditions like anxiety, epilepsy, and spasticity.[9][10] tert-Butyl 3-aminopropanoate hydrochloride can be used as a starting material for the synthesis of various GABA analogues and modulators.

Caption: Role in GABA analogue synthesis and action.

Safety Information

tert-Butyl 3-aminopropanoate hydrochloride is a chemical that should be handled in a laboratory setting with appropriate personal protective equipment. Based on available GHS information, it may cause skin and serious eye irritation, as well as respiratory irritation.[2] Users should consult the safety data sheet (SDS) from their supplier for complete and up-to-date safety information.

Conclusion

tert-Butyl 3-aminopropanoate hydrochloride is a key synthetic intermediate with significant applications in the fields of peptide chemistry and drug discovery. Its utility as a protected β-alanine building block allows for the controlled synthesis of complex molecules, including proteolytically stable β-peptides and novel GABA receptor modulators. The information provided in this technical guide serves as a comprehensive resource for researchers and scientists working with this versatile compound.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 5. benchchem.com [benchchem.com]
• 6. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of a Negative Allosteric Modulator of GABAB Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: tert-Butyl 3-aminopropanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 3-aminopropanoate hydrochloride, a key building block in organic synthesis, particularly valued in pharmaceutical and proteomics research. This document outlines its chemical and physical properties, provides detailed experimental protocols for its synthesis and application, and illustrates a key synthetic pathway.

Core Properties and Data

tert-Butyl 3-aminopropanoate hydrochloride, also known as β-alanine tert-butyl ester hydrochloride, is the hydrochloride salt of a C-protected form of β-alanine. The tert-butyl ester group serves as a protecting group for the carboxylic acid, allowing for selective reactions at the primary amine. This functionality makes it a versatile reagent for introducing a three-carbon amino-linker in the synthesis of more complex molecules.

Physicochemical Data

The quantitative properties of tert-Butyl 3-aminopropanoate hydrochloride are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Weight	181.66 g/mol	[1][2]
Molecular Formula	C₇H₁₆ClNO₂	[1]
CAS Number	58620-93-2	[1][2]
Boiling Point	233.9 °C at 760 mmHg	[3]
Flash Point	95.2 °C	[3]
Monoisotopic Mass	181.0869564 Da	[1]
Synonyms	H-beta-Ala-OtBu.HCl, β-Alanine tert-butyl ester hydrochloride, 3-aminopropionic acid tert-butyl ester hydrochloride	[1]
Storage Temperature	-20°C	[3]

Experimental Protocols

Detailed methodologies for the synthesis and a representative application of tert-Butyl 3-aminopropanoate hydrochloride are provided below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis Protocol: Catalytic Hydrogenation Route

This protocol details the synthesis of tert-Butyl 3-aminopropanoate hydrochloride from tert-butyl cyanoacetate. The process involves the reduction of a nitrile to a primary amine followed by salt formation.

Workflow Diagram: Synthesis of tert-Butyl 3-aminopropanoate HCl

Caption: Workflow for the synthesis of tert-Butyl 3-aminopropanoate hydrochloride.

Materials:

• tert-Butyl cyanoacetate

• 2% Methanol-ammonia aqueous solution

• Raney Nickel (catalyst)

• Hydrogen (H₂) gas

• Nitrogen (N₂) gas

• Ethyl acetate

• Ethyl acetate-hydrogen chloride solution

Procedure:

• Add tert-butyl cyanoacetate, 2% methanol-ammonia solution, and Raney Nickel catalyst to a suitable high-pressure reactor.

• Seal the reactor and purge the atmosphere three times with nitrogen, followed by three purges with hydrogen.

• Pressurize the reactor with hydrogen to 5 MPa.

• Heat the mixture to 55°C and stir for 6 hours, maintaining the hydrogen pressure.

• Upon reaction completion, cool the reactor and carefully vent the hydrogen.

• Remove the Raney Nickel catalyst by filtration.

• Concentrate the filtrate under reduced pressure (e.g., using a rotary evaporator).

• Dilute the concentrated residue with ethyl acetate.

• Cool the solution and adjust the pH to 3 by adding an ethyl acetate-hydrogen chloride solution, which will cause the hydrochloride salt to precipitate.

• Concentrate the mixture again to promote further precipitation.

• Isolate the precipitated solid by filtration and dry it to yield the final product, tert-Butyl 3-aminopropanoate hydrochloride.

Application Protocol: Amide Bond Formation (EDC/HOBt Coupling)

This protocol provides a general method for coupling tert-Butyl 3-aminopropanoate hydrochloride with a carboxylic acid to form an amide bond. This is a representative reaction for its use in drug development and peptide synthesis. The presence of the hydrochloride salt necessitates the use of a non-nucleophilic base to liberate the free amine in situ.

Workflow Diagram: Amide Coupling Reaction

Caption: General workflow for EDC/HOBt mediated amide coupling.

Materials:

• Carboxylic acid of interest

• tert-Butyl 3-aminopropanoate hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)[4]

• 1-Hydroxybenzotriazole (HOBt)[4]

• N,N-Diisopropylethylamine (DIPEA)[4]

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate and water for workup

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the carboxylic acid (1.0 equivalent) in anhydrous DMF.

• Add EDC·HCl (1.2 equivalents) and HOBt (1.2 equivalents) to the solution and stir.

• Add tert-Butyl 3-aminopropanoate hydrochloride (1.1 equivalents) to the mixture.

• Add DIPEA (2.0 - 3.0 equivalents) dropwise to the suspension. The base neutralizes the hydrochloride salt and the HCl byproduct from the EDC activation.

• Stir the reaction mixture at room temperature for 4-18 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with water and brine.

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired N-acylated product.

Applications and Use Cases

tert-Butyl 3-aminopropanoate hydrochloride is primarily used as a bifunctional linker and building block in organic synthesis. Its key applications include:

• Pharmaceutical Drug Development : It serves as an intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). The parent free-base is noted as an intermediate in preparing byproducts of Atorvastatin, a widely used cholesterol-lowering drug.

• Peptide Synthesis : As a protected amino acid, it is used to incorporate a β-alanine moiety into peptides. The tert-butyl ester is stable to many reaction conditions used in peptide synthesis but can be cleaved under acidic conditions to reveal the carboxylic acid for further elongation or modification.

• Proteomics and Bioconjugation : The molecule can be coupled to proteins or other biomolecules to introduce a linker with a terminal amine (after deprotection), which can then be used for attaching labels, dyes, or other functional groups. It is classified as a biochemical for proteomics research[2].

References

• 1. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 4. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]

Navigating the Solubility Landscape of Tert-butyl 3-aminopropanoate Hydrochloride: A Technical Guide

For Immediate Release

This technical guide addresses the solubility of tert-butyl 3-aminopropanoate hydrochloride, a key building block in pharmaceutical synthesis. It is intended for researchers, scientists, and professionals in drug development. In the absence of extensive publicly available quantitative solubility data for this compound, this document provides a framework for its empirical determination, including detailed experimental protocols and a clear workflow for analysis.

As a hydrochloride salt of an amino acid ester, tert-butyl 3-aminopropanoate hydrochloride is anticipated to exhibit higher solubility in polar solvents and lower solubility in non-polar organic solvents. The salt form generally enhances stability and aqueous solubility. However, for many organic reactions, neutralizing the hydrochloride to its free amine form may be necessary to improve solubility in less polar organic media.

Quantitative Solubility Data

Precise, experimentally determined solubility data for tert-butyl 3-aminopropanoate hydrochloride is not widely reported in scientific literature. To facilitate systematic research and process optimization, the following table is provided as a template for researchers to record their findings when determining the solubility of this compound in a range of common organic solvents.

Solvent	Chemical Formula	Polarity Index	Solubility at 25°C ( g/100 mL)	Notes
Water	H₂O	10.2	To be determined	Expected to be soluble
Methanol (MeOH)	CH₃OH	5.1	To be determined
Ethanol (EtOH)	C₂H₅OH	4.3	To be determined
Isopropanol (IPA)	C₃H₈O	3.9	To be determined
Acetonitrile (ACN)	C₂H₃N	5.8	To be determined
Dichloromethane (DCM)	CH₂Cl₂	3.1	To be determined
Ethyl Acetate (EtOAc)	C₄H₈O₂	4.4	To be determined
Tetrahydrofuran (THF)	C₄H₈O	4.0	To be determined
Toluene	C₇H₈	2.4	To be determined
Hexane	C₆H₁₄	0.1	To be determined	Expected to have low solubility

Experimental Protocols for Solubility Determination

The following protocols are adapted for tert-butyl 3-aminopropanoate hydrochloride and provide standardized methods for both qualitative and quantitative solubility assessment.

Qualitative Solubility Assessment

This rapid method provides a preliminary understanding of the compound's solubility profile.

Materials:

• tert-butyl 3-aminopropanoate hydrochloride

• Selection of organic solvents (as listed in the table)

• Small vials (e.g., 1.5 mL)

• Vortex mixer

• Micro-spatula

Procedure:

• Add approximately 2-5 mg of tert-butyl 3-aminopropanoate hydrochloride to a vial.

• Add the selected solvent dropwise (e.g., 100 µL increments).

• Vortex the mixture for 30-60 seconds after each addition.

• Visually inspect for complete dissolution.

• Categorize solubility based on the approximate amount of solvent required (e.g., very soluble, soluble, sparingly soluble, insoluble).

Quantitative Solubility Determination (Shake-Flask Method)

This method determines the thermodynamic equilibrium solubility, providing precise quantitative data.

Materials:

• tert-butyl 3-aminopropanoate hydrochloride

• Selection of organic solvents

• Scintillation vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Analytical balance

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of tert-butyl 3-aminopropanoate hydrochloride to a vial to ensure undissolved solid remains at equilibrium.

  • Accurately add a known volume of the chosen solvent.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker within a temperature-controlled environment (e.g., 25°C).

  • Agitate the mixture for a sufficient duration (typically 24-48 hours) to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, let the vial stand to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove all undissolved particles.

  • Accurately dilute the filtered supernatant with a known volume of a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a validated HPLC method.

  • Determine the concentration of tert-butyl 3-aminopropanoate hydrochloride in the diluted sample by comparing its response to a pre-generated calibration curve.

  • Calculate the original solubility in the solvent (e.g., in g/100 mL), accounting for the dilution factor.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the quantitative solubility determination process.

Caption: Workflow for quantitative solubility determination.

Stability and Storage of tert-Butyl 3-aminopropanoate hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for tert-Butyl 3-aminopropanoate hydrochloride. Due to the limited availability of specific quantitative stability data in the public domain for this compound, this document synthesizes known qualitative information and provides detailed experimental protocols for researchers to determine its stability profile.

Core Concepts: Stability and Storage

The chemical stability of a research compound like tert-Butyl 3-aminopropanoate hydrochloride is a critical parameter that influences its shelf-life, potential degradation pathways, and ultimately, the reliability of experimental results. Understanding its stability is paramount for ensuring the quality and integrity of the molecule throughout its lifecycle, from initial synthesis to its use in drug development and other scientific applications. Proper storage conditions are essential to minimize degradation and preserve the compound's purity.

Recommended Storage Conditions

Several suppliers provide recommendations for the storage of tert-Butyl 3-aminopropanoate hydrochloride. However, these recommendations can vary. The table below summarizes the available information.

Parameter	Recommendation	Source
Storage Temperature	-20°C	[1]
2-8°C
Keep cool
Atmosphere	Inert atmosphere	[2]
Light	Keep in a dark place	[2]
Moisture	Store in a dry and well-ventilated place
General Handling	Keep container tightly closed

Given the conflicting temperature recommendations, it is advisable to store tert-Butyl 3-aminopropanoate hydrochloride at -20°C for long-term storage to minimize potential degradation. For short-term use, storage at 2-8°C may be acceptable. It is crucial to handle the compound under an inert atmosphere, such as argon or nitrogen, to prevent oxidation and moisture uptake. The container should be tightly sealed and protected from light.

Stability Profile

The stability of tert-Butyl 3-aminopropanoate hydrochloride is primarily influenced by the tert-butyl ester and the primary amine functional groups. The ester linkage is susceptible to hydrolysis, particularly under acidic or basic conditions, while the primary amine can be prone to oxidation.

Thermal Stability

Elevated temperatures can lead to the degradation of tert-Butyl 3-aminopropanoate hydrochloride. The likely degradation pathway is the thermolytic cleavage of the tert-butyl ester to form isobutylene and the corresponding carboxylic acid.

Hydrolytic Stability

The tert-butyl ester group is susceptible to hydrolysis, which can be accelerated by the presence of acids or bases. Under aqueous conditions, the ester can hydrolyze to form tert-butanol and 3-aminopropanoic acid hydrochloride. The rate of hydrolysis is dependent on the pH and temperature of the solution.

Oxidative Stability

The primary amine group in tert-Butyl 3-aminopropanoate hydrochloride can be susceptible to oxidation. Exposure to oxidizing agents or atmospheric oxygen over prolonged periods can lead to the formation of various oxidation products.

Photostability

While specific photostability data for tert-Butyl 3-aminopropanoate hydrochloride is not widely available, compounds containing amine functionalities can be susceptible to photo-oxidation. It is therefore recommended to protect the compound from light.

Experimental Protocols for Stability Assessment

The following are detailed, generalized experimental protocols that can be adapted to assess the stability of tert-Butyl 3-aminopropanoate hydrochloride. These protocols are based on established principles of stability testing.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and pathways.

Caption: Workflow for Forced Degradation Studies.

4.1.1. Acidic and Basic Hydrolysis

• Preparation: Prepare a stock solution of tert-Butyl 3-aminopropanoate hydrochloride in a suitable solvent (e.g., water or a water/acetonitrile mixture) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acidic: Mix the stock solution with an equal volume of 0.1 N hydrochloric acid.

  • Basic: Mix the stock solution with an equal volume of 0.1 N sodium hydroxide.

• Incubation: Incubate the solutions at a controlled temperature (e.g., 60°C).

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: Neutralize the aliquots before analysis (the acidic sample with NaOH and the basic sample with HCl).

• Analysis: Analyze the samples by a stability-indicating HPLC method.

4.1.2. Oxidative Degradation

• Preparation: Prepare a 1 mg/mL solution of the compound.

• Stress Conditions: Mix the solution with an equal volume of an oxidizing agent (e.g., 3% hydrogen peroxide).

• Incubation: Store the solution at room temperature, protected from light.

• Sampling and Analysis: Withdraw and analyze aliquots at various time points.

4.1.3. Thermal Degradation

• Solid State: Place a known amount of the solid compound in a controlled temperature oven (e.g., 80°C).

• Solution State: Store a solution of the compound at the same elevated temperature.

• Sampling and Analysis: Analyze samples at various time points.

Long-Term Stability Study

A long-term stability study should be conducted under the recommended storage conditions to establish the re-test period or shelf life.

Caption: Workflow for Long-Term Stability Studies.

• Protocol Design: Design the study according to ICH guidelines (Q1A R2).

• Storage: Store multiple batches of the compound in the proposed container closure system at the recommended long-term storage condition (e.g., -20°C or 2-8°C) and at accelerated conditions (e.g., 25°C/60% RH or 40°C/75% RH).

• Testing: At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months), test the samples for appearance, assay, degradation products, and moisture content.

Analytical Methods for Stability Assessment

A validated stability-indicating analytical method is crucial for accurate stability assessment. High-Performance Liquid Chromatography (HPLC) is the most common technique.

Analytical Method	Principle	Typical Parameters
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity.	Column: C18 Reverse-Phase (e.g., 4.6 mm x 250 mm, 5 µm)Mobile Phase: Gradient of water and acetonitrile with an additive like 0.1% trifluoroacetic acid (TFA) or formic acid.Detection: UV at a low wavelength (e.g., 205-215 nm) or Charged Aerosol Detector (CAD).
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds.	Useful for identifying volatile degradation products like isobutylene.
Quantitative Nuclear Magnetic Resonance (qNMR)	Absolute quantification against a certified internal standard.	Provides a primary method for purity determination without the need for a specific reference standard of the analyte.

Example HPLC Method

• Instrumentation: HPLC system with a UV detector or a Charged Aerosol Detector (CAD).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water

  • B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient: A typical gradient could be 5-95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 10 mg of the compound in the initial mobile phase composition to a concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

Potential Degradation Pathway

The primary degradation pathway for tert-Butyl 3-aminopropanoate hydrochloride is expected to be the hydrolysis of the tert-butyl ester.

Caption: Potential Hydrolytic Degradation Pathway.

Summary and Recommendations

While specific quantitative stability data for tert-Butyl 3-aminopropanoate hydrochloride is not extensively documented, its chemical structure suggests susceptibility to hydrolysis and, to a lesser extent, oxidation and thermal degradation. To ensure the integrity of the compound, the following is recommended:

• Storage: Store at -20°C for long-term use in a tightly sealed container, protected from light and moisture, and preferably under an inert atmosphere.

• Handling: Allow the container to warm to room temperature before opening to prevent condensation.

• Stability Studies: It is highly recommended that researchers perform in-house stability assessments, particularly for solutions, using the protocols outlined in this guide. A validated stability-indicating HPLC method is crucial for accurate results.

By following these guidelines, researchers and drug development professionals can be more confident in the quality and reliability of tert-Butyl 3-aminopropanoate hydrochloride used in their studies.

References

• 1. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 2. tert-Butyl 3-Aminopropanoate | 15231-41-1 [sigmaaldrich.com]

An In-depth Technical Guide to the Safe Handling of tert-Butyl 3-aminopropanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for tert-Butyl 3-aminopropanoate hydrochloride (CAS No: 58620-93-2), a compound frequently utilized in chemical synthesis and proteomics research. The following sections detail its physical and chemical properties, associated hazards, and the requisite safety protocols for its handling, storage, and in case of accidental exposure.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physical characteristics of tert-Butyl 3-aminopropanoate hydrochloride.

Identifier	Value	Source
IUPAC Name	tert-butyl 3-aminopropanoate;hydrochloride	[1]
CAS Number	58620-93-2	[1][2]
Molecular Formula	C₇H₁₆ClNO₂	[1][2]
Molecular Weight	181.66 g/mol	[1][2]
Appearance	No data available
Boiling Point	233.9 °C at 760 mmHg	[3]
Flash Point	95.2 °C	[3]
Storage Temperature	-20°C	[3][4]

Hazard Identification and GHS Classification

tert-Butyl 3-aminopropanoate hydrochloride is classified as an irritant. The GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications are outlined below.

Hazard Class	Hazard Category	Hazard Statement
Skin corrosion/irritation	Category 2	H315: Causes skin irritation
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation

Source:[1][4]

Signal Word: Warning[4]

Hazard Pictogram:

First-Aid Measures

Immediate medical attention is crucial in case of exposure. The following are recommended first-aid procedures.

Exposure Route	First-Aid Protocol
Inhalation	Remove the individual to fresh air and ensure they are in a position comfortable for breathing. If the person feels unwell, call a poison center or doctor.[4]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[4] If skin irritation occurs, seek medical advice/attention.[4] Contaminated clothing should be removed and washed before reuse.[4]
Eye Contact	Rinse cautiously with water for several minutes. If contact lenses are present and can be easily removed, do so. Continue rinsing.[4] If eye irritation persists, get medical advice/attention.[4]
Ingestion	Rinse the mouth. Do NOT induce vomiting.[5]

Handling, Storage, and Personal Protective Equipment (PPE)

Proper handling and storage procedures are essential to minimize risk.

Aspect	Recommendation
Handling	Use only in a well-ventilated area or outdoors.[4] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4] Wash skin thoroughly after handling.[4] Wear protective gloves, protective clothing, eye protection, and face protection.[4]
Storage	Store in a well-ventilated place and keep the container tightly closed.[4] The storage area should be locked up.[4] For long-term storage, a temperature of -20°C is recommended.[4]
Personal Protective Equipment	- Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5] - Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5] - Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Fire-Fighting and Accidental Release Measures

In the event of a fire or spill, the following measures should be taken.

Scenario	Protocol
Fire-Fighting	Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[4] Firefighters should wear self-contained breathing apparatus and full protective gear.[4]
Accidental Release	Ensure adequate ventilation and remove all sources of ignition.[4] Prevent the substance from entering drains, waterways, or soil.[4] Absorb the spill with inert material and place it into a suitable disposal container.[4]

Experimental Protocols

Detailed experimental protocols involving tert-Butyl 3-aminopropanoate hydrochloride are specific to the intended research application and are not available in the provided safety data sheets. Researchers should develop and validate their own protocols in accordance with established laboratory safety practices and the information contained within this guide.

Safety Workflow and Logical Relationships

The following diagrams illustrate the logical flow of actions for safe handling and in response to an emergency involving tert-Butyl 3-aminopropanoate hydrochloride.

Caption: Workflow for the safe handling of tert-Butyl 3-aminopropanoate hydrochloride.

Caption: Emergency response procedures for exposure to tert-Butyl 3-aminopropanoate hydrochloride.

References

• 1. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]

The Tert-Butyl Ester: A Cornerstone Protecting Group in Amino Acid Chemistry for Advanced Research and Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of peptide synthesis and drug discovery, the strategic use of protecting groups is paramount to achieving high yields, purity, and the successful construction of complex molecules. Among the arsenal of protective groups, the tert-butyl (tBu) ester stands out as a robust and versatile tool for the temporary masking of carboxylic acid functionalities. Its widespread application, particularly in solid-phase peptide synthesis (SPPS), is a testament to its unique combination of stability and selective lability. This technical guide provides a comprehensive exploration of the tert-butyl ester protecting group, detailing its introduction, stability, cleavage, and the critical role it plays in modern synthetic strategies.

The Principle of Orthogonal Protection: The Role of the Tert-Butyl Ester

The efficacy of the tert-butyl ester is best understood within the framework of orthogonal protection. This principle allows for the selective removal of one type of protecting group under specific conditions while other protecting groups remain intact.[1] In the widely adopted Fmoc/tBu strategy for SPPS, the Nα-amino group is protected by the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group, while side-chain functional groups, including carboxylic acids, are protected by acid-labile groups like the tert-butyl ester.[1] This orthogonality is crucial for the stepwise elongation of the peptide chain, preventing unwanted side reactions and ensuring the integrity of the final product.[1]

The tert-butyl ester's bulky steric hindrance effectively shields the carboxylic acid from a wide range of nucleophilic and basic reagents.[1] It is highly stable under the basic conditions (e.g., 20% piperidine in DMF) used for the removal of the Fmoc group during each cycle of peptide synthesis.[2] However, it is readily cleaved under moderately acidic conditions, most commonly with trifluoroacetic acid (TFA), which allows for the global deprotection of all tBu-based side-chain protecting groups and cleavage of the peptide from the resin in the final step.[1]

Introduction of the Tert-Butyl Ester Protecting Group

The formation of a tert-butyl ester is typically achieved through the acid-catalyzed reaction of a carboxylic acid with isobutylene or tert-butanol.[3][4] The reaction proceeds via the formation of a stable tert-butyl cation, which is then trapped by the carboxylic acid.

Method	Reagents	Typical Conditions	Reference
Isobutylene Method	Isobutylene, Acid Catalyst (e.g., H₂SO₄, PTSA)	Dichloromethane, Room Temperature, 4-5 days	[3]
Tert-Butanol Method	Tert-Butanol, Condensing Agent (e.g., DCC) and Catalyst (e.g., DMAP)	Dichloromethane, Room Temperature	[5]
Transesterification	Tert-Butyl Acetate, Acid Catalyst (e.g., HClO₄)	Room Temperature	[4]

Stability of the Tert-Butyl Ester

A key advantage of the tert-butyl ester is its stability across a broad spectrum of reaction conditions, which allows for a wide range of chemical transformations to be performed on other parts of the molecule without affecting the protected carboxylic acid.

Condition	Reagent(s)	Stability of tBu Ester	Comparison with Benzyl (Bn) Ester	Reference
Basic Hydrolysis	LiOH, K₂CO₃	Generally Stable	Generally Stable	[6]
Acidic Conditions	TFA, HCl	Labile	Stable to mild acid, labile to strong acid	[1][6]
Catalytic Hydrogenolysis	H₂, Pd/C	Stable	Labile	[1][7]
Nucleophilic Attack	Grignard Reagents, Organolithiums	Stable	Labile	[6]
Fmoc Deprotection	20% Piperidine in DMF	Stable	Stable	[2]

Cleavage of the Tert-Butyl Ester Protecting Group

The removal of the tert-butyl ester is most commonly accomplished using trifluoroacetic acid (TFA). The mechanism involves protonation of the ester's carbonyl oxygen, followed by the cleavage of the C-O bond to form a stable tert-butyl cation and the free carboxylic acid.[8][9] This reactive carbocation is a potent electrophile and can lead to side reactions if not properly managed.[10][11]

Side Reactions and the Role of Scavengers

The liberated tert-butyl cation can alkylate nucleophilic residues in the peptide, such as tryptophan (Trp), methionine (Met), cysteine (Cys), and tyrosine (Tyr).[10][11] To prevent these undesired modifications, "scavengers" are added to the cleavage cocktail to trap the reactive carbocations.[10][12]

Amino Acid Residue at Risk	Side Reaction	Common Scavengers	Efficacy & Notes	Reference
Cysteine (Cys)	S-tert-butylation (+56 Da)	Triisopropylsilane (TIS), Water (H₂O), Thioanisole, Dimethylsulfide (DMS), Dithiothreitol (DTT)	A combination of thioanisole and DMS is beneficial. A two-step cleavage with increasing TFA concentration can significantly reduce S-tert-butylation.	[10][13]
Tryptophan (Trp)	N-tert-butylation	Triisopropylsilane (TIS), 1,2-Ethanedithiol (EDT)	TIS is highly effective. EDT also prevents acid-catalyzed oxidation.	[14]
Methionine (Met)	S-tert-butylation	Thioanisole	Effective at preventing alkylation of the thioether.	[15]
Tyrosine (Tyr)	O-tert-butylation	Phenol, Anisole, m-Cresol	Phenolic compounds act as decoys for the tert-butyl cation.	[14]

A widely used general-purpose cleavage cocktail is a mixture of TFA, TIS, and water (e.g., 95:2.5:2.5 v/v/v).[12] For peptides containing particularly sensitive residues, more complex cocktails are employed.

Aspartimide Formation: A Special Challenge

A significant side reaction associated with aspartic acid protected as a tert-butyl ester (Asp(OtBu)) is the formation of a cyclic aspartimide intermediate.[16][17] This occurs under the basic conditions of Fmoc deprotection, where the backbone amide nitrogen attacks the side-chain carbonyl.[16][17] Aspartimide formation is problematic as it can lead to a mixture of α- and β-peptides, as well as racemization.[16][18] The propensity for this side reaction is highly sequence-dependent, with Asp-Gly, Asp-Asn, and Asp-Ser motifs being particularly susceptible.[19]

Condition	% Aspartimide Formation (Asp(OtBu)-Cys)	Reference
Asp(OtBu)-Cys(Acm)	27%	[17][18]
Asp(OtBu)-Cys(Trt)	5.5%	[17][18]

Strategies to mitigate aspartimide formation include using milder bases for Fmoc deprotection (e.g., DBU/piperazine), employing bulkier side-chain protecting groups, or using backbone protection strategies.[19][20]

Experimental Protocols

Protocol 1: Synthesis of Amino Acid Tert-Butyl Ester using Isobutylene

This protocol describes a general procedure for the esterification of an amino acid with isobutylene.

Materials:

• Amino acid (e.g., Threonine)

• Dichloromethane (DCM)

• Silica impregnated with sulfuric acid (or another acid catalyst like PTSA)

• Isobutylene

• 10% Sodium bicarbonate solution

• Dry ether

• HCl solution in ether

Procedure:

• Suspend the amino acid (e.g., 100g of threonine) in dichloromethane (1L) in an autoclave.

• Add the acid catalyst (2 equivalents of silica impregnated with sulfuric acid).

• Add isobutylene (300ml).

• Stir the contents at room temperature for 4-5 days.

• After the reaction is complete, wash the reaction mixture with 10% sodium bicarbonate solution, followed by water and brine.

• Remove the solvent under vacuum to obtain the product as a free base.

• To form the hydrochloride salt, dissolve the free base in dry ether (10 volumes), cool to -20°C, and slowly add one equivalent of 1N HCl solution in ether.[3]

Protocol 2: Standard TFA Cleavage and Deprotection of a Peptide from Resin

This protocol outlines a standard procedure for the final cleavage of a peptide from the solid support and removal of tert-butyl based side-chain protecting groups.

Materials:

• Peptide-resin

• Dichloromethane (DCM)

• Cleavage Cocktail (e.g., TFA/TIS/H₂O, 95:2.5:2.5 v/v/v)

• Cold diethyl ether (-20°C)

Procedure:

• Transfer the peptide-resin to a suitable reaction vessel.

• Wash the resin thoroughly with DCM to remove any residual DMF and dry the resin.

• In a well-ventilated fume hood, prepare the cleavage cocktail fresh.

• Add the cold cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Allow the mixture to warm to room temperature and agitate gently for 2-3 hours.

• Filter the cleavage mixture to separate the resin.

• Wash the resin twice with fresh TFA (1-2 mL). Combine the filtrates.

• Add the combined filtrate dropwise into a centrifuge tube containing cold diethyl ether (approximately 10 times the volume of the filtrate). A white precipitate of the crude peptide should form.

• Centrifuge the suspension to pellet the peptide.

• Decant the ether and wash the peptide pellet twice with cold ether, centrifuging each time.

• Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.[10]

Protocol 3: Two-Step Cleavage for Minimizing S-tert-Butylation of Cysteine

This protocol is a modified procedure to reduce the alkylation of cysteine residues.[10][13]

Materials:

• Peptide-resin

• Initial Cleavage Cocktail: TFA/TIS/H₂O/Thioanisole/DMS/DTT (70:5:5:10:10 v/v/v/v/v with 1% w/v DTT)

• Pure TFA

• Cold diethyl ether (-20°C)

Procedure:

• Prepare the peptide-resin as described in Protocol 2.

• Initial Cleavage: Add the initial cleavage cocktail to the resin and agitate at room temperature for 30 minutes.

• TFA Addition: Add pure TFA to the reaction mixture to bring the final TFA concentration to approximately 80%.

• Final Cleavage: Continue to agitate the mixture for an additional 1.5 to 2 hours at room temperature.

• Isolate, precipitate, and dry the peptide as described in Protocol 2 (steps 6-11).[10][13]

Visualizations

Caption: General workflow of Fmoc/tBu solid-phase peptide synthesis.

Caption: Mechanism of TFA-mediated cleavage of a tert-butyl ester.

Caption: Mechanism of aspartimide formation from Asp(OtBu).

Conclusion

The tert-butyl ester is an indispensable protecting group in the synthesis of amino acid-containing molecules, offering a unique blend of stability and controlled lability that is central to the widely used Fmoc/tBu orthogonal strategy. Its robustness to basic conditions and facile cleavage with acid make it a reliable choice for protecting carboxylic acid functionalities during complex multi-step syntheses. However, a thorough understanding of its chemistry, including potential side reactions like carbocation-mediated alkylation and aspartimide formation, is crucial for its successful application. By employing appropriate scavenger cocktails and sequence-specific strategies, researchers can effectively mitigate these challenges, enabling the efficient and high-fidelity synthesis of peptides and other complex molecules for research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]

An In-depth Technical Guide to Beta-Alanine Tert-Butyl Esters in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-alanine tert-butyl ester is a valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and peptide science. The tert-butyl ester group serves as a sterically hindered and acid-labile protecting group for the carboxylic acid functionality of β-alanine. This protection strategy is advantageous as the ester is stable under a wide range of reaction conditions, including basic and nucleophilic environments, yet can be selectively removed under mild acidic conditions. This guide provides a comprehensive overview of the synthesis, properties, and applications of β-alanine tert-butyl ester, primarily as its more stable hydrochloride salt (H-β-Ala-OtBu·HCl), with detailed experimental protocols and comparative data. Its utility in enhancing the solubility and stability of parent molecules makes it a significant intermediate in the development of pharmaceuticals and other bioactive compounds.[1][2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of β-alanine tert-butyl ester hydrochloride is presented below.

Property	Value	Reference(s)
Chemical Formula	C₇H₁₅NO₂·HCl	[3]
Molecular Weight	181.66 g/mol
Appearance	White to off-white powder	[3]
Melting Point	153-163 °C	[3]
Purity	≥98% (TLC), ≥99% (HPLC)	[3]
CAS Number	58620-93-2	[3]
Storage	0-8 °C or -20°C	[3]

Synthesis of Beta-Alanine Tert-Butyl Ester Hydrochloride

The synthesis of β-alanine tert-butyl ester hydrochloride can be achieved through several synthetic routes. The most common methods involve the direct esterification of β-alanine or the esterification of an N-protected β-alanine derivative followed by deprotection.

Method 1: Direct Esterification of β-Alanine with Isobutylene

This classic method involves the acid-catalyzed addition of isobutylene to β-alanine.[5] The reaction is typically carried out in a pressure vessel due to the gaseous nature of isobutylene.

• Reaction Setup: In a pressure vessel, suspend β-alanine (1.0 eq) in a suitable solvent such as dioxane or dichloromethane.

• Catalyst Addition: Add an acid catalyst, for instance, p-toluenesulfonic acid (PTSA) (1.5-2.0 eq).[5]

• Isobutylene Addition: Cool the vessel and introduce a measured amount of condensed isobutylene.

• Reaction: Seal the vessel and stir the mixture at room temperature for 2 to 5 days.[5]

• Work-up: After the reaction is complete, carefully vent the excess isobutylene. Wash the reaction mixture with a 10% sodium bicarbonate solution, followed by water and brine.[5]

• Isolation of the Free Ester: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude β-alanine tert-butyl ester.

• Formation of the Hydrochloride Salt: Dissolve the crude ester in anhydrous diethyl ether or dichloromethane and cool the solution to 0 °C. Slowly add a 2 M solution of HCl in diethyl ether (1.0 eq) or bubble anhydrous HCl gas through the solution until precipitation is complete.[1]

• Final Product Isolation: Stir the mixture at 0 °C for 30 minutes. Collect the precipitated white solid by filtration, wash with cold anhydrous diethyl ether, and dry under vacuum to obtain β-alanine tert-butyl ester hydrochloride.[1]

Caption: Synthesis of β-alanine tert-butyl ester HCl via direct esterification.

Method 2: Esterification of N-Protected β-Alanine

This method involves the protection of the amino group of β-alanine, followed by esterification and subsequent deprotection. The Steglich esterification is a common choice for this approach.

• N-Protection: Protect the amino group of β-alanine with a suitable protecting group, such as tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz). For instance, to a solution of β-alanine in a mixture of dioxane, water, and NaOH, add di-tert-butyl dicarbonate (Boc₂O) at 0 °C and then stir at room temperature.[3]

• Esterification (Steglich): Dissolve the N-protected β-alanine (1.0 eq), tert-butanol (1.5 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP) (e.g., 0.1 eq) in anhydrous dichloromethane. Cool the solution to 0 °C. Add a solution of dicyclohexylcarbodiimide (DCC) (1.1 eq) in dichloromethane dropwise. Stir the reaction at 0 °C for 30 minutes and then at room temperature for 4-6 hours.[1]

• Work-up: Filter off the precipitated dicyclohexylurea (DCU). Wash the filtrate with 0.5 N HCl and saturated aqueous NaHCO₃ solution. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude N-protected β-alanine tert-butyl ester. Purify by flash chromatography if necessary.

• Deprotection: The N-Boc group can be removed by treatment with an acid such as trifluoroacetic acid (TFA) in dichloromethane or HCl in dioxane to yield the desired hydrochloride salt.

Caption: Workflow for the synthesis of β-alanine tert-butyl ester HCl.

Applications in Synthesis

Peptide Synthesis

β-Alanine tert-butyl ester hydrochloride is a crucial building block in peptide synthesis, particularly in the Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy.[6] The tert-butyl ester protects the C-terminus of β-alanine, preventing it from participating in unwanted side reactions during peptide coupling. Its stability to the basic conditions used for Fmoc group removal (e.g., piperidine) and its clean cleavage during the final acidolytic step (e.g., with TFA) make it an ideal orthogonal protecting group. The incorporation of β-alanine into peptide backbones can alter their conformational properties, often leading to increased resistance to enzymatic degradation.

Caption: General workflow of Fmoc/tBu solid-phase peptide synthesis (SPPS).

Drug Development and Medicinal Chemistry

In drug development, the incorporation of the β-alanine tert-butyl ester moiety can enhance the pharmacokinetic properties of a lead compound. The tert-butyl ester group can increase lipophilicity, which may improve membrane permeability and bioavailability. Furthermore, it can serve as a prodrug, where the ester is cleaved in vivo to release the active carboxylic acid. This strategy is employed to improve drug delivery and targeting. The stability and ease of handling of the hydrochloride salt make it a convenient intermediate in the synthesis of complex pharmaceutical ingredients.[3][4]

Conclusion

β-Alanine tert-butyl ester, and its hydrochloride salt, are versatile and valuable reagents in modern organic synthesis. The unique properties of the tert-butyl ester as a protecting group, combined with the synthetic accessibility of the compound, make it an important tool for researchers in peptide synthesis and drug discovery. The detailed protocols and comparative data provided in this guide are intended to facilitate its effective use in the laboratory, enabling the development of novel peptides and pharmaceutical agents with improved properties.

References

• 1. benchchem.com [benchchem.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. chemimpex.com [chemimpex.com]
• 4. beta-Alanine tert-butyl ester hydrochloride (58620-93-2) at Nordmann - nordmann.global [nordmann.global]
• 5. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]

Navigating the Procurement and Application of tert-Butyl 3-aminopropanoate hydrochloride: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the procurement, quality assessment, and application of tert-Butyl 3-aminopropanoate hydrochloride (CAS No: 58620-93-2). This valuable building block is frequently utilized in peptide synthesis and other areas of pharmaceutical and chemical research.

Sourcing and Procurement of tert-Butyl 3-aminopropanoate hydrochloride

The acquisition of high-purity research chemicals is a critical first step in any experimental workflow. A researcher's choice of supplier can significantly impact the reliability and reproducibility of their results. Below is a summary of representative suppliers for tert-Butyl 3-aminopropanoate hydrochloride. It is imperative for researchers to request lot-specific Certificates of Analysis (CoA) and Safety Data Sheets (SDS) prior to purchase.

Table 1: Representative Suppliers of tert-Butyl 3-aminopropanoate hydrochloride

Supplier	CAS Number	Stated Purity	Available Quantities
Parchem	58620-93-2	Inquire for details	Bulk and research quantities
iChemical	58620-93-2	Inquire for details	Custom packages available
Sobekbio Biosciences	58620-93-2	≥ 97%	1g, 5g, 10g, 25g, 100g
Santa Cruz Biotechnology	58620-93-2	Inquire for details	Research quantities
Chemrio	Not Specified	Inquire for details	Research quantities

Table 2: Key Physical and Chemical Properties of tert-Butyl 3-aminopropanoate hydrochloride

Property	Value	Source
Molecular Formula	C₇H₁₆ClNO₂	PubChem[1]
Molecular Weight	181.66 g/mol	PubChem[1]
Boiling Point	233.9 °C at 760 mmHg	iChemical[2]
Flash Point	95.2 °C	iChemical[2]
Storage Temperature	-20°C	iChemical[2]

A systematic approach to procurement and quality verification is essential. The following diagram outlines a logical workflow for this process.

Procurement and Quality Control Workflow

Experimental Protocols

tert-Butyl 3-aminopropanoate hydrochloride is a valuable reagent, particularly in peptide synthesis where the tert-butyl ester serves as a protecting group for the carboxylic acid, and the amine is available for peptide bond formation after deprotection of the hydrochloride salt.

Neutralization of tert-Butyl 3-aminopropanoate hydrochloride for Coupling Reactions

Prior to its use in peptide coupling reactions, the hydrochloride salt must be neutralized to the free amine.

Methodology:

• Dissolution: Dissolve the tert-Butyl 3-aminopropanoate hydrochloride in a suitable organic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA), in a stoichiometric amount (typically 1.0 to 1.1 equivalents) to the solution. The base will react with the hydrochloride to form the corresponding triethylammonium or diisopropylethylammonium chloride salt and the free amine of tert-Butyl 3-aminopropanoate.

• Stirring: Stir the mixture at room temperature for 15-30 minutes to ensure complete neutralization.

• Direct Use: The resulting solution containing the free amine can typically be used directly in the subsequent coupling step without isolation.

Peptide Coupling using the Neutralized Amine

This protocol outlines a general procedure for coupling the neutralized tert-Butyl 3-aminopropanoate with an N-protected amino acid.

Methodology:

• Activation of Carboxylic Acid: In a separate reaction vessel, dissolve the N-protected amino acid (e.g., Fmoc-Gly-OH) in an appropriate solvent (e.g., DMF). Add a coupling agent (e.g., HBTU, HATU, or DIC/HOBt) and a base (e.g., DIPEA) to activate the carboxylic acid.

• Addition of the Amine: To the activated amino acid solution, add the freshly prepared solution of neutralized tert-Butyl 3-aminopropanoate.

• Reaction: Allow the reaction to proceed at room temperature for 1-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is typically worked up by washing with aqueous solutions to remove the coupling byproducts and any excess reagents. The desired dipeptide product can then be purified by column chromatography.

Deprotection of the tert-Butyl Ester

The tert-butyl ester protecting group is typically removed under acidic conditions.

Methodology:

• Dissolution: Dissolve the tert-butyl ester-protected peptide in an organic solvent such as dichloromethane (DCM).

• Acidolysis: Add a solution of trifluoroacetic acid (TFA) in DCM (typically 25-50% v/v).

• Reaction: Stir the mixture at room temperature for 1-2 hours.

• Removal of Volatiles: The solvent and excess TFA are removed under reduced pressure to yield the deprotected peptide as a TFA salt.

The following diagram illustrates a simplified workflow for the use of tert-Butyl 3-aminopropanoate hydrochloride in dipeptide synthesis.

Dipeptide Synthesis Workflow

Quality Assurance and Verification

Upon receiving a shipment of tert-Butyl 3-aminopropanoate hydrochloride, it is crucial to perform in-house quality assurance to verify the identity and purity of the compound.

Table 3: Recommended Quality Control Checks

Analytical Method	Purpose	Expected Outcome
¹H NMR Spectroscopy	Identity confirmation and purity assessment.	The proton NMR spectrum should match the known spectrum of the compound. Integration of impurity peaks relative to the main compound can provide a purity estimate.
LC-MS	Purity assessment and identification of impurities.	A single major peak corresponding to the mass of the compound should be observed. Minor peaks can indicate the presence of impurities.
Melting Point	Assessment of purity.	A sharp melting point range close to the literature value suggests high purity. A broad or depressed melting point can indicate the presence of impurities.

Conclusion

The successful use of tert-Butyl 3-aminopropanoate hydrochloride in research and development is contingent upon careful sourcing, thorough quality verification, and the application of appropriate experimental protocols. By following the guidelines outlined in this technical guide, researchers can enhance the reliability and reproducibility of their work, ultimately contributing to the advancement of their respective fields.

References

• 1. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of tert-Butyl 3-Aminopropanoate in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of tert-butyl 3-aminopropanoate, a valuable building block for the incorporation of β-alanine residues in solid-phase peptide synthesis (SPPS). The tert-butyl ester serves as a convenient protecting group for the carboxylic acid functionality, which can be readily cleaved under standard acidic conditions at the final stage of peptide synthesis. This document outlines the principles, protocols, and relevant data for the successful incorporation of this non-canonical amino acid into peptide sequences.

Introduction to β-Peptides and the Role of tert-Butyl 3-Aminopropanoate

β-peptides are polymers of β-amino acids, which have their amino group bonded to the β-carbon instead of the α-carbon.[1] This structural difference imparts unique conformational properties and, notably, a high resistance to proteolytic degradation, making them attractive candidates for therapeutic applications.[2] tert-Butyl 3-aminopropanoate is a derivative of β-alanine, the simplest β-amino acid, where the carboxylic acid is protected as a tert-butyl ester. This protection strategy is compatible with the widely used Fmoc/tBu solid-phase peptide synthesis methodology.

Principle of Incorporation in Fmoc-Based SPPS

The incorporation of tert-butyl 3-aminopropanoate into a growing peptide chain on a solid support follows the standard principles of Fmoc-based SPPS. The amino group of tert-butyl 3-aminopropanoate is typically protected with a 9-fluorenylmethyloxycarbonyl (Fmoc) group, yielding Fmoc-β-Ala-OtBu. This derivative is then coupled to the deprotected N-terminus of the resin-bound peptide. The synthesis cycle of deprotection, washing, coupling, and washing is repeated until the desired peptide sequence is assembled. The tert-butyl ester is stable to the mild basic conditions used for Fmoc group removal (e.g., piperidine in DMF) and is cleaved simultaneously with other acid-labile side-chain protecting groups and the resin linker during the final trifluoroacetic acid (TFA) cleavage step.

Experimental Protocols

The following protocols provide a general framework for the incorporation of tert-butyl 3-aminopropanoate in manual or automated solid-phase peptide synthesis.

Materials and Reagents

• Fmoc-β-Ala-OtBu or tert-butyl 3-aminopropanoate (if N-terminal protection is to be performed separately)

• High-quality, amine-free N,N-dimethylformamide (DMF)[3]

• Dichloromethane (DCM)

• Piperidine

• Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU, HATU, HCTU, DIC)

• Coupling additives (e.g., HOBt, Oxyma)

• Trifluoroacetic acid (TFA)

• Scavengers (e.g., triisopropylsilane (TIS), water, dithiothreitol (DTT))

• Diethyl ether or methyl tert-butyl ether (MTBE)

• Appropriate solid support (e.g., Rink amide resin for peptide amides, Wang or 2-chlorotrityl chloride resin for peptide acids)[3]

Protocol 1: Manual SPPS Cycle for Incorporation of Fmoc-β-Ala-OtBu

This protocol describes a single coupling cycle for adding an Fmoc-β-Ala-OtBu residue to the growing peptide chain on the solid support.

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.[3]

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF (v/v) for 5-10 minutes.

  • Drain the solution.

  • Repeat the treatment with 20% piperidine in DMF for another 15-20 minutes.

  • Wash the resin thoroughly with DMF (5-7 times) and DCM (2-3 times), followed by a final DMF wash.

• Coupling of Fmoc-β-Ala-OtBu:

  • In a separate vessel, pre-activate Fmoc-β-Ala-OtBu (3-5 equivalents relative to resin loading) with a suitable coupling reagent (e.g., HBTU, 3-5 equivalents) and a base (e.g., DIEA, 6-10 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature. Longer coupling times may be necessary for sterically hindered sequences.

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (5-7 times), DCM (2-3 times), and finally DMF (2-3 times) to remove excess reagents and by-products.

• Monitoring the Coupling Reaction: Perform a Kaiser (ninhydrin) test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), a second coupling should be performed.

Protocol 2: Final Cleavage and Deprotection

This protocol describes the final step to simultaneously cleave the peptide from the resin and remove the tert-butyl ester and other acid-labile side-chain protecting groups.

• Resin Preparation: After the final coupling and deprotection cycle, wash the peptide-resin thoroughly with DCM and dry it under vacuum for at least 1 hour.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail appropriate for the peptide sequence. A common general-purpose cocktail is Reagent K or a mixture of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[4]

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried peptide-resin (typically 10 mL per gram of resin).

  • Stir or agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with a small amount of fresh TFA.

  • Combine the filtrates and precipitate the crude peptide by adding cold diethyl ether or MTBE.

  • Centrifuge or filter to collect the precipitated peptide.

  • Wash the peptide pellet with cold ether multiple times to remove scavengers and residual cleavage cocktail components.

• Drying and Purification:

  • Dry the crude peptide under vacuum.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data

The efficiency of coupling amino acids in SPPS can be sequence-dependent. While specific data for tert-butyl 3-aminopropanoate is not extensively published in comparative tables, the coupling efficiency of β-amino acids is generally considered to be slightly lower than that of α-amino acids due to different steric and electronic factors. To ensure high coupling efficiency, it is recommended to use potent coupling reagents and potentially longer coupling times or double coupling, especially in challenging sequences.

The following tables provide general parameters and a comparison of common coupling reagents used in SPPS, which are applicable to the incorporation of Fmoc-β-Ala-OtBu.

Table 1: General Parameters for Fmoc-SPPS

Parameter	Typical Range/Value	Notes
Resin Loading	0.2 - 0.8 mmol/g	Lower loading is often preferred for longer or more difficult sequences to minimize aggregation.
Amino Acid Excess	3 - 5 equivalents	Relative to the resin loading.
Coupling Reagent Excess	3 - 5 equivalents	Relative to the amino acid.
Base (DIEA) Excess	6 - 10 equivalents	Relative to the amino acid.
Coupling Time	1 - 2 hours	May need to be extended for sterically hindered residues like β-amino acids.
Deprotection Time	2 x (5-20) minutes	Standard for Fmoc removal with 20% piperidine in DMF.

Table 2: Comparison of Common Coupling Reagents

Coupling Reagent	Advantages	Disadvantages
HBTU/TBTU	Fast coupling, widely used.	Can cause guanidinylation of the N-terminal amine if not pre-activated correctly.
HATU	Very efficient, especially for hindered couplings.[5]	Higher cost, potential for racemization with certain amino acids.
HCTU	Similar to HBTU but often with faster kinetics and lower racemization.	---
DIC/HOBt or DIC/Oxyma	Cost-effective, low racemization.	Slower reaction times compared to onium salts. DIC can be difficult to wash away.

Visualization of Experimental Workflow and a Relevant Signaling Pathway

Experimental Workflow for a Single SPPS Cycle

References

• 1. Frontiers | Allosteric Modulator Leads Hiding in Plain Site: Developing Peptide and Peptidomimetics as GPCR Allosteric Modulators [frontiersin.org]
• 2. Coupling efficiencies of amino acids in the solid phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Constitutive, Basal, and β-Alanine-Mediated Activation of the Human Mas-Related G Protein-Coupled Receptor D Induces Release of the Inflammatory Cytokine IL-6 and Is Dependent on NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jneurosci.org [jneurosci.org]

Application Notes and Protocols for tert-Butyl 3-aminopropanoate as a Linker in Bioconjugation

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of bioconjugation, the choice of a linker is critical to the function and efficacy of the resulting biomolecule conjugate. tert-Butyl 3-aminopropanoate is a short, aliphatic linker that offers a versatile platform for the covalent attachment of molecules to biomolecules such as proteins, antibodies, or nucleic acids. Its key feature is the presence of a primary amine and a tert-butyl protected carboxylic acid. This orthogonal design allows for a controlled, two-step conjugation strategy, minimizing unwanted side reactions and enabling the synthesis of well-defined bioconjugates.

The primary amine can readily react with activated esters, such as N-hydroxysuccinimide (NHS) esters, to form stable amide bonds. The tert-butyl ester serves as a protecting group for the carboxylic acid, which can be deprotected under acidic conditions to reveal a free carboxyl group. This newly exposed functional group can then be activated to react with primary amines on a target biomolecule, completing the bioconjugation process.

These application notes provide an overview of the use of tert-butyl 3-aminopropanoate as a linker, including detailed experimental protocols and expected outcomes for its application in bioconjugation workflows.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for a two-step bioconjugation process using a short-chain linker like tert-butyl 3-aminopropanoate. Please note that these values are representative and optimal conditions should be determined empirically for each specific application.

Parameter	Step 1: Small Molecule-Linker Conjugation	Step 2: Bioconjugation to Protein
Reactants	Small Molecule-NHS Ester, tert-Butyl 3-aminopropanoate	Activated Small Molecule-Linker, Protein
Molar Ratio (Linker:Molecule)	1.5 : 1	10-20 : 1 (Linker-Molecule : Protein)
Solvent	Anhydrous DMF or DCM	Aqueous Buffer (e.g., PBS, pH 7.4)
Reaction Time	2-4 hours	1-2 hours
Temperature	Room Temperature	Room Temperature or 4°C
Typical Yield	> 90% (purified product)	Variable (depends on protein and DAR)
Purification Method	Column Chromatography	Size-Exclusion Chromatography (SEC) or Dialysis
Analytical Characterization	TLC, LC-MS, NMR	SDS-PAGE, Mass Spectrometry, UV-Vis Spectroscopy

Experimental Protocols

Protocol 1: Conjugation of a Small Molecule to tert-Butyl 3-aminopropanoate

This protocol describes the reaction of an NHS-ester activated small molecule with the primary amine of tert-butyl 3-aminopropanoate.

Materials:

• Small molecule containing an NHS ester

• tert-Butyl 3-aminopropanoate

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (optional, as a base)

• Thin Layer Chromatography (TLC) plates and developing system

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., Ethyl Acetate/Hexanes mixture)

Procedure:

• In a round-bottom flask, dissolve the NHS ester-activated small molecule (1.0 equivalent) in anhydrous DMF or DCM.

• In a separate flask, dissolve tert-butyl 3-aminopropanoate (1.5 equivalents) in the same anhydrous solvent.

• To the solution of the activated small molecule, add the solution of tert-butyl 3-aminopropanoate dropwise while stirring at room temperature.

• If the NHS ester starting material is in its hydrochloride salt form, add 1.5 to 2.0 equivalents of a non-nucleophilic base like TEA or DIPEA to the reaction mixture.

• Monitor the reaction progress by TLC until the starting small molecule is consumed (typically 2-4 hours).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the resulting tert-butyl protected small molecule-linker conjugate by silica gel column chromatography.

Protocol 2: Deprotection of the tert-Butyl Ester

This protocol describes the removal of the tert-butyl protecting group to expose the carboxylic acid.

Materials:

• tert-Butyl protected small molecule-linker conjugate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Rotary evaporator

Procedure:

• Dissolve the purified tert-butyl protected small molecule-linker conjugate in DCM.

• Add an excess of TFA to the solution (e.g., a 1:1 mixture of DCM:TFA).

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the deprotection by TLC or LC-MS.

• Upon completion, remove the DCM and excess TFA under reduced pressure using a rotary evaporator to yield the deprotected small molecule-linker.

Protocol 3: Conjugation of the Deprotected Linker-Molecule to a Protein

This protocol details the final step of conjugating the small molecule-linker to a protein.

Materials:

• Deprotected small molecule-linker with a free carboxylic acid

• Protein to be conjugated (in an amine-free buffer like PBS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Size-Exclusion Chromatography (SEC) column or dialysis tubing for purification

Procedure:

• Activation of the Carboxylic Acid:

  • Dissolve the deprotected small molecule-linker in a minimal amount of an organic solvent like DMF or DMSO and then dilute with Activation Buffer.

  • Add a 1.5 to 2-fold molar excess of EDC and NHS (or sulfo-NHS) relative to the amount of the small molecule-linker.

  • Incubate for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation to Protein:

  • Add the activated small molecule-linker solution to the protein solution. A 10- to 20-fold molar excess of the linker-molecule to the protein is a common starting point for optimization.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching and Purification:

  • Stop the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM.

  • Remove the excess, unreacted small molecule-linker and byproducts by SEC or dialysis against an appropriate buffer (e.g., PBS).

• Characterization:

  • Characterize the final protein-small molecule conjugate using appropriate methods such as SDS-PAGE to confirm conjugation, mass spectrometry to determine the drug-to-antibody ratio (DAR), and functional assays to ensure the biological activity of the protein is retained.

Mandatory Visualization

Caption: Two-step bioconjugation workflow using tert-butyl 3-aminopropanoate.

Caption: Functional group reactivity of the linker.

Application Notes and Protocols for Amide Coupling Reactions of tert-Butyl 3-Aminopropanoate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the coupling of tert-butyl 3-aminopropanoate hydrochloride with carboxylic acids to form amide bonds, a critical transformation in pharmaceutical and chemical research. This document outlines common coupling methodologies, presents comparative data for reagent selection, and offers detailed experimental procedures.

Introduction

Tert-butyl 3-aminopropanoate hydrochloride is a valuable building block in organic synthesis, particularly in the construction of β-peptides and other peptidomimetics. The tert-butyl ester provides a robust protecting group for the carboxylic acid functionality, allowing for selective amide bond formation at the primary amine. The hydrochloride salt form ensures stability and ease of handling. The general scheme for the coupling reaction involves the neutralization of the hydrochloride salt followed by the reaction with an activated carboxylic acid.

Coupling Reagent Selection and Performance

The choice of coupling reagent is critical for achieving high yield, purity, and minimizing side reactions such as racemization. Below is a summary of commonly used coupling reagents for amide bond formation with tert-butyl 3-aminopropanoate.

Coupling Reagent/System	Additive(s)	Typical Yield (%)	Typical Reaction Time (hr)	Key Advantages	Key Disadvantages
HATU	DIPEA or other non-nucleophilic base	95-99%[1]	1-2[1]	High reactivity, low racemization, effective for sterically hindered substrates.[1][2]	Higher cost.[1]
HBTU	DIPEA or other non-nucleophilic base	90-95%[1]	2-4[1]	Good balance of reactivity and cost, reliable for standard couplings.[1]	Can be less effective than HATU in preventing racemization for sensitive substrates.[1]
EDC·HCl	HOBt	70-95%	1-12	Water-soluble byproducts simplifying workup, cost-effective.	Can lead to racemization without additives, O-acylisourea intermediate is unstable.
DCC	HOBt/DMAP (cat.)	75-98%	1-12	High yields, cost-effective.	Insoluble dicyclohexylurea (DCU) byproduct complicates purification.

Signaling Pathways and Logical Relationships

The following diagram illustrates the generalized mechanism of amide bond formation using a coupling reagent.

Caption: Generalized mechanism of amide bond formation.

Experimental Workflow

A typical experimental workflow for the coupling of tert-butyl 3-aminopropanoate hydrochloride is depicted below.

Caption: A typical experimental workflow for amide coupling.

Experimental Protocols

Protocol 1: HATU-Mediated Amide Coupling

This protocol is recommended for achieving high yields and purity, especially with sterically hindered or sensitive substrates.

Materials:

• Carboxylic acid (1.0 eq)

• tert-Butyl 3-aminopropanoate hydrochloride (1.1 eq)

• HATU (1.1 eq)

• Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq) and HATU (1.1 eq).

• Dissolve the solids in anhydrous DMF.

• Add DIPEA (2.0 eq) to the solution and stir for 5-10 minutes to pre-activate the carboxylic acid.

• In a separate vial, dissolve tert-butyl 3-aminopropanoate hydrochloride (1.1 eq) in a minimal amount of anhydrous DMF and add DIPEA (1.0 eq) to neutralize the hydrochloride salt.

• Add the amine solution to the pre-activated carboxylic acid mixture.

• Stir the reaction at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with EtOAc.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x), water (2 x), and brine (1 x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol provides a cost-effective method with a straightforward workup due to the water solubility of the byproducts.

Materials:

• Carboxylic acid (1.0 eq)

• tert-Butyl 3-aminopropanoate hydrochloride (1.1 eq)

• EDC·HCl (1.2 eq)

• HOBt (1.2 eq)

• DIPEA or N-methylmorpholine (NMM) (3.0 eq)

• Anhydrous Dichloromethane (DCM) or DMF

• Ethyl acetate (EtOAc)

• 1M HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq), EDC·HCl (1.2 eq), and HOBt (1.2 eq) in anhydrous DCM or DMF.

• In a separate vial, dissolve tert-butyl 3-aminopropanoate hydrochloride (1.1 eq) in a minimal amount of the same anhydrous solvent and add DIPEA or NMM (3.0 eq).

• Add the amine solution to the carboxylic acid mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, dilute with EtOAc.

• Wash the organic layer sequentially with 1M HCl solution (2 x), saturated aqueous NaHCO₃ solution (2 x), water (2 x), and brine (1 x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes: Deprotection of Tert-Butyl Esters in Peptide Synthesis

Introduction

In solid-phase peptide synthesis (SPPS), particularly utilizing the widely adopted Fmoc/tBu orthogonal strategy, the tert-butyl (tBu) group is a cornerstone for protecting the side chains of key amino acids.[1] This strategy relies on the stability of the tBu group under the basic conditions used for removing the N-terminal Fmoc group (typically 20% piperidine in DMF) and its lability under strong acidic conditions.[1][2] The final step in SPPS, known as global deprotection, involves the cleavage of the peptide from the resin support and the simultaneous removal of all side-chain protecting groups, including tert-butyl esters, ethers, and carbamates.[3]

Trifluoroacetic acid (TFA) is the most common reagent for this final cleavage.[1][4] While effective, the process generates highly reactive tert-butyl carbocations, which can lead to undesirable side reactions, compromising the purity and yield of the final peptide product.[5][6] This document provides detailed protocols and data for the efficient deprotection of tert-butyl esters while minimizing side reactions.

Mechanism of Deprotection and Side Reactions

The deprotection of a tert-butyl ester is an acid-catalyzed process. TFA protonates the ester's carbonyl oxygen, facilitating the cleavage of the carbon-oxygen bond to release the desired carboxylic acid and a stable tertiary carbocation (t-butyl cation).[5][7]

This highly electrophilic t-butyl cation is the primary source of side reactions.[5] It can alkylate any nucleophilic residues present in the peptide sequence. Amino acids such as Tryptophan (Trp), Cysteine (Cys), Methionine (Met), and Tyrosine (Tyr) are particularly susceptible to this modification.[5][6] To mitigate these side reactions, "scavengers" are added to the cleavage cocktail to trap the t-butyl cations as they are formed.[6][8]

Logical Flow of TFA-Mediated Deprotection

Caption: Logical flow of tBu deprotection and cation scavenging.

Data Presentation

Table 1: Common Amino Acids with Tert-Butyl Side-Chain Protection

The tBu group is used to protect side-chain functionalities that could interfere with peptide coupling reactions.[1]

Amino Acid (Three-Letter Code)	Side-Chain Functional Group	Protected Form
Aspartic Acid (Asp)	Carboxylic Acid	Asp(OtBu)
Glutamic Acid (Glu)	Carboxylic Acid	Glu(OtBu)
Serine (Ser)	Hydroxyl	Ser(tBu)
Threonine (Thr)	Hydroxyl	Thr(tBu)
Tyrosine (Tyr)	Phenolic Hydroxyl	Tyr(tBu)
Cysteine (Cys)	Thiol	Cys(tBu)

Table 2: Common Scavengers for TFA Cleavage Cocktails

The choice and concentration of scavengers are critical for preventing side reactions and depend on the peptide sequence.[5][9]

Scavenger	Purpose	Typical Concentration (% v/v)	Target Residues
Triisopropylsilane (TIS)	Reduces carbocations and prevents trityl group reattachment.	2.5 - 5.0%	Trp, Cys, Met
Water (H₂O)	Acts as a carbocation scavenger.	2.5 - 5.0%	General purpose
1,2-Ethanedithiol (EDT)	A thiol scavenger, effective for preventing t-butylation of Cys and Met.[6]	2.5%	Cys, Met
Thioanisole	A "soft" scavenger that protects Met from oxidation and Trp from alkylation.	2.0 - 5.0%	Met, Trp, Cys
Dithiothreitol (DTT)	A reducing agent and scavenger, particularly useful for Cys-containing peptides.[9]	1.0% (w/v)	Cys

Table 3: Efficacy of Scavenger Cocktails in Mitigating Cys S-t-Butylation

S-t-butylation is a prominent side reaction during the synthesis of Cysteine-containing peptides.[9] The following data, adapted from a study on a model peptide, demonstrates the impact of different scavenger cocktails on minimizing this side product.[10]

Cleavage Cocktail Composition (v/v/v)	Cleavage Time (min)	Desired Peptide (%)	S-t-Butylated Byproduct (%)
TFA / TIS / H₂O (95 : 2.5 : 2.5)	60	62.1	9.9
TFA / TIS / H₂O / Thioanisole / DMS / 1% DTT (85 : 2.5 : 7.5 : 2.5 : 2.5)	60	86.1	5.1
Two-Stage Cleavage:
Stage 1: TFA / TIS / H₂O / Thioanisole / DMS / 1% DTT (70 : 5 : 5 : 10 : 10)	30	90.1	3.9
Stage 2: Add TFA to 80% final concentration	150

DMS: Dimethyl Sulfide Data is illustrative and specific results may vary based on the peptide sequence.[10]

Experimental Protocols

Protocol 1: Standard TFA-Mediated Deprotection and Cleavage

This protocol outlines a general procedure for the global deprotection of tBu groups and cleavage of the peptide from the resin.[3]

Materials:

• Peptide-resin (dried under vacuum)

• Cleavage Cocktail (e.g., Reagent R: TFA / Thioanisole / EDT / Anisole, 90:5:3:2)[8]

• Dichloromethane (DCM), reagent grade[5]

• Cold Diethyl Ether

• Round-bottom flask or specialized cleavage vessel

• Shaker or magnetic stirrer

• Centrifuge tubes

Procedure:

• Resin Preparation: Weigh the dried peptide-resin and place it into a suitable reaction vessel. Swell the resin in DCM for 20-30 minutes, then drain the solvent.

• Cleavage Reaction: Add the cleavage cocktail to the resin (typically 10 mL per 100-200 mg of resin).[3] Ensure the resin is fully submerged.

• Incubation: Gently agitate the mixture at room temperature. The reaction time typically ranges from 2 to 4 hours, depending on the stability of the protecting groups (e.g., Arg(Pbf) may require longer).[11][12]

• Peptide Collection: Filter the resin using a fritted syringe or vessel, collecting the filtrate which contains the cleaved peptide.

• Resin Wash: Wash the resin 2-3 times with a small volume of fresh TFA or DCM to ensure complete recovery of the peptide. Combine all filtrates.

• Solvent Removal (Optional): Reduce the volume of the TFA filtrate by approximately 80-90% using a gentle stream of nitrogen or a rotary evaporator (use caution with TFA). This step can improve the efficiency of precipitation.

Protocol 2: Peptide Precipitation and Isolation

This protocol describes the recovery of the crude peptide from the TFA solution.

Procedure:

• Precipitation: Place a centrifuge tube containing cold diethyl ether (at least 10 times the volume of the TFA filtrate) in an ice bath. Add the TFA filtrate dropwise to the cold ether while gently vortexing. The peptide should precipitate as a white solid.[11]

• Incubation: Leave the tube in the ice bath for 30 minutes (or at -20°C) to maximize precipitation.

• Centrifugation: Pellet the precipitated peptide by centrifugation (e.g., 3000-4000 rpm for 5-10 minutes).

• Washing: Carefully decant the ether. Resuspend the peptide pellet in a fresh portion of cold diethyl ether to wash away remaining scavengers and organic impurities.

• Repeat: Repeat the centrifugation and washing steps two more times.

• Drying: After the final wash and decantation, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator to remove residual ether. The crude peptide is now ready for purification and analysis.

Experimental Workflow for Peptide Cleavage and Isolation

Caption: Workflow from peptide-resin to crude peptide product.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Deprotection	- Insufficient reaction time.[5] - Low concentration or insufficient volume of TFA.[5] - Certain protecting groups (e.g., Arg(Pbf)) are more difficult to cleave.	- Extend the reaction time and monitor progress by analyzing a small aliquot via HPLC/MS.[5] - Ensure a sufficient excess of the cleavage cocktail is used (e.g., 10 mL/100 mg resin).[3]
Unexpected Byproducts in MS	- Alkylation by t-butyl cations.[5] - Oxidation of sensitive residues (Met, Trp).	- Confirm the mass difference corresponds to t-butylation (+56.1 Da).[1] - Use an optimized scavenger cocktail tailored to the peptide sequence (e.g., add EDT or thioanisole for Met/Cys/Trp).[6][8]
Low Peptide Yield	- Incomplete cleavage from the resin. - Poor precipitation. - Peptide is soluble in the precipitation solvent (ether).	- Ensure adequate cleavage time and TFA volume. - Concentrate the TFA filtrate before adding to ether. - Ensure the ether is sufficiently cold and use a larger volume.
Oily or Gummy Product	- The peptide itself is not crystalline. - Residual scavengers or byproducts.	- Perform additional washes with cold ether. - Trituration (grinding the oily product under a non-solvent like ether) can sometimes induce solidification.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. Acid cleavage/deprotection in Fmoc/tBu solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Applications of Peptidomimetics in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Peptidomimetics, molecules that mimic the structure and function of natural peptides, have emerged as a powerful tool in modern drug discovery. By overcoming the inherent limitations of native peptides, such as poor metabolic stability and low bioavailability, peptidomimetics offer a promising avenue for the development of novel therapeutics against a wide range of diseases. This document provides detailed application notes and protocols for two key areas where peptidomimetics have shown significant promise: the inhibition of protein-protein interactions (PPIs) and the modulation of G-protein coupled receptors (GPCRs).

Section 1: Targeting Protein-Protein Interactions - p53-MDM2 Inhibitors

The interaction between the tumor suppressor protein p53 and its negative regulator, murine double minute 2 (MDM2), is a critical checkpoint in cell cycle control and apoptosis. In many cancers, MDM2 is overexpressed, leading to the inactivation of p53 and promoting tumor growth. Peptidomimetic inhibitors designed to disrupt the p53-MDM2 interaction can restore p53 function, triggering apoptosis in cancer cells.

Quantitative Data for p53-MDM2 Peptidomimetic Inhibitors

The following table summarizes the binding affinities and cellular activities of representative peptidomimetic inhibitors of the p53-MDM2 interaction. Stapled peptides, a class of peptidomimetics that are conformationally constrained by a synthetic brace, have shown particular promise in this area.[1][2][3]

Peptidomimetic	Target(s)	Binding Affinity (Kd or Ki, nM)	Cellular Activity (IC50, µM)	Assay Method	Reference
ATSP-7041	MDM2/MDMX	Kd (MDM2) = 24 ± 2Kd (MDMX) = 89 ± 11	0.89 (SJSA-1 cells)	Fluorescence Polarization / Cell Viability	[1][3]
PMI	MDM2	Ki = 300	~5 (MCF-7 cells)	Fluorescence Polarization / Cell Viability
Nutlin-3a (Small Molecule)	MDM2	Ki = 90	0.14 (HCT116 cells)	Isothermal Titration Calorimetry / Cell Viability
MI-63	MDM2	Ki = 3	Not Reported	Fluorescence Polarization	[4]
Stapled Peptide 22	MDM2	Ki = 17.3 ± 7.7	Not Reported	Fluorescence Polarization	[2]
Stapled Peptide 24	MDM2	Ki = 8.5 ± 1.9	Not Reported	Fluorescence Polarization	[2]

Experimental Protocols

1. Synthesis of a Stapled Peptide Inhibitor of p53-MDM2

This protocol provides a general methodology for the solid-phase synthesis of a hydrocarbon-stapled peptide designed to mimic the α-helical region of p53 that binds to MDM2.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids (including the non-natural amino acids for stapling, e.g., Fmoc-S5-OH and Fmoc-R8-OH)

• Coupling reagents: HCTU, DIEA

• Deprotection reagent: 20% piperidine in DMF

• Grubbs' first-generation catalyst

• Cleavage cocktail: 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS)

• Solvents: DMF, DCM, Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group.

• Amino Acid Coupling: Couple the desired Fmoc-protected amino acid (4 equivalents) using HCTU (3.98 equivalents) and DIEA (8 equivalents) in DMF. Agitate for 1-2 hours.

• Washing: Wash the resin thoroughly with DMF and DCM after each deprotection and coupling step.

• Peptide Elongation: Repeat steps 2-4 for each amino acid in the sequence, incorporating the olefin-bearing non-natural amino acids at the desired positions for stapling.

• On-Resin Cyclization (Stapling): After assembling the linear peptide, wash the resin with DCM. Add Grubbs' first-generation catalyst (0.1 equivalents) in DCM and agitate under a nitrogen atmosphere for 2-4 hours.

• Cleavage and Deprotection: Wash the resin with DCM. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the pellet, and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

2. Fluorescence Polarization (FP) Binding Assay

This assay is used to determine the binding affinity of the synthesized peptidomimetic for the MDM2 protein.[5][6][7][8]

Materials:

• Purified recombinant MDM2 protein

• Fluorescently labeled p53-derived peptide probe (e.g., TAMRA-labeled)

• Synthesized peptidomimetic inhibitor

• Assay buffer: PBS, pH 7.4, with 0.01% Tween-20

• 384-well black, flat-bottom plates

• Fluorescence polarization plate reader

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of the fluorescently labeled p53 peptide probe in the assay buffer.

  • Prepare a serial dilution of the peptidomimetic inhibitor in the assay buffer.

  • Prepare a solution of MDM2 protein in the assay buffer.

• Assay Setup:

  • In a 384-well plate, add a constant concentration of the fluorescent probe and the MDM2 protein to each well.

  • Add varying concentrations of the peptidomimetic inhibitor to the wells.

  • Include control wells with only the probe (for minimum polarization) and wells with the probe and MDM2 but no inhibitor (for maximum polarization).

• Incubation: Incubate the plate at room temperature for 30 minutes to allow the binding to reach equilibrium.

• Measurement: Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters for the fluorophore used.

• Data Analysis: Plot the fluorescence polarization values against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which can then be converted to a Ki value using the Cheng-Prusoff equation.

Signaling Pathway and Experimental Workflow

p53 Signaling Pathway

Under normal conditions, p53 is kept at low levels by MDM2-mediated ubiquitination and proteasomal degradation. When the p53-MDM2 interaction is inhibited, p53 accumulates in the nucleus, leading to the transcription of target genes that induce cell cycle arrest or apoptosis.[9][10][11][12][13]

Caption: p53 signaling pathway and the action of a peptidomimetic inhibitor.

Experimental Workflow for p53-MDM2 Inhibitor Evaluation

Caption: Experimental workflow for the synthesis and evaluation of p53-MDM2 inhibitors.

Section 2: Modulating G-Protein Coupled Receptors - GLP-1 Receptor Agonists

Glucagon-like peptide-1 (GLP-1) is an incretin hormone that plays a crucial role in glucose homeostasis. The GLP-1 receptor (GLP-1R), a member of the GPCR family, is a major therapeutic target for type 2 diabetes and obesity. Peptidomimetic agonists of the GLP-1R, such as liraglutide and semaglutide, have been developed to have extended half-lives compared to the native GLP-1 peptide.[14][15]

Quantitative Data for GLP-1 Receptor Agonists

The following table summarizes the receptor binding affinities and functional potencies of several GLP-1R agonists.

Peptidomimetic	Receptor	Binding Affinity (IC50, nM)	Functional Potency (EC50, nM)	Assay Method	Reference
Native GLP-1	GLP-1R	1.2	0.05 (cAMP)	Radioligand Binding / cAMP Assay
Liraglutide	GLP-1R	0.7	0.08 (cAMP)	Radioligand Binding / cAMP Assay	[16]
Semaglutide	GLP-1R	0.4	0.04 (cAMP)	Radioligand Binding / cAMP Assay
Exenatide	GLP-1R	1.5	0.06 (cAMP)	Radioligand Binding / cAMP Assay	[17]
Tirzepatide	GLP-1R/GIPR	GLP-1R: 0.3GIPR: 0.1	GLP-1R: 0.03GIPR: 0.02	Radioligand Binding / cAMP Assay	[18]
Retatrutide	GLP-1R/GIPR/GCGR	Not Reported	Not Reported	Not Reported	[18]

Experimental Protocols

1. Synthesis of a GLP-1 Receptor Agonist Analogue (e.g., Liraglutide)

This protocol outlines a general solid-phase synthesis approach for a lipidated GLP-1 analogue like liraglutide.[19][20]

Materials:

• Pre-loaded Wang or Rink Amide resin

• Fmoc-protected amino acids

• Fmoc-Lys(ivDde)-OH for lipidation site

• Palmitic acid

• Coupling reagents: HBTU, HOBt, DIEA

• Deprotection reagent: 20% piperidine in DMF

• ivDde deprotection reagent: 2% hydrazine in DMF

• Cleavage cocktail: 95% TFA, 2.5% water, 2.5% TIS

• Solvents: DMF, DCM, Diethyl ether

Procedure:

• Resin Swelling and Peptide Elongation: Follow steps 1-5 as described in the p53-MDM2 inhibitor synthesis protocol, using the appropriate pre-loaded resin and amino acid sequence for the GLP-1 analogue. Use Fmoc-Lys(ivDde)-OH at the position designated for lipidation.

• Selective Side-Chain Deprotection: After completing the peptide chain, treat the resin with 2% hydrazine in DMF to selectively remove the ivDde protecting group from the lysine side chain.

• Lipidation: Couple palmitic acid (pre-activated with HBTU/HOBt/DIEA) to the deprotected lysine side chain.

• Cleavage and Deprotection: Cleave the lipidated peptide from the resin and remove the remaining side-chain protecting groups using the cleavage cocktail.

• Purification: Purify the crude peptide by RP-HPLC.

2. Cell-Based cAMP Functional Assay

This assay measures the ability of a GLP-1R agonist to stimulate intracellular cyclic AMP (cAMP) production in cells expressing the GLP-1 receptor.[17][21][22][23]

Materials:

• HEK293 or CHO cells stably expressing the human GLP-1 receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized GLP-1R agonist

• cAMP assay kit (e.g., HTRF, ELISA, or luciferase-based)

• 96-well cell culture plates

• Plate reader compatible with the chosen cAMP assay kit

Procedure:

• Cell Seeding: Seed the GLP-1R expressing cells into a 96-well plate and allow them to adhere overnight.

• Agonist Stimulation:

  • Prepare serial dilutions of the GLP-1R agonist in serum-free medium.

  • Remove the culture medium from the cells and replace it with the agonist dilutions.

  • Include a vehicle control (no agonist).

• Incubation: Incubate the cells with the agonist for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen cAMP assay kit.

• Data Analysis: Plot the cAMP concentration against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Signaling Pathway and Experimental Workflow

GLP-1 Receptor Signaling Pathway

Binding of a GLP-1R agonist to its receptor on pancreatic β-cells activates adenylyl cyclase, leading to an increase in intracellular cAMP. This activates Protein Kinase A (PKA), which ultimately enhances glucose-dependent insulin secretion.[24][25][26][27][28]

Caption: GLP-1 receptor signaling pathway leading to insulin secretion.

Experimental Workflow for GLP-1R Agonist Evaluation

Caption: Experimental workflow for the synthesis and evaluation of GLP-1R agonists.

References

• 1. Stapled α−helical peptide drug development: A potent dual inhibitor of MDM2 and MDMX for p53-dependent cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stapled α-helical peptide drug development: a potent dual inhibitor of MDM2 and MDMX for p53-dependent cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting p53–MDM2 interaction by small-molecule inhibitors: learning from MDM2 inhibitors in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chapter 8 Identification of Small Molecules Affecting p53-MDM2/ MDMX Interaction by Fluorescence Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of small molecules affecting p53-MDM2/MDMX interaction by fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescence polarization assay and inhibitor design for MDM2/p53 interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A fluorescence polarization assay for the identification of inhibitors of the p53-DM2 protein-protein interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. p53 Pathway for Apoptosis Signaling | Thermo Fisher Scientific - US [thermofisher.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. Glucagon-Like Peptide-1 Receptor Agonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Trends in glucagon-like peptide 1 receptor agonist prescribing patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inventing Liraglutide, a Glucagon-Like Peptide-1 Analogue, for the Treatment of Diabetes and Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 18. Quantitative Comparison of Glucagon-Like Peptide-1 Receptor Agonists on Weight Loss in Adults: A Systematic Review and Model-Based Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. WO2021007703A1 - A method for preparing liraglutide via a solid phase peptide synthesis - Google Patents [patents.google.com]
• 20. chatslide.ai [chatslide.ai]
• 21. bpsbioscience.com [bpsbioscience.com]
• 22. diabetesjournals.org [diabetesjournals.org]
• 23. cAMP Hunter™ Human GLP-1 (GLP-1 Receptor) Gs Cell-Based Assay Kit (CHO-K1) [discoverx.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. vectormine.com [vectormine.com]
• 27. researchgate.net [researchgate.net]
• 28. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Incorporating β-Amino Acids into Peptide Chains

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methods and protocols for incorporating β-amino acids into peptide chains. The inclusion of β-amino acids offers a powerful strategy to create peptides with enhanced proteolytic stability, diverse secondary structures, and novel biological activities, making them valuable tools in drug discovery and development.

Introduction

β-peptides are polymers of β-amino acids, which have their amino group attached to the β-carbon instead of the α-carbon found in natural amino acids.[1] This seemingly small structural change has profound implications for the resulting peptide's properties. Peptides containing β-amino acids, either exclusively or in combination with α-amino acids, exhibit increased resistance to enzymatic degradation by proteases.[2][3][4] This enhanced stability is a significant advantage in the development of peptide-based therapeutics, which often suffer from rapid in vivo clearance.[4] Furthermore, the additional methylene group in the backbone of β-amino acids allows for the formation of unique and stable secondary structures, such as various helices (8-helix, 10-helix, 12-helix, 14-helix) and sheets, that are not accessible to α-peptides.[1][5] These novel conformations can be exploited to mimic or inhibit biological interactions, leading to the development of potent and selective modulators of protein-protein interactions and receptor-ligand binding.[2][6]

Applications in Drug Development

The unique properties of β-amino acid-containing peptides have led to their exploration in a wide range of therapeutic areas:

• Antimicrobial Agents: Amphiphilic β-peptides that mimic the properties of natural antimicrobial peptides have shown potent activity against bacteria by disrupting their cell membranes.[5]

• Inhibitors of Protein-Protein Interactions: The ability of β-peptides to adopt stable helical structures makes them ideal scaffolds for designing inhibitors of protein-protein interactions implicated in diseases such as cancer and HIV.[2][6] For example, β-peptides have been designed to target the interaction between the tumor suppressor p53 and its negative regulator hDM2.[7]

• GPCR Ligands: The incorporation of β-amino acids into endogenous peptide ligands for G-protein coupled receptors (GPCRs) can lead to analogues with improved stability and altered signaling properties.[2]

• Anti-angiogenic Agents: β-peptides have been developed as mimetics of anti-angiogenic α-peptides, showing potential in cancer therapy.[2][4]

• Enzyme Inhibitors: Peptides containing β-amino acids have been shown to be potent inhibitors of enzymes like γ-secretase and pancreatic lipase.[2][8]

Quantitative Data on β-Peptide Activity

The incorporation of β-amino acids can significantly impact the biological activity of peptides. The following tables summarize some of the reported quantitative data for various β-peptide analogues.

Target	Peptide/Analogue	Activity Metric	Value	Reference
γ-Secretase	Ac-((1S,2S)-β-ACPC)₁₂-NH₂	Ki	5.2 nM	[2]
γ-Secretase	Ac-((1S,2S)-β-ACPC)₂-β³-hSer-((1S,2S)-β-ACPC)₉-NH₂	IC₅₀	0.40 nM	[2]
Bak/Bcl-xL Interaction	Alternating α,β-peptide (compound 8)	Ki	1.5 µM	[2]
Pancreatic Lipase	Short α,β-mixed peptides	Inhibition	89 to 92%	[8]

Experimental Protocols

Protocol 1: Synthesis of Fmoc-Protected β³-Amino Acids from α-Amino Acids (Arndt-Eistert Homologation)

This protocol describes the synthesis of Fmoc-protected β³-amino acids from their corresponding α-amino acid precursors.[7][9]

• Activation of the α-Amino Acid:

  • Dissolve the N-Fmoc protected α-amino acid in anhydrous tetrahydrofuran (THF).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (NEt₃) and then ethyl chloroformate (ClCO₂Et) dropwise.

  • Stir the reaction mixture at 0 °C for 1-2 hours to form the mixed anhydride.

• Formation of the Diazoketone:

  • In a separate flask, prepare a solution of diazomethane (CH₂N₂) in diethyl ether. Caution: Diazomethane is toxic and explosive. Handle with extreme care in a well-ventilated fume hood using appropriate safety equipment.

  • Slowly add the mixed anhydride solution to the diazomethane solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench any excess diazomethane by the careful addition of acetic acid.

  • Remove the solvent under reduced pressure to obtain the crude diazoketone.

• Wolff Rearrangement:

  • Dissolve the crude diazoketone in a suitable solvent such as 1,4-dioxane or a mixture of THF and water.

  • Add a catalyst, typically silver benzoate (PhCO₂Ag) or silver oxide (Ag₂O), and triethylamine.

  • Heat the mixture to induce the Wolff rearrangement. Sonication can also be used to promote the reaction.[10]

  • Monitor the reaction by thin-layer chromatography (TLC) until the diazoketone is consumed.

• Work-up and Purification:

  • Filter the reaction mixture to remove the silver salts.

  • Acidify the filtrate with an aqueous acid (e.g., 1 M HCl) and extract the β-amino acid derivative with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting Fmoc-β³-amino acid by column chromatography on silica gel.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of β-Peptides (Fmoc/tBu Strategy)

This protocol outlines the manual solid-phase synthesis of a peptide containing β-amino acids using the standard Fmoc/tBu chemistry.[11][12][13][14]

Materials:

• Fmoc-compatible resin (e.g., Rink Amide resin for C-terminal amides, Wang resin for C-terminal acids)

• Fmoc-protected α- and β-amino acids

• Coupling reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[15][16][17]

• Base: N,N-Diisopropylethylamine (DIPEA)

• Fmoc deprotection solution: 20% (v/v) piperidine in N,N-dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing solvent: DMF, DCM

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS))

• SPPS reaction vessel

Procedure:

• Resin Preparation:

  • Place the desired amount of resin in the reaction vessel.

  • Swell the resin in DMF for at least 30 minutes.[12][13]

• Fmoc Deprotection:

  • Drain the DMF from the swollen resin.

  • Add the Fmoc deprotection solution (20% piperidine in DMF) to the resin.

  • Agitate the resin for 3-5 minutes.

  • Drain the solution.

  • Repeat the piperidine treatment for another 15-20 minutes.

  • Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.

  • Perform a Kaiser test to confirm the presence of a free amine.[12]

• Amino Acid Coupling:

  • In a separate tube, pre-activate the Fmoc-amino acid (α or β) (3-5 equivalents relative to the resin loading).

  • Dissolve the Fmoc-amino acid in DMF.

  • Add the coupling reagent (e.g., HBTU, HATU) (1 equivalent relative to the amino acid) and DIPEA (2 equivalents relative to the amino acid).

  • Allow the activation to proceed for a few minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours. Coupling of β-amino acids may require longer reaction times or double coupling.

  • Drain the coupling solution.

  • Wash the resin with DMF (3 times).

  • Perform a Kaiser test to confirm the completion of the coupling reaction (absence of free amines). If the test is positive, repeat the coupling step.

• Chain Elongation:

  • Repeat the Fmoc deprotection (Step 2) and amino acid coupling (Step 3) cycles for each subsequent amino acid in the desired sequence.

• Final Fmoc Deprotection:

  • After the final coupling step, perform one last Fmoc deprotection as described in Step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry it under vacuum.

  • Add the cleavage cocktail to the resin.

  • Agitate the mixture for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding it to cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide.

  • Wash the peptide pellet with cold ether and dry it.

• Purification and Characterization:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified peptide by mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical HPLC.

Protocol 3: Solution-Phase Peptide Synthesis (SPPS) of a Dipeptide containing a β-Amino Acid

This protocol describes the synthesis of a dipeptide in solution, which is useful for smaller peptides or fragment condensation.[18][19]

Procedure:

• Protection of Amino Acids:

  • Protect the N-terminus of the first amino acid (which will be at the N-terminus of the dipeptide) with a suitable protecting group (e.g., Boc or Fmoc).

  • Protect the C-terminus of the second amino acid (α or β) by converting it to a methyl or benzyl ester.

• Coupling Reaction:

  • Dissolve the N-protected amino acid and the C-protected amino acid ester in a suitable solvent (e.g., DMF or DCM).

  • Add a coupling reagent such as Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) along with an additive like 1-Hydroxybenzotriazole (HOBt) to suppress racemization.[15][19]

  • Stir the reaction at room temperature until completion (monitored by TLC).

• Work-up:

  • If DCC was used, the dicyclohexylurea (DCU) byproduct will precipitate and can be removed by filtration.

  • Wash the reaction mixture with aqueous acid and base to remove unreacted starting materials and byproducts.

  • Dry the organic layer and evaporate the solvent to obtain the protected dipeptide.

• Deprotection:

  • Selectively remove the N-terminal and C-terminal protecting groups using appropriate conditions (e.g., acid for Boc and ester, base for Fmoc).

  • Purify the final dipeptide by chromatography or recrystallization.

Visualizations

Experimental Workflows

Caption: Workflow for the synthesis of β³-amino acids.

Caption: Solid-phase synthesis workflow for β-peptides.

Caption: Solution-phase synthesis of a β-amino acid dipeptide.

References

• 1. Beta-peptide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Protein Synthesis with Ribosomes Selected for the Incorporation of β-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Folding and function in α/β-peptides: Targets and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. β-Peptides as inhibitors of protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design and synthesis of beta-peptides with biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 11. peptide.com [peptide.com]
• 12. biovera.com.au [biovera.com.au]
• 13. chemistry.du.ac.in [chemistry.du.ac.in]
• 14. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 15. peptide.com [peptide.com]
• 16. bachem.com [bachem.com]
• 17. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 18. bachem.com [bachem.com]
• 19. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Leveraging tert-Butyl 3-aminopropanoate hydrochloride in PROTAC Synthesis

Introduction: The Central Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) have emerged as a transformative therapeutic modality, capable of hijacking the cell's native ubiquitin-proteasome system (UPS) to induce the degradation of specific proteins of interest (POIs).[1][2] These heterobifunctional molecules are composed of three distinct parts: a "warhead" ligand that binds the POI, an "anchor" ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects the two.[3][4] This linker is far more than a simple tether; its length, rigidity, and chemical composition are critical determinants of a PROTAC's ability to form a stable and productive ternary complex (POI-PROTAC-E3 ligase), which is the prerequisite for target ubiquitination and subsequent degradation.[5][6][] Therefore, the rational design and synthesis of the linker are paramount to developing potent and selective degraders.

This guide provides an in-depth look at a key building block in the PROTAC synthesis toolbox: tert-Butyl 3-aminopropanoate hydrochloride . We will explore its strategic importance and provide detailed, field-proven protocols for its incorporation into PROTAC molecules.

Featured Building Block: tert-Butyl 3-aminopropanoate hydrochloride

This commercially available reagent is a derivative of β-alanine, a simple yet powerful component for constructing the backbone of a PROTAC linker. Its utility stems from its bifunctional nature, offering two orthogonal reactive sites for sequential conjugation.

Caption: Key functional groups of the linker building block.

Why Choose This Building Block? The Causality Behind the Choice

• Synthetic Orthogonality: The core advantage lies in the differential reactivity of its two functional ends. The primary amine can readily participate in nucleophilic reactions (e.g., amide coupling), while the carboxylic acid remains masked as a robust tert-butyl ester. This ester is stable to most coupling conditions but can be selectively cleaved under acidic conditions (e.g., with trifluoroacetic acid, TFA), revealing the carboxyl group for a subsequent reaction.[8][9] This orthogonality is the foundation of a controlled, stepwise PROTAC assembly.

• Structural Contribution: As a β-alanine derivative, it introduces a three-carbon (C3) alkyl chain into the linker. This short, flexible segment provides an optimal balance between restricting conformational entropy and allowing the necessary degrees of freedom for the warhead and anchor to engage their respective proteins effectively. The linker length is a critical parameter that must be optimized for each ligand pair to achieve productive ternary complex formation.[5][6]

• Handling and Stability: The hydrochloride salt form enhances the stability and handling of the compound, which is a low-molecular-weight amine. The salt is typically a free-flowing solid, which is easier to weigh and handle than the corresponding free base oil.

PROTAC Synthesis: A Modular Workflow

The use of building blocks like tert-butyl 3-aminopropanoate hydrochloride enables a modular and convergent synthetic strategy. The general workflow involves sequentially attaching the linker to the E3 ligase ligand and the POI ligand. The order of these steps can be adapted based on the specific chemistry of the ligands involved.

Caption: Modular workflow for PROTAC synthesis.

Experimental Protocols

Disclaimer: These protocols are intended as a general guide for research purposes. Researchers should adapt them based on the specific properties of their ligands. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Initial Amide Coupling

This protocol describes the coupling of the building block's primary amine to a ligand bearing a carboxylic acid.

Parameter	Recommended Condition	Rationale
Ligand-COOH	1.0 eq	Limiting reagent.
tert-Butyl 3-aminopropanoate HCl	1.1 - 1.2 eq	Slight excess to drive the reaction to completion.
Coupling Agent (e.g., HATU)	1.1 - 1.2 eq	Forms a highly reactive O-acylisourea intermediate, promoting efficient coupling and minimizing side reactions.[10]
Base (e.g., DIPEA)	3.0 - 4.0 eq	A non-nucleophilic base is crucial. 1.1 eq neutralizes the HCl salt, and ~2.0 eq facilitates the coupling reaction.[11]
Solvent	Anhydrous DMF	A polar aprotic solvent that dissolves most reactants and does not interfere with the reaction. Must be anhydrous.
Temperature	0 °C to Room Temp.	Initial mixing at 0 °C minimizes potential side reactions; the reaction typically proceeds well at room temperature.
Reaction Time	2 - 12 hours	Monitor by LC-MS for completion.

Step-by-Step Methodology:

• Amine Preparation: In a round-bottomed flask, dissolve tert-butyl 3-aminopropanoate hydrochloride (1.1 eq) in anhydrous DMF.

• Neutralization: Add N,N-Diisopropylethylamine (DIPEA) (~1.1 eq) to the solution and stir for 10-15 minutes at room temperature. This step generates the free amine in situ.

• Acid Activation: In a separate flask, dissolve the carboxylic acid-functionalized ligand (1.0 eq) in anhydrous DMF. Add HATU (1.1 eq) followed by DIPEA (2.0 eq). Stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

• Coupling: Add the free amine solution from step 2 to the activated acid solution from step 3.

• Reaction: Allow the reaction to stir at room temperature. Monitor its progress by LC-MS until the starting material (Ligand-COOH) is consumed.

• Work-up & Purification: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the pure t-butyl ester-protected intermediate.

Protocol 2: tert-Butyl Ester Deprotection

This protocol details the selective removal of the t-butyl protecting group to unmask the carboxylic acid for the next coupling step.

Parameter	Recommended Condition	Rationale
t-Butyl Ester Intermediate	1.0 eq	Substrate for deprotection.
Reagent	Trifluoroacetic acid (TFA)	A strong acid that efficiently cleaves the t-butyl group via an SN1-type mechanism.
Solvent	Dichloromethane (DCM)	A common solvent that is stable to strong acids.
TFA/DCM Ratio	1:4 to 1:1 (v/v)	A high concentration of TFA ensures rapid and complete deprotection.
Temperature	Room Temp.	The reaction is typically fast and efficient at ambient temperature.
Reaction Time	1 - 4 hours	Monitor by LC-MS.

Step-by-Step Methodology:

• Dissolution: Dissolve the purified intermediate from Protocol 1 (1.0 eq) in dichloromethane (DCM).

• Acidolysis: Add Trifluoroacetic acid (TFA) to the solution (e.g., to make a 25-50% TFA in DCM solution).

• Reaction: Stir the solution at room temperature. Monitor the reaction by LC-MS. The product will have a mass corresponding to the loss of the t-butyl group (-56 Da).

• Solvent Removal: Once the reaction is complete, remove the solvent and excess TFA under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.

• Product: The resulting carboxylic acid (as a TFA salt) is often of sufficient purity to be used directly in the next step without further purification.

Protocol 3: Final Amide Coupling

This protocol is analogous to Protocol 1, coupling the newly revealed carboxylic acid with an amine-functionalized ligand to complete the PROTAC synthesis.

Step-by-Step Methodology:

• Acid Activation: Dissolve the crude carboxylic acid from Protocol 2 (1.0 eq) in anhydrous DMF. Add HATU (1.1 eq) and DIPEA (3.0 eq). The higher amount of base is needed to neutralize the TFA salt and facilitate the coupling. Stir for 15 minutes at room temperature.

• Amine Addition: Add the amine-functionalized ligand (1.0 - 1.1 eq) to the activated acid mixture.

• Reaction: Stir the reaction at room temperature overnight, monitoring by LC-MS.

• Purification: Upon completion, the crude PROTAC is typically purified by preparative reverse-phase HPLC to yield the final, highly pure product.

• Characterization: The identity and purity of the final PROTAC must be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and analytical HPLC.[8]

Mechanism of Action: From Synthesis to Degradation

The successful synthesis of the PROTAC molecule is the first step. In a biological context, the molecule orchestrates a series of events leading to the catalytic degradation of the target protein.

Caption: PROTAC-mediated protein degradation pathway.

Conclusion

tert-Butyl 3-aminopropanoate hydrochloride is a versatile and valuable building block for the modular synthesis of PROTACs. Its orthogonal protecting group strategy allows for controlled, stepwise construction of the linker, while its inherent β-alanine structure provides a common and effective linker length. The protocols detailed herein offer a robust foundation for researchers to efficiently synthesize novel protein degraders, accelerating the discovery and development of this powerful therapeutic class.

References

• 1. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
• 4. benchchem.com [benchchem.com]
• 5. explorationpub.com [explorationpub.com]
• 6. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Amide Synthesis [fishersci.co.uk]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: Modifying Peptide Termini with Aminopropanoate Linkers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic modification of peptide termini is a cornerstone of modern drug development, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. The introduction of linkers, such as aminopropanoate, at the N-terminus or C-terminus can significantly enhance a peptide's therapeutic potential. N-terminal modification can protect against degradation by aminopeptidases and allow for the attachment of moieties for targeted delivery or imaging. C-terminal modification, particularly amidation, is crucial for mimicking the structure of many endogenous peptides, thereby increasing stability and biological activity by preventing degradation by carboxypeptidases.

These application notes provide detailed protocols for the modification of peptide termini with aminopropanoate linkers using solid-phase peptide synthesis (SPPS) techniques. The protocols are designed to be accessible to researchers with a foundational knowledge of peptide chemistry.

Data Presentation

The following tables summarize representative quantitative data for the modification of peptide termini. While specific yields will vary depending on the peptide sequence and reaction conditions, these values provide a general benchmark for expected outcomes.

Table 1: Representative Yields for N-Terminal Acylation with 3-Aminopropanoic Acid

Peptide Sequence	Modification Strategy	Coupling Reagent	Yield (%)	Purity (%)	Reference
H-Gly-Phe-Ala-Leu-OH	On-resin acylation	HATU/DIPEA	>95	>98	Theoretical
H-Tyr-Gly-Gly-Phe-Leu-NH2	On-resin acylation	HBTU/DIPEA	>95	>97	Theoretical
Custom Sequence	On-resin acylation	DIC/Oxyma	>90	>95	Theoretical

Table 2: Representative Yields for C-Terminal Amidation with 3-Aminopropanoic Acid

Peptide Sequence	Modification Strategy	Coupling Reagent	Yield (%)	Purity (%)	Reference
Boc-Gly-Phe-Ala-Leu-COOH	Solution-phase amidation	HATU/DIPEA	75-85	>96	[1]
Z-Tyr(tBu)-Gly-Gly-Phe-COOH	Solution-phase amidation	TBTU/NMM	70-80	>95	[1]
Custom Protected Peptide	Solution-phase amidation	EDC/HOBt	65-75	>95	Theoretical

Table 3: Hypothetical Pharmacokinetic Parameters of Exenatide vs. Aminopropanoate-Modified Exenatide

This table presents a hypothetical comparison to illustrate the potential impact of an N-terminal aminopropanoate linker on the pharmacokinetics of a therapeutic peptide like Exenatide. Actual values would require experimental determination.

Parameter	Native Exenatide	N-terminally Modified Exenatide (Hypothetical)	Fold Change	Reference
Half-life (t½)	~2.4 hours	~4.8 hours	2	[2][3]
Bioavailability (subcutaneous)	~65-76%	~75-85%	~1.1-1.3	[2][3]
Cmax (pg/mL)	~211	~180	~0.85	[3]
Tmax (hours)	~2.1	~3.5	~1.7	[3]

Experimental Protocols

Protocol 1: On-Resin N-Terminal Acylation of a Peptide with Fmoc-3-Aminopropanoic Acid

This protocol describes the addition of a 3-aminopropanoate linker to the N-terminus of a peptide synthesized on a solid support using Fmoc chemistry.

Materials:

• Peptide-resin with a free N-terminus

• Fmoc-3-aminopropanoic acid

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine, 20% in DMF

• Solid-phase peptide synthesis vessel

• Shaker or vortex mixer

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection (if necessary): If the N-terminal amino acid is Fmoc-protected, treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) to remove residual piperidine.

• Activation of Fmoc-3-aminopropanoic acid: In a separate vial, dissolve Fmoc-3-aminopropanoic acid (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF. Add DIPEA (6 equivalents) and allow the mixture to pre-activate for 1-2 minutes.

• Coupling: Add the activated Fmoc-3-aminopropanoic acid solution to the peptide-resin. Agitate the mixture at room temperature for 2 hours.

• Monitoring the Coupling: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), repeat the coupling step with fresh reagents.

• Washing: Wash the resin with DMF (5 x 1 min) and DCM (3 x 1 min).

• Final Fmoc Deprotection: Treat the resin with 20% piperidine in DMF as described in step 2 to remove the Fmoc group from the aminopropanoate linker, exposing the terminal amine.

• Final Washing: Wash the resin with DMF (5 x 1 min) and DCM (3 x 1 min).

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using an appropriate cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Solution-Phase C-Terminal Amidation of a Peptide with 3-Aminopropanoic Acid

This protocol describes the amidation of the C-terminus of a fully protected, cleaved peptide with 3-aminopropanoic acid in solution.

Materials:

• Protected peptide with a free C-terminal carboxylic acid

• 3-Aminopropanoic acid

• HATU

• DIPEA

• Anhydrous DMF

• Diethyl ether (cold)

• Stir plate and magnetic stir bar

• Round-bottom flask

Procedure:

• Peptide Dissolution: Dissolve the protected peptide (1 equivalent) in a minimal amount of anhydrous DMF in a round-bottom flask.

• Activation: Add HATU (1.1 equivalents) and DIPEA (2 equivalents) to the peptide solution. Stir the mixture at room temperature for 10-15 minutes to activate the C-terminal carboxylic acid.

• Amidation Reaction: Add 3-aminopropanoic acid (1.5 equivalents) to the reaction mixture. Stir at room temperature for 4-6 hours or until the reaction is complete, as monitored by TLC or LC-MS.

• Precipitation: Precipitate the crude amidated peptide by adding the reaction mixture dropwise to cold diethyl ether.

• Isolation: Collect the precipitate by centrifugation or filtration.

• Washing: Wash the peptide precipitate with cold diethyl ether to remove unreacted reagents and byproducts.

• Drying: Dry the purified peptide under vacuum.

• Deprotection and Purification: Remove the side-chain protecting groups using an appropriate deprotection cocktail and purify the final product by RP-HPLC.

Visualizations

Experimental Workflow: On-Resin N-Terminal Modification

Caption: Workflow for on-resin N-terminal modification of a peptide with an aminopropanoate linker.

Signaling Pathway: GLP-1 Receptor Activation

The following diagram illustrates the signaling pathway activated by a GLP-1 receptor agonist, such as Exenatide, which could be modified with an aminopropanoate linker to enhance its therapeutic properties.

Caption: Simplified GLP-1 receptor signaling pathway in pancreatic β-cells.

References

• 1. sid.ir [sid.ir]
• 2. Pharmacokinetics and pharmacodynamics of exenatide following alternate routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Population pharmacokinetics of exenatide - PMC [pmc.ncbi.nlm.nih.gov]

Propargylamine: A Versatile Building Block in Organic Synthesis

Abstract: Propargylamine is a highly versatile and valuable building block in organic synthesis, prized for its dual functionality of a terminal alkyne and a primary amine. This unique structure allows it to participate in a wide array of chemical transformations, making it a cornerstone for the synthesis of complex nitrogen-containing molecules, including pharmaceuticals, natural products, and functional materials.[1][2][3] This application note details the key synthetic applications of propargylamine, provides quantitative data for representative reactions, and offers detailed experimental protocols for its use in multicomponent reactions and cycloadditions.

Introduction: The Synthetic Utility of Propargylamine

Propargylamines are a class of organic compounds that feature prominently as intermediates and structural motifs in a vast range of chemically and biologically significant molecules.[2][3] Their utility stems from the reactivity of both the terminal alkyne, which can undergo reactions like C-C bond formation and cycloadditions, and the amine group, which acts as a nucleophile or a base.[1][4] This combination facilitates the construction of diverse molecular scaffolds, particularly nitrogen heterocycles such as pyrroles, pyridines, and imidazoles.[5][6][7]

Key applications include:

• Multicomponent Reactions (MCRs): Propargylamine is a classic substrate in A³ (Aldehyde-Alkyne-Amine) and KA² (Ketone-Alkyne-Amine) coupling reactions, which provide a highly atom-economical route to substituted propargylamines.[2][8][9]

• Click Chemistry: The terminal alkyne is an ideal partner in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling the efficient and regioselective synthesis of 1,2,3-triazoles.[10][11][12]

• Heterocycle Synthesis: Through cyclization, cycloisomerization, and cyclo-condensation reactions, propargylamine serves as a precursor to a wide variety of N-heterocycles.[1][4][5][6]

• Drug Discovery: The propargylamine motif is found in several marketed drugs, particularly those targeting neurological disorders like Parkinson's and Alzheimer's disease, highlighting its importance as a pharmacophore.[3][8]

// Nodes Propargylamine [label="Propargylamine", fillcolor="#F1F3F4", fontcolor="#202124"]; MCR [label="Multicomponent Reactions\n(e.g., A³ Coupling)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Click [label="Click Chemistry\n(CuAAC)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cyclization [label="Cyclization &\nCycloisomerization", fillcolor="#FBBC05", fontcolor="#202124"]; Substituted [label="Substituted\nPropargylamines", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Triazoles [label="1,2,3-Triazoles", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Heterocycles [label="N-Heterocycles\n(Pyrroles, Pyridines, etc.)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Propargylamine -> MCR [label="Aldehyde,\nCatalyst"]; Propargylamine -> Click [label="Azide,\nCu(I) Catalyst"]; Propargylamine -> Cyclization [label="Metal Catalyst\n or Base"]; MCR -> Substituted; Click -> Triazoles; Cyclization -> Heterocycles; } cvtColor Caption: Figure 1: Synthetic Pathways of Propargylamine

Key Applications and Data

The A³ coupling reaction is a one-pot condensation of an aldehyde, an alkyne (here, propargylamine can act as the amine component or a different terminal alkyne can be used with it), and an amine, typically catalyzed by a transition metal.[13][14] Copper and ruthenium catalysts are commonly employed.[9] This reaction is highly valued for its efficiency and atom economy in creating complex propargylamine derivatives.[2][15]

Table 1: Representative A³ Coupling Reactions & Yields

Aldehyde	Amine	Alkyne	Catalyst (mol%)	Conditions	Yield (%)	Reference
Benzaldehyde	Piperidine	Phenylacetylene	CuBr (5 mol%)	Toluene, 100 °C, 8 h	95	[16]
4-Chlorobenzaldehyde	Morpholine	Phenylacetylene	CuCl (10 mol%)	Solvent-free, 80 °C, 12 h	94	[3]
Cyclohexanecarboxaldehyde	Dibenzylamine	1-Heptyne	CuBr/Quinap (5 mol%)	Toluene, RT, 12 h	92	[16]

| 4-Nitrobenzaldehyde | Piperidine | Phenylacetylene | Cu-Ru catalyst | Solvent-free, 70 °C, 4 h | 93 |[9] |

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier example of a "click" reaction, offering high yields, mild reaction conditions, and exceptional regioselectivity for the 1,4-disubstituted triazole isomer.[11][17] Propargylamine provides the essential terminal alkyne handle for this transformation, linking it to any molecule bearing an azide group.[10][12]

Table 2: Representative CuAAC Reactions & Yields

Propargyl Derivative	Azide	Catalyst System	Conditions	Yield (%)	Reference
N-Benzylpropargylamine	Benzyl Azide	CuSO₄·5H₂O, Sodium Ascorbate	t-BuOH/H₂O, RT, 6 h	98	[11]
Propargylamine	Phenyl Azide	CuI (10 mol%)	DMF, 80 °C, 2 h	91	[10]
N-Tosylpropargylamine	4-Methoxybenzyl Azide	CuSO₄·5H₂O, Sodium Ascorbate	DMSO/H₂O, RT, 12 h	95	[11]

| Propargyl-PEG-Acid | Azido-functionalized peptide | CuI | aq. buffer, RT, 4 h | >90 |[18] |

Experimental Protocols

This protocol describes a typical procedure for the synthesis of a substituted propargylamine using a copper(I) catalyst.

Materials:

• Aldehyde (1.0 mmol)

• Secondary Amine (e.g., Piperidine, 1.1 mmol)

• Terminal Alkyne (e.g., Phenylacetylene, 1.2 mmol)

• Copper(I) Bromide (CuBr, 0.05 mmol, 5 mol%)

• Toluene (5 mL)

• Saturated aqueous NH₄Cl

• Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and condenser, add the aldehyde (1.0 mmol), secondary amine (1.1 mmol), terminal alkyne (1.2 mmol), and CuBr (0.05 mmol).

• Add toluene (5 mL) to the flask.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired propargylamine.

// Nodes start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; reactants [label="1. Combine Reactants\n(Aldehyde, Amine, Alkyne, Catalyst)\nin Toluene", fillcolor="#4285F4", fontcolor="#FFFFFF"]; heat [label="2. Heat and Stir\n(80-100 °C, 4-12 h)", fillcolor="#FBBC05", fontcolor="#202124"]; monitor [label="3. Monitor by TLC", fillcolor="#FBBC05", fontcolor="#202124"]; workup [label="4. Aqueous Workup\n(NH₄Cl Quench, Extraction)", fillcolor="#34A853", fontcolor="#FFFFFF"]; purify [label="5. Dry, Concentrate &\nPurify (Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="Final Product\n(Propargylamine)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> reactants; reactants -> heat; heat -> monitor; monitor -> workup [label="Reaction Complete"]; workup -> purify; purify -> product; } cvtColor Caption: Figure 2: Workflow for A³ Coupling Protocol

This protocol provides a standard method for synthesizing a 1,4-disubstituted 1,2,3-triazole from propargylamine and an organic azide.

Materials:

• Propargylamine derivative (1.0 mmol)

• Organic Azide (1.0 mmol)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O, 0.05 mmol, 5 mol%)

• Sodium Ascorbate (0.1 mmol, 10 mol%)

• tert-Butanol (t-BuOH) and Water (1:1 mixture, 10 mL)

• Ethyl acetate

• Saturated aqueous NaHCO₃

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a 50 mL round-bottom flask, dissolve the propargylamine derivative (1.0 mmol) and the organic azide (1.0 mmol) in 10 mL of a 1:1 mixture of t-BuOH and water.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (e.g., 1M).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (e.g., 0.5M).

• To the stirring solution of alkyne and azide, add the sodium ascorbate solution (0.1 mmol) followed by the CuSO₄·5H₂O solution (0.05 mmol). A color change (often to yellow-green) may be observed.

• Stir the reaction vigorously at room temperature for 4-16 hours. The reaction is often complete when the mixture becomes homogeneous.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the mixture with 20 mL of water.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ (20 mL) and then brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• If necessary, purify the crude triazole product by recrystallization or flash column chromatography.

// Nodes CuII [label="Cu(II)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Ascorbate [label="Sodium\nAscorbate", fillcolor="#F1F3F4", fontcolor="#202124"]; CuI [label="Cu(I)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Alkyne [label="R¹-C≡CH\n(Propargylamine)", fillcolor="#FBBC05", fontcolor="#202124"]; Acetylide [label="Cu(I)-Acetylide", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Azide [label="R²-N₃", fillcolor="#FBBC05", fontcolor="#202124"]; Cycloaddition [label="[3+2]\nCycloaddition", shape=diamond, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]; Triazole [label="1,4-Disubstituted\n1,2,3-Triazole", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges CuII -> CuI [label="Reduction"]; Ascorbate -> CuI; CuI -> Acetylide; Alkyne -> Acetylide; Acetylide -> Cycloaddition; Azide -> Cycloaddition; Cycloaddition -> Triazole [label="Regioselective\nRing Formation"]; Triazole -> CuI [label="Catalyst\nRegeneration"]; } cvtColor Caption: Figure 3: Simplified Mechanism of CuAAC

Conclusion

Propargylamine stands out as a powerful and indispensable building block in modern organic synthesis. Its participation in high-yield, atom-economical multicomponent reactions and its central role in the robust and versatile CuAAC click chemistry reaction make it a first choice for the synthesis of diverse nitrogen-containing compounds. The protocols and data presented herein underscore its utility and provide a practical guide for researchers in academia and the pharmaceutical industry to leverage its full synthetic potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. phytojournal.com [phytojournal.com]
• 3. icc.journals.pnu.ac.ir [icc.journals.pnu.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Nitrogen-Containing Heterocyclic Scaffolds through Sequential Reactions of Aminoalkynes with Carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 8. Metal-free multicomponent approach for the synthesis of propargylamine: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Solvent-free synthesis of propargylamines: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Metal-free multicomponent approach for the synthesis of propargylamine: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09392K [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. The Asymmetric A3(Aldehyde–Alkyne–Amine) Coupling: Highly Enantioselective Access to Propargylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. eurjchem.com [eurjchem.com]
• 18. benchchem.com [benchchem.com]

Application Notes and Protocols for Peptide Synthesis: Coupling with Fmoc-Protected Amino Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the experimental protocols for coupling Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). It is designed to offer detailed methodologies and quantitative data to facilitate reproducible and efficient peptide synthesis for research and drug development applications.

Introduction to Fmoc Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis (SPPS) utilizing the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group for the α-amino group is the predominant method for chemically synthesizing peptides.[1] This strategy is based on the orthogonal protection scheme where the temporary Fmoc group is labile to a weak base (typically piperidine), while the permanent side-chain protecting groups and the resin linker are stable to this base but are cleaved by a strong acid in the final step.[2][3]

The synthesis is a cyclical process involving the sequential addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support (resin).[1][4] This approach simplifies the purification process at each step, as excess reagents and byproducts are removed by simple filtration and washing.[1]

The Fmoc-SPPS Cycle

The core of Fmoc-SPPS is a cycle of deprotection, washing, coupling, and washing. This cycle is repeated for each amino acid to be incorporated into the peptide sequence.

Key Steps in the Fmoc-SPPS Cycle:

• Resin Swelling: The solid support is swelled in a suitable solvent, such as N,N-dimethylformamide (DMF) or dichloromethane (DCM), to ensure the accessibility of reactive sites.[1][2]

• Fmoc Deprotection: The N-terminal Fmoc group of the resin-bound peptide is removed using a solution of 20% piperidine in DMF.[1][5]

• Washing: The resin is thoroughly washed to remove piperidine and the cleaved Fmoc-adduct.[1][5]

• Amino Acid Coupling: The incoming Fmoc-protected amino acid is activated and then coupled to the newly liberated N-terminal amine of the peptide chain.[1][4]

• Washing: The resin is washed again to remove excess reagents and byproducts.[1][5]

Experimental Protocols

The following are detailed protocols for the key steps in the Fmoc coupling process.

Protocol 1: Resin Preparation and Swelling

• Place the desired amount of resin (e.g., 100-200 mg) in a fritted reaction vessel.[1]

• Add a suitable solvent, typically DMF, to cover the resin completely (approximately 10 mL per gram of resin).[6]

• Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.[1][7]

• After swelling, drain the solvent by filtration.

Protocol 2: N-Terminal Fmoc Deprotection

• To the swelled resin, add a solution of 20% (v/v) piperidine in DMF.

• Agitate the mixture for an initial 5 minutes.[5]

• Drain the solution.

• Add a fresh solution of 20% piperidine in DMF and agitate for another 10-15 minutes to ensure complete deprotection.[5][7]

• Drain the deprotection solution.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.[5]

Protocol 3: Amino Acid Activation and Coupling

The choice of coupling reagent is critical for the success of the synthesis, influencing efficiency, and minimizing side reactions like racemization.[8][9] Below are protocols for common activation methods.

Method A: HBTU/HATU Activation

• In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to the resin loading) and an equivalent amount of an aminium/uronium salt activator like HBTU or HATU in DMF.[1]

• Add a base, typically N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents), to the amino acid solution to facilitate activation.[1] Allow this pre-activation to proceed for 1-2 minutes.[5][7]

• Immediately add the activated amino acid solution to the deprotected peptide-resin.[1]

• Agitate the reaction mixture for 1-2 hours at room temperature.[1]

• After the coupling is complete, drain the solution and wash the resin thoroughly with DMF (3-5 times).[5]

Method B: DIC/HOBt Activation

• In a separate vial, dissolve the Fmoc-protected amino acid (2-5 equivalents) and an equivalent amount of an additive like 1-Hydroxybenzotriazole (HOBt) in a minimal amount of DMF.[1]

• Add N,N'-Diisopropylcarbodiimide (DIC) (2-5 equivalents) to the solution and allow it to pre-activate for 5-10 minutes.[1]

• Add the activated amino acid solution to the swelled and deprotected resin.

• Agitate the mixture for 2-4 hours at room temperature.[1]

• Drain the reaction solution and wash the resin thoroughly with DMF and DCM.[1]

Protocol 4: Monitoring the Coupling Reaction

It is crucial to monitor the completion of the coupling reaction to avoid deletion sequences in the final peptide. The Kaiser test is a common qualitative method for detecting free primary amines.

• After the coupling reaction and subsequent washing, take a small sample of the resin beads.

• Wash the beads with ethanol and then add a few drops of each of the three Kaiser test solutions (ninhydrin in ethanol, phenol in ethanol, and potassium cyanide in pyridine).

• Heat the sample at 100°C for 5 minutes.

• A positive result (blue or purple beads) indicates the presence of unreacted primary amines, signifying an incomplete reaction.[7] A negative result (yellow or colorless beads) suggests complete coupling.[5][7]

If the coupling is incomplete, a "double coupling" can be performed by repeating the coupling step with fresh reagents.[5][7]

Quantitative Data on Coupling Reagents

The selection of a coupling reagent significantly impacts the efficiency and purity of the synthesized peptide. The following table summarizes the performance of several common coupling reagents.

Coupling Reagent	Reagent Type	Typical Coupling Time	Representative Purity (%)	Level of Racemization
HATU	Aminium/Uronium Salt	15-45 minutes	>95	Very Low
HBTU	Aminium/Uronium Salt	20-60 minutes	>95	Low
HCTU	Aminium/Uronium Salt	15-45 minutes	>95	Very Low
PyBOP	Phosphonium Salt	30-120 minutes	>95	Low
DIC/HOBt	Carbodiimide/Additive	60-180 minutes	>90	Low to Moderate
COMU	Aminium/Uronium Salt	15-45 minutes	>95	Very Low

Data is compiled from various sources and can be dependent on the specific peptide sequence and reaction conditions.[8][9]

Troubleshooting Common Coupling Problems

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling	Steric hindrance of amino acids, peptide aggregation, insufficient activation.	Perform a double coupling, increase reagent excess (3-5 equivalents), switch to a more potent coupling reagent (e.g., HATU, COMU), extend reaction time, change solvent (e.g., NMP).[5]
Racemization	Strong base, prolonged activation time.	Use a weaker base like collidine, add HOBt or Oxyma, minimize pre-activation time.[5]
Diketopiperazine Formation	Occurs at the dipeptide stage, especially with Proline.	Use 2-chlorotrityl chloride resin, couple the third amino acid promptly.[5]
Aspartimide Formation	Occurs at Asp-Gly or Asp-Ser sequences.	Add HOBt to the piperidine deprotection solution.[10]

Visualizing the Workflow and Chemistry

To better illustrate the processes involved in Fmoc-SPPS, the following diagrams have been generated.

Caption: The cyclical workflow of Fmoc solid-phase peptide synthesis.

Caption: The process of amino acid activation and peptide bond formation.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Reactions of tert-butyl 3-aminopropanoate

Welcome to the technical support center for the optimization of coupling reactions involving tert-butyl 3-aminopropanoate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide robust methodologies for successful amide bond formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reagents for amidations with tert-butyl 3-aminopropanoate?

A1: The most prevalent coupling reagents are carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used with additives like 1-Hydroxybenzotriazole (HOBt) to improve efficiency and reduce side reactions.[1][2][3] Uronium/aminium salt-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are also highly effective, known for rapid reaction times and high yields.[4][5][6]

Q2: Which solvent is optimal for this coupling reaction?

A2: Anhydrous polar aprotic solvents are generally preferred. N,N-Dimethylformamide (DMF) is a common choice due to its excellent solvating properties for most reactants.[4][7] Dichloromethane (DCM) and acetonitrile (ACN) are also frequently used.[1][7][8] The choice often depends on the solubility of the specific carboxylic acid coupling partner.

Q3: What is the role of a base in the coupling reaction, and which one should I choose?

A3: A non-nucleophilic organic base is crucial, especially when using uronium reagents like HATU or when the amine starting material is a hydrochloride salt.[4][9] The base neutralizes the acid formed during the reaction, driving the equilibrium towards product formation. Common choices include N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA).[9][10] DIPEA is often preferred due to its steric bulk, which minimizes potential side reactions.

Q4: How can I monitor the progress of the reaction?

A4: Thin-Layer Chromatography (TLC) is the most common method for monitoring the reaction. A typical mobile phase would be a mixture of ethyl acetate and hexanes. The consumption of the limiting reagent (usually the carboxylic acid or amine) indicates the reaction's progress. Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more precise monitoring.

Q5: Is the tert-butyl ester group stable under standard coupling conditions?

A5: Yes, the tert-butyl ester is robust under the neutral to slightly basic conditions of most standard amide coupling reactions. However, it is sensitive to strong acids. Care must be taken during the aqueous workup to avoid acidic conditions (pH < 4) for prolonged periods, which could lead to cleavage of the protecting group.

Troubleshooting Guide

This guide addresses specific issues that may arise during the coupling reaction.

Problem: Low or No Product Yield

Potential Cause	Troubleshooting Solution
Inactive Reagents	Ensure coupling reagents (e.g., EDC, HATU) are fresh and have been stored under anhydrous conditions. Use anhydrous solvents, as water can hydrolyze the activated acid intermediate.[11]
Insufficient Activation	For sterically hindered carboxylic acids, allow for a "pre-activation" step. Stir the carboxylic acid, coupling reagent (e.g., HATU), and base in the solvent for 15-30 minutes at 0 °C to room temperature before adding the tert-butyl 3-aminopropanoate.[7]
Incomplete Reaction	Extend the reaction time or gently warm the reaction (e.g., to 40 °C), monitoring by TLC. Ensure at least 1.1-1.2 equivalents of the coupling reagent are used.
Sub-optimal pH	If the amine is an HCl salt, ensure at least one equivalent of base is added to liberate the free amine. For HATU couplings, 2-3 equivalents of base are typically required.[12]

Problem: Multiple Spots on TLC / Formation of Side Products

Potential Cause	Troubleshooting Solution
Formation of N-acylurea	This is a common side reaction with carbodiimide reagents like EDC, where the activated O-acylisourea intermediate rearranges.[13][14] Minimize this by adding HOBt, which traps the intermediate as a more stable active ester.[15] Perform the reaction at a lower temperature (e.g., 0 °C).
Racemization	If the carboxylic acid partner has a chiral center, racemization can occur, especially at elevated temperatures.[16][17] Use racemization-suppressing additives like HOBt or conduct the reaction at lower temperatures.[17]
Diacylated Product	This is unlikely but could occur if the tert-butyl ester is inadvertently cleaved during the reaction or workup, exposing a second carboxylic acid site on another molecule. Ensure the workup is not overly acidic.

Problem: Difficulty with Purification

Potential Cause	Troubleshooting Solution
Removal of EDC Byproducts	The urea byproduct from EDC is water-soluble.[18] Perform an aqueous workup by diluting the reaction mixture with an organic solvent (e.g., ethyl acetate) and washing with dilute acid (e.g., 5% citric acid or 1N HCl), followed by a base (e.g., saturated NaHCO₃), and brine.[13][19]
Removal of HOBt or HATU Byproducts	These byproducts can often be removed with the same aqueous acid/base wash sequence. A wash with a 5% aqueous lithium chloride (LiCl) solution can be particularly effective for removing residual DMF.[10]
Product is Water Soluble	If the final amide product has high polarity and is partially water-soluble, minimize the number of aqueous washes or use saturated salt solutions (brine) to reduce its loss to the aqueous layer. Back-extract the aqueous layers with the organic solvent.
Similar Polarity of Product and Impurities	If impurities co-elute with the product during column chromatography, try a different solvent system or consider recrystallization as an alternative purification method.[20]

Experimental Protocols & Workflows

General Workflow for Amide Coupling

Below is a generalized workflow for the coupling of a carboxylic acid with tert-butyl 3-aminopropanoate.

Caption: General experimental workflow for amide coupling.

Protocol 1: EDC/HOBt Coupling

• Setup : To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq), HOBt (1.2 eq), and tert-butyl 3-aminopropanoate (1.1 eq).

• Dissolution : Dissolve the components in anhydrous DMF or DCM (approx. 0.1 M concentration relative to the carboxylic acid).

• Cooling : Cool the mixture to 0 °C using an ice bath.

• Addition : Add EDC·HCl (1.2 eq) to the stirred solution in one portion.[2]

• Reaction : Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Monitoring : Monitor the reaction for the disappearance of the limiting starting material using TLC or LC-MS.

• Workup :

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1N HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).[19]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: HATU Coupling

• Setup : To a round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 eq) and HATU (1.1 eq).[12]

• Dissolution : Dissolve the solids in anhydrous DMF (approx. 0.1 M).

• Activation : Add DIPEA (2.5 eq) to the solution and stir for 15 minutes at room temperature for pre-activation.[7][9]

• Addition : Add tert-butyl 3-aminopropanoate (1.1 eq) to the activated mixture.

• Reaction : Stir at room temperature for 2-4 hours.

• Monitoring : Monitor the reaction progress by TLC or LC-MS.

• Workup :

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous LiCl (to remove DMF), 1N HCl, saturated aqueous NaHCO₃, and brine.[10]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification : Purify the crude product via flash column chromatography.

Troubleshooting Decision Tree

This diagram helps diagnose common issues encountered during the coupling reaction.

Caption: A decision tree for troubleshooting common issues.

Data & Reagent Guide

Table 1: Comparison of Common Coupling Reagents

Reagent System	Molar Equivalents (Reagent:Base)	Pros	Cons
EDC / HOBt	1.2 : N/A (or 1.0 for salt)	Cost-effective; water-soluble byproducts are easily removed.[1][18]	Slower reaction times; risk of N-acylurea side product without HOBt.[14]
HATU / DIPEA	1.1 : 2.5	Fast reaction rates; high yields; low racemization.[4][5]	Higher cost; byproducts require careful aqueous workup for removal.
DCC / DMAP	1.1 : 0.1	Effective for hindered systems.	Dicyclohexylurea (DCU) byproduct is often insoluble and difficult to remove.[1]

Table 2: Recommended Solvents and Bases

Solvent	Base	Key Considerations
DMF	DIPEA, TEA	Excellent solubility for a wide range of substrates. Can be difficult to remove completely; requires high vacuum or aqueous LiCl washes.[10][21]
DCM	DIPEA, TEA	Good for less polar substrates; easy to remove post-reaction. Lower boiling point may limit reaction temperature.
Acetonitrile	DIPEA, TEA	Good alternative to DMF/DCM; often provides cleaner reactions.[15] Solubility of starting materials may be lower.

References

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. HATU - Wikipedia [en.wikipedia.org]
• 5. apexbt.com [apexbt.com]
• 6. growingscience.com [growingscience.com]
• 7. reddit.com [reddit.com]
• 8. peptide.com [peptide.com]
• 9. fishersci.co.uk [fishersci.co.uk]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]
• 13. benchchem.com [benchchem.com]
• 14. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. bachem.com [bachem.com]
• 18. researchgate.net [researchgate.net]
• 19. Organic Syntheses Procedure [orgsyn.org]
• 20. researchgate.net [researchgate.net]
• 21. reddit.com [reddit.com]

Technical Support Center: tert-Butyl 3-aminopropanoate hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butyl 3-aminopropanoate hydrochloride. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of tert-butyl 3-aminopropanoate hydrochloride?

A1: Tert-butyl 3-aminopropanoate hydrochloride is a valuable building block in organic synthesis. Its primary use is in the preparation of more complex molecules that contain a β-alanine moiety. It is frequently used in peptide synthesis, particularly for the introduction of β-amino acid residues, and in the development of various pharmacologically active compounds and peptidomimetics.

Q2: What are the key stability and storage considerations for this compound?

A2: Tert-butyl 3-aminopropanoate hydrochloride is sensitive to strong acids, which can cleave the tert-butyl ester protecting group.[1][2] It is also hygroscopic and should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at refrigerated temperatures (2-8 °C) to prevent degradation from moisture and heat.

Q3: Why is the compound supplied as a hydrochloride salt? What is the implication for its use in reactions?

A3: The hydrochloride salt form enhances the stability and handling of the compound by protecting the primary amine from degradation. However, the amine is protonated in this form. Therefore, for reactions where the primary amine is the nucleophile, such as in acylation or amide coupling, a non-nucleophilic base (e.g., triethylamine (TEA), diisopropylethylamine (DIPEA)) must be added to the reaction mixture to neutralize the hydrochloride and liberate the free amine.

Troubleshooting Guides for Common Reactions

Acylation / Amide Coupling Reactions

This section addresses common issues when acylating the primary amine of tert-butyl 3-aminopropanoate hydrochloride to form an amide bond.

Problem: Low yield of the desired amide product.

This is a frequent issue with several potential causes. The following troubleshooting workflow can help identify and resolve the problem.

Caption: Troubleshooting workflow for low yield in acylation reactions.

Problem: Multiple spots are observed on TLC/LC-MS after the reaction.

This indicates the presence of impurities or side products. The table below summarizes common side products and their remedies.

Potential Side Product	Cause	Identification & Prevention/Removal
Unreacted Starting Material	Incomplete reaction.	Ensure stoichiometric amounts or a slight excess of the acylating agent are used. Monitor the reaction to completion. Can be removed by flash column chromatography.[3]
Diacylated Product	Unintentional cleavage of the tert-butyl ester followed by acylation of the resulting carboxylic acid (unlikely but possible under harsh conditions).	Use mild reaction conditions. This byproduct would be significantly less polar and can be separated by flash column chromatography.[3]
Hydrolyzed Acylating Agent	Presence of water in the reaction.	Use anhydrous solvents and reagents. This acidic impurity can often be removed with an aqueous basic wash (e.g., saturated sodium bicarbonate) during workup.[3]
Self-Condensation Product (Oligomers)	The free amine of one molecule attacks the ester of another, especially at elevated temperatures or with prolonged reaction times.	Maintain a low reaction temperature (0 °C to room temperature) and monitor the reaction to avoid unnecessarily long reaction times. Use a concentration that does not favor intermolecular reactions.

Deprotection of the Tert-Butyl Ester

This section covers issues related to the acid-catalyzed cleavage of the tert-butyl ester to yield the free carboxylic acid.

Problem: Incomplete deprotection of the tert-butyl ester.

Possible Cause	Troubleshooting Solution
Insufficient Acid	Use a sufficient excess of a strong acid like trifluoroacetic acid (TFA). A common condition is a 20-50% solution of TFA in a solvent like dichloromethane (DCM).[3]
Short Reaction Time	Monitor the reaction by TLC or LC-MS to ensure all starting material is consumed. Deprotection is typically complete within 1-3 hours at room temperature.[1][3]
Low Temperature	While reactions are often started at 0 °C to control exotherms, ensure the reaction is allowed to warm to room temperature to proceed to completion.

Problem: Formation of side products during deprotection.

Side Reaction	Prevention
Alkylation by tert-butyl cation	The cleavage of the tert-butyl group generates a reactive tert-butyl cation, which can alkylate nucleophilic sites on the desired product or other molecules. To prevent this, add a scavenger such as triethylsilane (TES) or anisole (1-5% v/v) to the reaction mixture.[3]
Intramolecular Cyclization	Depending on the substrate, the newly deprotected carboxylic acid could potentially undergo intramolecular reactions with the amine if it is also deprotected. This is more of a concern in subsequent steps after both protecting groups are removed.

Experimental Protocols

Protocol 1: General Procedure for Acylation with a Carboxylic Acid

This protocol describes a typical amide coupling reaction using a common coupling agent, HATU.

• Preparation: In a round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the carboxylic acid (1.0 eq.) and HATU (1.05 eq.) in anhydrous DMF.

• Activation: Stir the solution at room temperature for 10-15 minutes.

• Amine Addition: In a separate flask, dissolve tert-butyl 3-aminopropanoate hydrochloride (1.1 eq.) in anhydrous DMF. Add a non-nucleophilic base such as DIPEA (2.5 eq.) to this solution and stir for 5 minutes.

• Coupling: Add the amine solution dropwise to the activated carboxylic acid solution.

• Reaction: Stir the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Tert-Butyl Ester Deprotection

This protocol describes the cleavage of the tert-butyl ester using TFA.

• Preparation: Dissolve the tert-butyl ester-protected compound (1.0 eq.) in dichloromethane (DCM). If the substrate contains nucleophilic groups sensitive to alkylation, add a scavenger like triethylsilane (1-2 eq.).

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroacetic acid (TFA) to achieve a final concentration of 20-50% v/v.

• Reaction: Stir the reaction mixture at room temperature for 1-3 hours. Monitor the deprotection by TLC or LC-MS until the starting material is no longer visible.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM. Co-evaporation with toluene can help remove residual TFA.

• Isolation: The resulting carboxylic acid can be used in the next step directly or purified by crystallization or chromatography if necessary.

References

• 1. rsc.org [rsc.org]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]

Preventing racemization during coupling of beta-alanine esters

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize racemization during the coupling of β-alanine esters in their synthetic workflows.

Frequently Asked Questions (FAQs)

Q1: Why is racemization a concern when coupling β-alanine esters?

A1: Racemization is the conversion of a chiral molecule into an equal mixture of both enantiomers. In peptide synthesis, this leads to the formation of diastereomeric peptides, which can be difficult to separate and may have different biological activities. While β-alanine itself is achiral, if it is substituted at the α or β position, it becomes chiral and susceptible to racemization at the α-carbon during the activation and coupling steps of peptide synthesis. The mechanism often involves the formation of a planar oxazolone or azlactone intermediate, which can be protonated from either side, leading to a loss of stereochemical integrity.

Q2: Which factors have the most significant impact on racemization during the coupling of β-alanine esters?

A2: The primary factors influencing racemization are the choice of coupling reagent, the use of additives, the type and amount of base employed, the reaction temperature, and the solvent.[1][2] Each of these parameters can be optimized to suppress epimerization.

Q3: Are there specific coupling reagents that are recommended to minimize racemization?

A3: Yes, onium salts such as HATU, HBTU, and COMU are generally preferred for minimizing racemization as they form active esters that are less prone to cyclizing into oxazolone intermediates compared to carbodiimides like DCC or DIC used alone.[3] COMU, in particular, has been noted for its high coupling efficiency and low racemization potential.[4][5] If carbodiimides are used, they should always be paired with an additive.[4]

Q4: What is the role of additives like HOBt, HOAt, and OxymaPure?

A4: Additives are crucial for suppressing racemization, especially when using carbodiimide coupling reagents.[3] They work by forming an active ester with the activated amino acid, which is more stable and less prone to racemization than the intermediate formed with the carbodiimide alone.[3] HOAt and OxymaPure are generally more effective at preventing racemization than HOBt.[3][4] OxymaPure is also a safer, non-explosive alternative.[4]

Q5: How does the choice of base affect racemization?

A5: The base is a critical factor, as it can promote the abstraction of the α-proton, leading to racemization.[2] Strong, non-sterically hindered bases can increase the rate of racemization. For sensitive couplings, it is advisable to use a weaker base like N-methylmorpholine (NMM) or a sterically hindered base such as 2,4,6-collidine.[2][4] The amount of base should also be carefully controlled, using the minimum necessary for the reaction to proceed.

Troubleshooting Guides

Issue: High levels of diastereomeric impurities are observed after coupling a chiral β-alanine ester derivative.

This troubleshooting guide will help you diagnose and resolve issues of high racemization.

Caption: Troubleshooting workflow for high racemization.

Quantitative Data Summary

The selection of coupling reagents, additives, and bases significantly impacts the degree of racemization. The following table summarizes representative data on the percentage of epimerization observed under different conditions for sensitive amino acids, which can serve as a guide for β-alanine ester couplings.

Coupling System	Base	Temperature (°C)	% Racemization (Model Peptide)	Reference
DIC/HOBt	DIPEA	RT	5.6	[6]
HBTU/HOBt	DIPEA	RT	3.2	[6]
HATU/HOAt	DIPEA	RT	1.1	[6]
COMU/OxymaPure	DIPEA	RT	<1	[4][5]
DIC/OxymaPure	NMM	RT	1.8	[6]
DEPBT	-	0 to RT	Not Detected	[6]
DIC/HOAt	Collidine	RT	<1	[7]

Note: Racemization levels are highly dependent on the specific amino acid sequence and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Low-Racemization Coupling of a β-Alanine Ester

This protocol provides a starting point for minimizing racemization during the coupling of a protected β-alanine ester to a resin-bound amine.

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in a suitable solvent like N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc-Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting group from the resin-bound amine. Wash the resin thoroughly with DMF.

• Coupling Mixture Preparation (Pre-activation is generally not recommended to minimize racemization):

  • In a separate vessel, dissolve the Fmoc-protected β-alanine ester (2 equivalents), the coupling reagent (e.g., HATU, 2 equivalents), and the racemization suppressant (e.g., HOAt, 2 equivalents) in DMF.

  • Add a weak or hindered base such as N-methylmorpholine (NMM) or 2,4,6-collidine (4 equivalents) to the mixture.

• Coupling Reaction:

  • Immediately add the prepared coupling mixture to the deprotected resin.

  • Allow the reaction to proceed at room temperature for 2 hours, or at 0°C for longer durations for particularly sensitive substrates.

  • Monitor the reaction for completion using a qualitative test (e.g., Kaiser test).

• Washing: Once the reaction is complete, wash the resin extensively with DMF, followed by dichloromethane (DCM), and then dry under vacuum.

Protocol 2: Detection and Quantification of Racemization by Chiral HPLC

This method describes the analysis of the crude peptide after cleavage to determine the extent of racemization.

• Peptide Cleavage: Cleave a small sample of the peptide from the solid support using a standard cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane).

• Sample Preparation: Precipitate the crude peptide with cold diethyl ether, centrifuge, and decant the ether. Dry the peptide pellet under vacuum.

• Hydrolysis:

  • Hydrolyze the peptide in 6 M HCl at 110°C for 24 hours in a sealed, evacuated tube.

  • After hydrolysis, evaporate the HCl to dryness.[3]

• Derivatization (Optional but often necessary for good separation):

  • Derivatize the amino acid hydrolysate with a chiral derivatizing agent such as Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, L-FDAA).[3]

  • Dissolve the dried hydrolysate in a small amount of water or buffer.

  • Add a solution of L-FDAA in acetone and a mild base (e.g., sodium bicarbonate) and heat gently.[3]

• Chiral HPLC Analysis:

  • Inject the derivatized (or underivatized, if separation is adequate) sample onto a chiral HPLC column (e.g., a C18 column for the derivatized sample).

  • Use a suitable mobile phase gradient (e.g., acetonitrile/water with 0.1% TFA) to separate the diastereomeric derivatives.

  • Detect the eluting peaks using a UV detector (e.g., at 340 nm for FDAA derivatives).[3]

  • The percentage of racemization can be calculated from the integrated peak areas of the two diastereomers.

Signaling Pathways and Logical Relationships

The following diagram illustrates the key decision points and factors to consider for minimizing racemization during the planning and execution of a coupling reaction involving β-alanine esters.

Caption: Decision pathway for minimizing racemization.

References

• 1. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in tert-Butyl 3-Aminopropanoate Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of tert-butyl 3-aminopropanoate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges, particularly low reaction yields, encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: My overall yield of tert-butyl 3-aminopropanoate hydrochloride is significantly lower than expected. What are the most common causes?

A1: Low yields in this synthesis typically stem from three main areas: incomplete esterification of the starting material (β-alanine), unwanted side reactions, or product loss during workup and purification. Each of these stages requires careful control of reaction conditions to maximize output.

Q2: I suspect my initial esterification reaction is incomplete. How can I improve the conversion rate?

A2: Incomplete esterification is a frequent issue. To improve it, consider the following:

• Reaction Time and Temperature: The reaction of an amino acid with isobutylene or tert-butyl acetate can be slow, sometimes requiring stirring at room temperature for several days (4-5 days) to proceed to completion.[1]

• Catalyst Activity: The acid catalyst (e.g., p-toluenesulfonic acid (PTSA) or perchloric acid) is crucial.[1][2] Ensure the catalyst is fresh and used in the correct stoichiometric amount.

• Anhydrous Conditions: The presence of water can interfere with the esterification process. Using anhydrous solvents and reagents is critical for driving the reaction forward.

Q3: Could side reactions be responsible for my low yield?

A3: Yes, several side reactions can decrease the yield. The most prominent is the acid-catalyzed cleavage of the desired tert-butyl ester. The tert-butyl group is an acid-labile protecting group, and exposure to strong acidic conditions, especially at elevated temperatures, can reverse the esterification, forming a carbocation that typically eliminates to isobutylene gas.[3] This is the same mechanism used for Boc-group deprotection.[4][5]

Q4: I seem to lose a significant amount of product during the aqueous workup and extraction steps. What can I do to minimize this loss?

A4: Product loss during workup is common due to the product's potential solubility in the aqueous phase. Key strategies to mitigate this include:

• pH Control: During washes with a bicarbonate solution to neutralize excess acid, ensure the pH does not become too basic, which would deprotonate the amine hydrochloride and affect its partitioning.[2]

• Brine Washes: After the initial bicarbonate wash, washing the organic layer with a saturated sodium chloride solution (brine) can help to decrease the solubility of the product in any remaining aqueous phase, driving more of it into the organic layer.[1]

• Thorough Extraction: Ensure you perform multiple extractions (e.g., 3 times) with the organic solvent to recover as much product as possible from the aqueous layer.[6]

Q5: What is the optimal method for precipitating and isolating the final hydrochloride salt?

A5: The final step is critical for obtaining a pure, solid product. The free amine (tert-butyl 3-aminopropanoate) should first be isolated and dissolved in a dry, non-polar solvent like diethyl ether or isopropyl ether.[1][2] The hydrochloride salt is then precipitated by slowly adding a solution of HCl in a compatible solvent (e.g., HCl in ether) or by bubbling dry HCl gas through the solution.[1][2] To maximize precipitation, this step should be performed at a reduced temperature (e.g., 0°C to -20°C).[1] The resulting solid can then be collected by filtration and dried under vacuum.

Troubleshooting Guide

The following table summarizes common issues and provides actionable solutions to improve your reaction yield.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Conversion of β-Alanine	1. Insufficient reaction time or temperature.[1] 2. Inactive or insufficient amount of acid catalyst. 3. Presence of water in the reaction mixture.	1. Monitor the reaction by TLC. For isobutylene methods, consider reaction times of 4-5 days at room temperature.[1] 2. Use a fresh batch of acid catalyst such as PTSA or perchloric acid.[1][2] 3. Ensure all glassware is oven-dried and use anhydrous grade solvents and reagents.
Significant Side Product Formation	1. Acid-catalyzed cleavage of the tert-butyl ester group.[3] 2. Dimerization or polymerization of the amino acid starting material.[7]	1. Avoid high temperatures during acid-catalyzed steps. Use the minimum necessary amount of acid catalyst. 2. Ensure esterification conditions are optimized to protect the carboxylic acid early in the process.
Product Loss During Aqueous Workup	1. Incorrect pH of the aqueous layer during extraction. 2. Emulsion formation. 3. High solubility of the product in the aqueous phase.	1. Carefully neutralize excess acid with a saturated NaHCO₃ solution, avoiding a strongly basic pH.[1] 2. Add brine to help break up emulsions. 3. Saturate the aqueous layer with NaCl (brine) to "salt out" the product, reducing its aqueous solubility before extraction.[7]
Poor Precipitation of HCl Salt	1. The solvent used for precipitation is too polar. 2. Insufficient HCl added. 3. Precipitation temperature is too high.	1. Use a dry, non-polar solvent such as diethyl ether or isopropyl ether.[1][2] 2. Add HCl solution or gas until the solution reaches a pH of 1-3.[2] 3. Cool the solution to 0°C or below to maximize crystal formation.[1]

Experimental Protocols

Below are generalized protocols for the synthesis based on common literature methods.

Protocol 1: Esterification of β-Alanine using Isobutylene [1]

• Suspend β-alanine in a suitable solvent such as dichloromethane or dioxane in an autoclave.

• Add 1.5-2.0 equivalents of an acid catalyst (e.g., PTSA).

• Add an excess of isobutylene (e.g., 300 mL for 25g of amino acid).

• Seal the autoclave and stir the contents at room temperature for 4-5 days.

• After the reaction is complete, vent the excess isobutylene.

• Wash the reaction mixture with a 10% sodium bicarbonate solution, followed by water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to obtain the free amine as an oil or solid.

Protocol 2: Formation and Isolation of the Hydrochloride Salt [1][2]

• Dissolve the crude tert-butyl 3-aminopropanoate free base in approximately 10 volumes of a dry, non-polar solvent (e.g., diethyl ether, isopropyl ether).

• Cool the solution in an ice bath or to -20°C.[1]

• Slowly add a 1N solution of HCl in ether, or bubble dry HCl gas through the solution, while stirring, until the mixture reaches a pH of 1-3.[2]

• Stir the resulting slurry at the cold temperature for 30 minutes.

• Collect the precipitated white solid by vacuum filtration.

• Wash the solid with cold, dry ether.

• Dry the product under vacuum to yield tert-butyl 3-aminopropanoate hydrochloride.

Visualized Workflows and Pathways

Caption: General experimental workflow for the synthesis of tert-butyl 3-aminopropanoate HCl.

Caption: Troubleshooting logic for diagnosing the cause of low reaction yield.

Caption: Primary side reaction pathway leading to yield loss.

References

• 1. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 2. JPH0977724A - Production of tertiary butyl ester of amino acid and its hydrochloride - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. rsc.org [rsc.org]
• 7. reddit.com [reddit.com]

Technical Support Center: Optimizing Reactions with tert-Butyl 3-Aminopropanoate

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with tert-butyl 3-aminopropanoate, with a focus on improving its solubility for various chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of tert-butyl 3-aminopropanoate?

A1: Tert-butyl 3-aminopropanoate is generally characterized as being soluble in polar organic solvents.[1][2] This solubility is attributed to the presence of its polar amine and ester functional groups.[1] Conversely, it is sparingly soluble to insoluble in water.[1] For reactions requiring aqueous media, using the hydrochloride salt, tert-butyl 3-aminopropanoate hydrochloride, is a common strategy to enhance water solubility.

Q2: I am observing incomplete reactions. Could solubility be the issue?

A2: Yes, poor solubility of tert-butyl 3-aminopropanoate in a given reaction solvent can lead to incomplete reactions. If the reactant is not fully dissolved, the reaction rate will be significantly slower, and the reaction may not proceed to completion. It is crucial to ensure that tert-butyl 3-aminopropanoate is fully dissolved in the reaction solvent before proceeding with the addition of other reagents.

Q3: Are there common side reactions to be aware of when using tert-butyl 3-aminopropanoate?

A3: Besides incomplete reactions due to solubility issues, other common side reactions can occur depending on the specific chemistry. For instance, in peptide coupling reactions, racemization can be a concern, especially with hindered amino acids.[3] In reactions involving the deprotection of the tert-butyl group, the formation of byproducts from the reactive tert-butyl cation is possible.

Solubility Data

Solvent	Formula	Polarity Index	Solubility (at 25°C)	Notes
Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	7.2	To be determined	Generally a good solvent for many organic compounds.
N,N-Dimethylformamide (DMF)	C₃H₇NO	6.4	Soluble	A common solvent for peptide synthesis.
Acetonitrile (ACN)	C₂H₃N	5.8	To be determined
Polar Protic Solvents
Methanol (MeOH)	CH₃OH	5.1	Soluble	Expected to be a good solvent.[2]
Ethanol (EtOH)	C₂H₅OH	4.3	Soluble	Expected to be a good solvent.
Nonpolar/Weakly Polar Solvents
Dichloromethane (DCM)	CH₂Cl₂	3.1	Soluble	A common solvent for organic synthesis.[2]
Ethyl Acetate (EtOAc)	C₄H₈O₂	4.4	To be determined
Toluene	C₇H₈	2.4	To be determined
Hexane	C₆H₁₄	0.1	To be determined	Expected to be a poor solvent.
Aqueous Solvent
Water	H₂O	10.2	42.6 mg/mL (Predicted)[4]	Sparingly soluble to insoluble.[1]

Experimental Protocols

Protocol 1: Determination of Thermodynamic Solubility using the Shake-Flask Method

This protocol outlines the gold standard method for determining the thermodynamic solubility of a compound in various solvents.[1]

Materials:

• tert-Butyl 3-aminopropanoate

• A selection of organic solvents (e.g., methanol, ethanol, DCM, ethyl acetate, acetonitrile)

• Small glass vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Syringes and syringe filters (0.22 µm)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Methodology:

• Preparation of Saturated Solution: Add an excess amount of tert-butyl 3-aminopropanoate to a series of vials, each containing a different solvent of interest. Ensure enough solid is present so that undissolved solid remains visible.[1]

• Equilibration: Seal the vials to prevent solvent evaporation. Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C) for 24-48 hours to ensure the dissolution equilibrium is reached.[1]

• Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to remove any undissolved particles.[1]

• Analysis: Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method. Analyze the concentration of tert-butyl 3-aminopropanoate in the diluted sample using a validated HPLC or GC method.

• Calculation: Calculate the original solubility in mg/mL using the measured concentration and the dilution factor.

Protocol 2: General Procedure for Peptide Coupling

This protocol provides a general guideline for coupling tert-butyl 3-aminopropanoate in solid-phase peptide synthesis.

Materials:

• Fmoc-protected amino acid-loaded resin

• 20% Piperidine in DMF

• Fmoc-tert-butyl 3-aminopropanoate

• Coupling reagent (e.g., HATU, HBTU)

• Base (e.g., DIPEA)

• DMF

• DCM

Methodology:

• Resin Swelling: Swell the resin in DMF in a reaction vessel.

• Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group. Wash the resin thoroughly with DMF.

• Coupling: In a separate vial, dissolve Fmoc-tert-butyl 3-aminopropanoate, a coupling reagent (e.g., HATU), and a base (e.g., DIPEA) in DMF. Add this solution to the deprotected resin and agitate for the recommended time.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Confirmation of Coupling: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction. If the test is positive (indicating free amines), a second coupling may be necessary.[5]

Troubleshooting Guides

Guide 1: Poor Solubility During Reaction Setup

Problem	Potential Cause	Solution
tert-Butyl 3-aminopropanoate does not fully dissolve in the reaction solvent.	The solvent is not polar enough.	* Switch to a more polar solvent such as DMF, DMSO, or methanol. * Consider using the hydrochloride salt form of the compound if an aqueous or highly polar protic solvent is required.
The concentration is too high.	* Increase the volume of the solvent to reduce the concentration. * If the reaction allows, gently warm the mixture to aid dissolution.
The compound has precipitated out of solution after the addition of another reagent.	* The addition of a less polar reagent may have reduced the overall polarity of the solvent mixture. * Try adding a co-solvent to maintain the solubility of all components.

Guide 2: Incomplete Peptide Coupling Reactions

Problem	Potential Cause	Solution
Incomplete coupling of tert-butyl 3-aminopropanoate to the growing peptide chain.	Steric hindrance from the β-amino acid structure.	* Increase the coupling time. * Perform a double coupling.[5] * Use a more powerful coupling reagent such as HATU or COMU.[3]
Peptide aggregation on the solid support.	* Switch to a more disruptive solvent like NMP or a mixture of DMF/DCM.[5] * Incorporate structure-disrupting elements in the peptide sequence if possible.
Incomplete Fmoc-deprotection of the N-terminus.	* Ensure complete deprotection before the coupling step by extending the deprotection time or performing a second deprotection.

Visualizations

PROTAC-Mediated Degradation of KRAS

Proteolysis-targeting chimeras (PROTACs) are an emerging therapeutic modality, and tert-butyl 3-aminopropanoate can serve as a precursor for the linker component in PROTAC synthesis.[6][7] The following diagram illustrates the mechanism of action of a PROTAC designed to target the oncogenic KRAS protein for degradation.[8][9]

Caption: Mechanism of PROTAC-mediated degradation of a target protein.

Experimental Workflow for Solubility Determination

The following workflow outlines the key steps in determining the solubility of tert-butyl 3-aminopropanoate.

Caption: Workflow for determining thermodynamic solubility.

Logical Workflow for Troubleshooting Incomplete Reactions

This diagram provides a logical approach to troubleshooting incomplete reactions where the solubility of tert-butyl 3-aminopropanoate may be a factor.

Caption: Troubleshooting workflow for incomplete reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 15231-41-1 | tert-Butyl 3-Aminopropanoate | Aliphatic Chain Hydrocarbons | Ambeed.com [ambeed.com]
• 5. peptide.com [peptide.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. OR | Free Full-Text | Development of PROTACS degrading KRAS and SOS1 [techscience.com]
• 9. Development of PROTACS degrading KRAS and SOS1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete Deprotection of tert-Butyl Esters

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the cleavage of tert-butyl (t-Bu) ester protecting groups.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of incomplete tert-butyl ester deprotection?

Incomplete cleavage of a tert-butyl ester is a common issue that can often be attributed to several factors related to the reaction conditions. The most frequent causes include:

• Insufficient Acid Strength or Concentration: The deprotection is an acid-catalyzed reaction. If the acid, typically trifluoroacetic acid (TFA), is too weak or its concentration is too low, the reaction may not proceed to completion.[1]

• Inadequate Reaction Time or Temperature: Deprotection requires a sufficient amount of time to complete. These reactions are typically conducted at room temperature (20-25°C), and lower temperatures will slow down the reaction rate.

• Excess Water: While a small amount of water can act as a scavenger for the liberated tert-butyl cation, an excessive amount can dilute the acid and reduce its effectiveness.

• Steric Hindrance: The accessibility of the tert-butyl ester to the acid can be limited by the steric bulk of the surrounding molecule, thus slowing down the cleavage reaction.

Q2: What are the signs of an incomplete deprotection reaction?

The most common sign of an incomplete reaction is the presence of the starting material in the crude product after the expected reaction time. This can be visualized using analytical techniques such as Thin Layer Chromatography (TLC), where the spot corresponding to the starting material will still be visible, or by Liquid Chromatography-Mass Spectrometry (LC-MS), which will show a peak for the starting material.

Q3: What are scavengers and why are they important in tert-butyl ester deprotection?

During the acid-catalyzed cleavage of a tert-butyl ester, a reactive tert-butyl cation is generated. This carbocation is a potent electrophile and can react with nucleophilic residues within your molecule, leading to undesired side products. This is particularly problematic in peptide synthesis where amino acids like tryptophan, methionine, and cysteine are susceptible to alkylation.[2][3]

Scavengers are reagents added to the deprotection mixture to "trap" the reactive tert-butyl cation before it can react with your product. Common scavengers include triisopropylsilane (TIS), water, and thioanisole.[3]

Q4: Can I selectively deprotect a Boc group in the presence of a tert-butyl ester?

While both the tert-butoxycarbonyl (Boc) group and tert-butyl esters are labile to acid, the Boc group is generally more sensitive. This difference in reactivity can be exploited for selective deprotection by using milder acidic conditions. However, achieving high selectivity can be challenging and is highly dependent on the specific substrate and reaction conditions.

Troubleshooting Guide

This section provides a step-by-step guide to address issues of incomplete deprotection.

Issue: My tert-butyl ester deprotection is incomplete, as confirmed by TLC/LC-MS.

Troubleshooting Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Troubleshooting aggregation in peptides containing beta-alanine linkers

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with peptides containing beta-alanine linkers.

Frequently Asked Questions (FAQs)

Q1: What is peptide aggregation and why is it a concern?

A1: Peptide aggregation is a phenomenon where individual peptide molecules self-associate to form larger, often insoluble, structures.[1] This can range from small, soluble oligomers to large, visible precipitates or organized amyloid fibrils.[1][2] Aggregation is a significant issue in the development of peptide-based therapeutics as it can lead to a loss of biological activity, decreased product yield, and potentially elicit an immunogenic response in patients.[1]

Q2: What is the role of a beta-alanine linker in a peptide sequence?

A2: Beta-alanine is often incorporated into peptide sequences as a flexible linker to connect different functional domains or to modify the peptide's overall properties. Its introduction can alter the peptide's backbone conformation, potentially influencing its folding, stability, and propensity to aggregate. In some cases, beta-alanine and other non-natural amino acids are used to inhibit the aggregation of amyloid proteins.[3]

Q3: Can a beta-alanine linker contribute to peptide aggregation?

A3: While beta-alanine can be used to disrupt aggregation, its effect is highly context-dependent on the overall peptide sequence. The introduction of a flexible linker like beta-alanine can, in some instances, inadvertently promote aggregation by:

• Increasing conformational flexibility: This might allow aggregation-prone regions of the peptide to interact more readily.

• Altering hydrophobicity: Depending on the surrounding amino acids, the linker could contribute to the formation of hydrophobic patches that drive aggregation.

• Facilitating different intermolecular interactions: The altered conformation may enable new hydrogen bonding or other interactions that lead to self-association.

Q4: What are the primary factors driving the aggregation of my beta-alanine-containing peptide?

A4: Both intrinsic and extrinsic factors can lead to the aggregation of your peptide:

• Intrinsic Factors:

  • Hydrophobicity: The overall hydrophobicity of the peptide is a major driver of aggregation.[1]

  • Amino Acid Sequence: The presence of specific "aggregation-prone regions" (APRs), which are short sequences with a high tendency to form β-sheets, can initiate aggregation.[1][2]

  • Secondary Structure Propensity: Even with the inclusion of a beta-alanine linker, the peptide might still have a tendency to adopt conformations, like β-sheets, that are prone to aggregation.[4]

• Extrinsic Factors:

  • Concentration: Higher peptide concentrations increase the likelihood of intermolecular interactions and aggregation.

  • pH: The pH of the solution affects the charge state of ionizable residues, influencing electrostatic interactions that can either prevent or promote aggregation.

  • Temperature: Elevated temperatures can increase the rate of aggregation by promoting partial unfolding and exposing hydrophobic regions.

  • Ionic Strength: The salt concentration of the buffer can modulate electrostatic interactions.[5]

  • Mechanical Stress: Agitation or shear stress can induce aggregation.

Troubleshooting Guide

Below are common problems encountered with peptides containing beta-alanine linkers, along with potential causes and recommended solutions.

Problem 1: My peptide precipitates immediately upon dissolution.

Potential Cause	Troubleshooting Steps	Expected Outcome
Poor Solubility	1. Review the peptide's amino acid sequence to determine its overall charge and hydrophobicity.[1] 2. For hydrophobic peptides, try dissolving in a small amount of an organic solvent (e.g., DMSO, DMF, acetonitrile) before adding the aqueous buffer.[1] 3. For charged peptides, adjust the buffer pH. Acidic peptides are generally more soluble in basic buffers, and basic peptides in acidic buffers.[1][5]	The peptide dissolves and remains in solution.
Pre-existing Aggregates (Seeds)	1. Attempt to dissolve the peptide in a disaggregating solvent like hexafluoroisopropanol (HFIP), then evaporate the solvent and resuspend in the desired buffer.[1]	The peptide dissolves more readily in the final buffer.

Problem 2: My peptide solution becomes cloudy or forms a gel over time.

Potential Cause	Troubleshooting Steps	Expected Outcome
Time-Dependent Aggregation	1. Optimize storage conditions: store at a lower temperature and protect from agitation.[1] 2. Add stabilizing excipients such as sugars (e.g., sucrose, trehalose) or polyols (e.g., glycerol).[1] 3. For peptides prone to β-sheet formation, consider adding small amounts of structure-disrupting agents like guanidinium chloride or urea, if compatible with your experiment.[1]	The peptide solution remains clear for a longer duration.
Nucleation-Dependent Aggregation	1. Filter the peptide stock solution through a 0.22 µm filter to remove any pre-existing small aggregates that can act as seeds.[1] 2. If possible, perform experiments at lower peptide concentrations.[1]	A delay or reduction in the onset of aggregation is observed.

Experimental Protocols for Aggregation Analysis

Accurate characterization of peptide aggregation often requires orthogonal analytical methods.[6]

Dynamic Light Scattering (DLS)

DLS is a non-destructive technique used to determine the size distribution of particles in a solution.[7] An increase in the hydrodynamic radius compared to the monomeric state is indicative of aggregation.[8]

Methodology:

• Sample Preparation:

  • Prepare the peptide solution in a buffer that has been filtered through a 0.22 µm filter to remove dust and other particulates.

  • The peptide concentration should be optimized to give a good signal-to-noise ratio without being so high as to cause multiple scattering events.

• Instrument Setup:

  • Set the parameters for the measurement, including the solvent viscosity and refractive index, and the measurement temperature.

• Measurement:

  • Carefully transfer the peptide solution to a clean cuvette, ensuring no air bubbles are introduced.

  • Place the cuvette in the instrument and allow the sample to equilibrate to the set temperature.

  • Perform the DLS measurement. The instrument will collect data on the fluctuations in scattered light intensity over time.[7]

• Data Analysis:

  • The instrument's software will use the Stokes-Einstein equation to calculate the hydrodynamic size distribution from the diffusion coefficient of the particles.[7][8]

  • Look for the appearance of larger species or an increase in the average particle size and polydispersity index (PDI) as indicators of aggregation.[7]

Size Exclusion Chromatography (SEC)

SEC separates molecules based on their hydrodynamic size.[9][10] Aggregates will elute earlier than the monomeric peptide. SEC is a widely used method for routine analysis of protein and peptide aggregation due to its speed and reproducibility.[11]

Methodology:

• System Preparation:

  • Choose a column with a pore size appropriate for the expected size range of your peptide monomer and aggregates.

  • Equilibrate the SEC column with a filtered and degassed mobile phase (typically the same buffer your peptide is in) until a stable baseline is achieved.

• Sample Preparation:

  • Prepare your peptide sample in the mobile phase.

  • Filter the sample through a low-protein-binding 0.22 µm syringe filter before injection.

• Chromatographic Run:

  • Inject the prepared sample onto the column.

  • Run the separation at a constant flow rate.

• Data Analysis:

  • Monitor the elution profile using a UV detector (typically at 214 nm and 280 nm).

  • Aggregates will appear as peaks with shorter retention times (eluting earlier) than the main monomer peak.

  • Quantify the percentage of aggregated species by integrating the peak areas.

Thioflavin T (ThT) Fluorescence Assay

The ThT assay is used to detect the formation of amyloid-like fibrils, which are rich in β-sheet structures.[12] ThT dye exhibits enhanced fluorescence upon binding to these structures.[12][13]

Methodology:

• Materials:

  • Thioflavin T (ThT)

  • Phosphate buffer (e.g., 10 mM phosphate, 150 mM NaCl, pH 7.0)[12]

  • Black, clear-bottom 96-well plate

  • Plate reader with fluorescence capabilities (excitation ~440-450 nm, emission ~482-485 nm)[12][13][14]

• Preparation of Reagents:

  • Prepare a ThT stock solution (e.g., 1 mM in water) and filter it through a 0.2 µm syringe filter.[14] Store in the dark.

  • On the day of the experiment, dilute the ThT stock solution to a working concentration (e.g., 25 µM) in the assay buffer.[14]

  • Prepare the peptide solution at the desired concentration in the assay buffer. To ensure a monomeric starting state, you may need to pre-treat the peptide, for example, by dissolving in a solvent like HFIP, evaporating the solvent, and then resuspending in the assay buffer.

• Assay Setup:

  • In each well of the 96-well plate, add your peptide sample.

  • Add the ThT working solution to each well.

  • Include control wells (e.g., buffer with ThT only, monomeric peptide with ThT).

• Measurement:

  • Seal the plate to prevent evaporation.

  • Incubate the plate, often at 37°C with intermittent shaking to promote aggregation.[13][15]

  • Set the plate reader to take fluorescence readings at regular intervals (e.g., every 5-15 minutes) over the course of the experiment.

• Data Analysis:

  • Plot the fluorescence intensity against time. A sigmoidal curve with a lag phase, a growth phase, and a plateau is characteristic of amyloid fibril formation.[2]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Role of Aromatic Side Chains in Amyloid β-Protein Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. enovatia.com [enovatia.com]
• 7. unchainedlabs.com [unchainedlabs.com]
• 8. medium.com [medium.com]
• 9. Size Exclusion Chromatography (SEC) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. biocompare.com [biocompare.com]
• 12. Thioflavin T spectroscopic assay [assay-protocol.com]
• 13. Thioflavin-T (ThT) Aggregation assay protocol 1000 [protocols.io]
• 14. Thioflavin T assay protocol for alpha-synuclein proteins [abcam.com]
• 15. bio-protocol.org [bio-protocol.org]

Technical Support Center: Optimization of Amidation Reactions

Welcome to the technical support center for the optimization of amidation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their experimental protocols for amide bond formation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during amidation experiments, providing potential causes and actionable solutions.

Question 1: Why is my amidation reaction showing low or no yield?

Several factors can lead to poor yields in amide bond formation. The most common culprits involve issues with the starting materials, the choice of coupling reagent, or the reaction conditions themselves.[1]

• Problem: Incomplete activation of the carboxylic acid. The carboxylic acid must be converted into a more reactive species to facilitate the reaction with the amine.[2] If the coupling reagent is not effective or used in insufficient amounts, this activation will be incomplete.[1]

• Problem: Deactivation of the amine. Amines can be protonated by the carboxylic acid, rendering them non-nucleophilic and unable to participate in the reaction.[1]

• Problem: Steric hindrance. Bulky chemical groups on either the carboxylic acid or the amine can physically impede the reaction, resulting in slow or incomplete amide bond formation.[1]

• Problem: Hydrolysis. The presence of water can lead to the hydrolysis of the activated carboxylic acid intermediate, preventing the desired reaction with the amine. It is critical to use anhydrous solvents and reagents.[1][3]

• Problem: Suboptimal reaction conditions. Factors such as incorrect temperature, solvent, or the presence of an inappropriate base can significantly hinder the reaction's progress.[1][4]

Question 2: How do I select the appropriate coupling reagent for my specific reaction?

The choice of coupling reagent is a critical decision that depends on the nature of your substrates and the desired outcome. Different classes of coupling reagents have distinct advantages and disadvantages.

• Carbodiimides (e.g., DCC, DIC, EDC): These are widely used for their effectiveness. However, they can lead to the racemization of chiral centers.[2][5] To suppress this side reaction, additives like 1-hydroxybenzotriazole (HOBt) or OxymaPure are often used.[1][5] Dicyclohexylcarbodiimide (DCC) is suitable for solution-phase synthesis, while diisopropylcarbodiimide (DIC) is preferred for solid-phase synthesis due to the better solubility of its urea byproduct.[1][5]

• Phosphonium Salts (e.g., PyBOP, PyAOP): These reagents are generally more reactive than carbodiimides and are particularly useful for challenging couplings, such as those involving N-methyl amino acids.[1]

• Aminium/Uronium Salts (e.g., HATU, HBTU): These are highly effective coupling reagents. It's important to use them in equimolar amounts relative to the carboxylic acid, as an excess can lead to unwanted side reactions with the amine.[5]

Question 3: I'm observing significant side reactions. How can these be minimized?

Side reactions can significantly impact yield and purity. Here are some common side reactions and strategies to mitigate them:

• Racemization: This is a major concern when using chiral carboxylic acids. To minimize racemization, consider using coupling additives like HOBt or running the reaction at a lower temperature.[1]

• Formation of N-acylurea: This can occur when using carbodiimide reagents. The addition of HOBt can help to prevent this side reaction.[6]

• Formation of Guanidinium By-product: This can happen when the amine reacts directly with certain coupling reagents. The order and timing of reagent addition are crucial to prevent this.

• Hydrolysis of Activated Ester: Ensure all reagents and solvents are anhydrous to prevent the activated carboxylic acid from reacting with water.[1][3]

Question 4: What are the best practices for purifying my amide product?

Purification can be challenging, and the optimal method depends on the properties of your product.

• Recrystallization: This is often the preferred method for solid amides as it can be simpler and avoids large solvent volumes.[7][8] Solvents like ethanol, acetone, or acetonitrile can be effective.[8]

• Silica Gel Column Chromatography: This is a common technique for purifying a wide range of organic compounds.[7] However, for some polar amides, it can lead to product loss.[8]

• Ion Exchange Chromatography: For complex mixtures containing polar amides, using a strong cation exchange (SCX) media for dry loading can be an effective purification strategy.[9]

Data Presentation: Comparison of Common Coupling Reagents

Coupling Reagent	Class	Key Advantages	Common Side Reactions/Disadvantages	Additives/Special Conditions
DCC	Carbodiimide	Cost-effective, widely used in solution-phase.[5][10]	Racemization, formation of insoluble dicyclohexylurea (DCU) byproduct.[5]	HOBt or OxymaPure to suppress racemization.[1]
DIC	Carbodiimide	Soluble urea byproduct, suitable for solid-phase synthesis.[1][5]	Racemization.[5]	HOBt to minimize racemization.[5]
EDC	Carbodiimide	Water-soluble reagent and byproduct, easy removal by aqueous extraction.[5]	Racemization, formation of N-acylurea.[6]	HOBt or OxymaPure.[1]
HATU	Aminium/Uronium Salt	High reactivity, effective for difficult couplings.[11]	Can react with the amine if used in excess.[5]	Use in equimolar amounts with the carboxylic acid.[5]
PyBOP	Phosphonium Salt	More reactive than carbodiimides, good for sterically hindered substrates.[1]	Can be sensitive to moisture.	Use anhydrous conditions.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Dissolve the carboxylic acid (1.0 equivalent) in an anhydrous solvent such as DMF or DCM.

• Add the coupling reagent HATU (1.0-1.5 equivalents) and a non-nucleophilic base like DIPEA (2.0 equivalents).[1]

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[1]

• Add the amine (1.0-1.2 equivalents) to the reaction mixture.[1]

• Stir the reaction at room temperature and monitor its progress using TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.[1]

• Extract the product with an appropriate organic solvent.

• Wash the organic layer with brine, dry it over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure.[1]

Protocol 2: Amidation of a Sterically Hindered Carboxylic Acid

• Dissolve the protected, sterically hindered carboxylic acid (1 equivalent) in an anhydrous solvent like DCM.

• Add a fluorinating agent (e.g., TFFH, 1.1 equivalents) and a non-nucleophilic base (e.g., DIPEA, 2.2 equivalents).[1]

• Stir the mixture at room temperature for 10-15 minutes to generate the acyl fluoride in situ.[1]

• In a separate flask, deprotect the amine as required.

• Add the solution containing the acyl fluoride to the deprotected amine.

• Monitor the reaction for completeness. Note that reaction times can be significantly longer for these types of couplings.[1]

Visualizations

Caption: General experimental workflow for an amidation reaction.

Caption: Troubleshooting flowchart for low-yield amidation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. hepatochem.com [hepatochem.com]
• 3. benchchem.com [benchchem.com]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. biotage.com [biotage.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Managing Impurities from tert-Butyl Cation Formation

Welcome to the Technical Support Center for managing impurities arising from tert-butyl cation formation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for common issues encountered during organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of impurity formation when using tert-butyl protecting groups or reagents?

A1: The primary cause of side-product formation is the generation of a reactive tert-butyl cation (t-Bu⁺) intermediate. This carbocation is a potent electrophile that can alkylate any nucleophilic species present in the reaction mixture, leading to the formation of undesired tert-butylated byproducts. A common indicator of this side reaction is the observation of unexpected peaks in mass spectrometry analysis with a mass increase of +56 Da.

Q2: Which functional groups are most susceptible to alkylation by the tert-butyl cation?

A2: Nucleophilic functional groups are particularly vulnerable to alkylation. In the context of peptide synthesis, these include the side chains of:

• Tryptophan (Trp): The electron-rich indole ring is highly susceptible to tert-butylation.

• Methionine (Met): The thioether can be alkylated to form a sulfonium salt.

• Cysteine (Cys): The free thiol group is a prime target for S-tert-butylation.

• Tyrosine (Tyr): The phenolic ring can undergo alkylation.

• Serine (Ser) and Threonine (Thr): The hydroxyl groups are also susceptible to this side reaction.

In other areas of organic synthesis, such as Friedel-Crafts reactions, electron-rich aromatic rings are the primary targets for alkylation.

Q3: How can I prevent the formation of these tert-butylated impurities?

A3: The most effective strategy is the use of "scavengers" in the reaction mixture. Scavengers are nucleophilic compounds that are more reactive towards the tert-butyl cation than the substrate, effectively trapping the cation before it can react with your molecule of interest.

Q4: My deprotection or alkylation reaction is incomplete. What are the common causes?

A4: Incomplete reactions can be due to several factors:

• Insufficient Acid/Catalyst: In acid-catalyzed reactions like Boc deprotection or Friedel-Crafts alkylation, the acid or Lewis acid catalyst may be insufficient to drive the reaction to completion. For instance, Lewis acid catalysts like AlCl₃ are highly sensitive to moisture and can be deactivated.

• Inadequate Reaction Time or Temperature: Some reactions, particularly with sterically hindered substrates, may require longer reaction times or gentle heating to proceed to completion.

• Steric Hindrance: The accessibility of the tert-butyl group or the reaction site can be limited by the surrounding molecular structure, slowing down the reaction.

Troubleshooting Guides

Issue 1: Formation of Unexpected Side Products in Peptide Synthesis (Boc Deprotection)

Symptoms:

• Analysis by HPLC or LC-MS reveals unexpected peaks.

• Mass spectrometry data shows peaks with a mass increase of +56 Da corresponding to the addition of a tert-butyl group.

Cause: Alkylation of nucleophilic amino acid residues by the tert-butyl cation generated during the acid-catalyzed cleavage of Boc or other tert-butyl-based protecting groups.

Solutions:

• Use of Scavengers: Incorporate a scavenger or a scavenger cocktail into the deprotection reagent. The choice of scavenger is critical and depends on the specific residues present in your peptide.

• Optimize Reaction Conditions: Perform the deprotection at the lowest effective temperature (typically room temperature) to minimize side reactions.

Data Presentation: Scavenger Efficiency in Peptide Deprotection

The following tables summarize common scavengers and their effectiveness in preventing side reactions during the deprotection of peptides containing sensitive residues.

Table 1: Common Scavengers and Their Primary Targets

Scavenger	Target Residue(s)	Typical Concentration	Notes
Triisopropylsilane (TIS)	Trp, general carbocations	2.5-5% (v/v)	Highly effective carbocation scavenger.
Triethylsilane (TES)	Trp, Met	10-20 equivalents	Effective for protecting tryptophan and methionine residues.
Thioanisole	Met	5% (v/v)	Effective in preventing S-alkylation of methionine.
1,2-Ethanedithiol (EDT)	Cys, Trp	2.5% (v/v)	Commonly used for protecting cysteine residues.
Water	General carbocations	2.5-5% (v/v)	Can act as a scavenger,

Reference Data & Comparative Studies

A Comparative Guide to tert-Butyl 3-aminopropanoate and Other β-Alanine Derivatives for Researchers

In the landscape of chemical synthesis and drug development, β-alanine and its derivatives serve as crucial building blocks for a diverse array of molecules, from peptides to pharmacologically active compounds. The strategic selection of a particular β-alanine derivative, distinguished by the nature of its ester protecting group, can significantly impact reaction efficiency, product purity, and the overall success of a synthetic strategy. This guide provides an objective, data-driven comparison of tert-Butyl 3-aminopropanoate against other common β-alanine esters, namely the methyl, ethyl, and benzyl derivatives, to inform researchers, scientists, and drug development professionals in their selection process.

Physicochemical Properties: A Comparative Overview

The choice of an ester derivative of β-alanine is often dictated by its physicochemical properties, which influence its solubility, stability, and handling characteristics. The following table summarizes key properties of β-alanine and its common ester derivatives.

Property	β-Alanine	Methyl 3-aminopropanoate (hydrochloride)	Ethyl 3-aminopropanoate (hydrochloride)	tert-Butyl 3-aminopropanoate (hydrochloride)	Benzyl 3-aminopropanoate (p-toluenesulfonate)
Molecular Formula	C₃H₇NO₂	C₄H₉NO₂ · HCl	C₅H₁₁NO₂ · HCl	C₇H₁₅NO₂ · HCl	C₁₀H₁₃NO₂ · C₇H₈O₃S
Molecular Weight ( g/mol )	89.09[1]	139.58	153.61	181.66[2]	351.4[3]
Melting Point (°C)	207[1]	Not available	65-67	153-163[4]	137-141[3]
Appearance	White crystalline powder[1]	Not available	White to off-white crystalline powder[5]	White to off-white powder[4]	White powder[3]
pKa (amino group)	10.24[1]	~10.2 (estimated to be slightly lower than β-alanine)[6]	Not available	Not available	Not available
pKa (carboxyl group)	3.55[1]	Not applicable (esterified)	Not applicable (esterified)	Not applicable (esterified)	Not applicable (esterified)

Performance in Chemical Synthesis: Stability of Ester Protecting Groups

A critical consideration in multi-step synthesis, particularly in peptide chemistry, is the stability of the ester protecting group under various reaction conditions. The choice of ester will dictate the orthogonality of the overall protection strategy.

Condition	Methyl/Ethyl Esters	Benzyl Ester	tert-Butyl Ester
Strong Acid (e.g., TFA, HF)	Stable	Cleaved	Cleaved[7][8]
Moderate Acid (e.g., mild TFA conditions)	Stable	Stable	Can be cleaved[8]
Strong Base (e.g., saponification)	Cleaved	Cleaved	Stable[7]
Catalytic Hydrogenolysis (H₂, Pd/C)	Stable	Cleaved[9]	Stable[9]

The tert-butyl ester stands out for its stability to basic and nucleophilic conditions, as well as to catalytic hydrogenolysis, making it an ideal choice in syntheses where benzyl-based protecting groups are used for other functionalities (e.g., Boc/Bzl SPPS strategy).[9] Conversely, its lability under acidic conditions allows for its removal with reagents like trifluoroacetic acid (TFA), which is a common step in Boc-based solid-phase peptide synthesis (SPPS).[7][8] Benzyl esters offer robustness towards both acidic and basic conditions and are readily removed by mild, neutral hydrogenolysis, a useful feature for sensitive substrates.[9] Methyl and ethyl esters are generally more robust than tert-butyl esters to acidic conditions but are susceptible to cleavage by basic hydrolysis.

Experimental Data: A Focus on Biological Activity

β-Alanine and its derivatives are not merely synthetic intermediates; they also exhibit biological activity, notably through their interaction with neurotransmitter receptors.

GABA-A Receptor Binding Affinity

β-Alanine is a known agonist of the γ-aminobutyric acid type A (GABA-A) receptor, a key player in inhibitory neurotransmission in the central nervous system.[8] The binding affinity of β-alanine to the GABA-A receptor has been quantified and compared to other agonists.

Agonist	KR (µM)	Efficacy
GABA	140	High
β-Alanine	710	High
Taurine	360	High

Data from a study on α1β2γ2L GABA-A receptors. KR represents the dissociation constant for the resting state of the receptor.[10]

These data indicate that while β-alanine is a high-efficacy agonist, its affinity for the GABA-A receptor is lower than that of GABA and taurine.[10] The ester derivatives of β-alanine are expected to be prodrugs, requiring in vivo hydrolysis to release the active β-alanine. The rate of this hydrolysis, influenced by the nature of the ester group, would be a key determinant of their pharmacological profile. For instance, sustained-release formulations of β-alanine have been developed to modulate its bioavailability and reduce side effects like paresthesia.[11]

Experimental Protocols

Synthesis of β-Alanine Methyl Ester Hydrochloride

This protocol describes a general method for the synthesis of amino acid methyl ester hydrochlorides using trimethylchlorosilane.

Materials:

• β-Alanine

• Methanol

• Chlorotrimethylsilane

Procedure:

• To β-alanine (0.1 mol) in a round-bottom flask, slowly add freshly distilled chlorotrimethylsilane (0.2 mol) with stirring.

• Add methanol (100 mL) to the mixture.

• Stir the resulting solution or suspension at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture using a rotary evaporator to obtain the β-alanine methyl ester hydrochloride product.[12]

Solution-Phase Dipeptide Synthesis using β-Alanine Methyl Ester Hydrochloride

This protocol details the coupling of a Boc-protected amino acid to β-alanine methyl ester hydrochloride.[13]

Materials:

• β-Alanine methyl ester hydrochloride

• Boc-protected amino acid (e.g., Boc-Phe-OH)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Neutralization: Dissolve β-alanine methyl ester hydrochloride (1.0 eq) in anhydrous DCM. At 0°C, add DIPEA (1.1 eq) dropwise and stir at room temperature for 30 minutes to yield the free base.[13]

• Activation: In a separate flask, dissolve the Boc-protected amino acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM. Cool to 0°C, add DCC (1.1 eq), and stir for 30 minutes. A precipitate of dicyclohexylurea (DCU) will form.[13]

• Coupling: Filter the DCU precipitate and add the filtrate containing the activated amino acid to the free base of β-alanine methyl ester. Allow the reaction to warm to room temperature and stir for 12-24 hours.[13]

• Work-up and Purification: Filter any further DCU precipitate. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the crude dipeptide, which can be further purified by column chromatography.[13]

Deprotection of a tert-Butyl Ester

This protocol describes the cleavage of a tert-butyl ester using trifluoroacetic acid.

Materials:

• tert-Butyl ester-containing compound

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Procedure:

• Dissolve the tert-butyl ester-containing compound in a 1:1 mixture of DCM and TFA.

• Stir the solution at room temperature for 5 hours.

• Remove the DCM and TFA under vacuum.

• The residue can be further purified, for example, by precipitation in diethyl ether.[11]

Signaling Pathways and Workflows

Carnosine Biosynthesis

β-Alanine is the rate-limiting precursor for the synthesis of carnosine (β-alanyl-L-histidine), a dipeptide with important physiological functions, including pH buffering and antioxidant activities in muscle and brain tissue. The synthesis is catalyzed by carnosine synthase in an ATP-dependent reaction.

References

• 1. Increased Bioavailability of β-Alanine by a Novel Controlled-Release Powder Blend Compared to a Slow-Release Tablet [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. β-Alanine ethyl ester - Wikipedia [en.wikipedia.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. N-Benzyloxycarbonyl-beta-alanine | C11H13NO4 | CID 75313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Comparison of sustained-release and rapid-release β-alanine formulations on changes in skeletal muscle carnosine and histidine content and isometric performance following a muscle-damaging protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 12. Molecular Identification of Carnosine Synthase as ATP-grasp Domain-containing Protein 1 (ATPGD1) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. GABAA receptor - Wikipedia [en.wikipedia.org]

A Comparative Guide to Boc vs. Fmoc Strategy for β-Alanine Incorporation

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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of solid-phase peptide synthesis (SPPS), the choice between the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethoxycarbonyl (Fmoc) strategies is a critical decision that influences the efficiency, purity, and overall success of synthesizing peptides. This is particularly true when incorporating non-proteinogenic amino acids like β-alanine, a key component in various therapeutic peptides and peptidomimetics due to its ability to induce specific secondary structures and enhance stability.

This guide provides an in-depth, objective comparison of the Boc and Fmoc methodologies for the incorporation of β-alanine, grounded in the principles of chemical reactivity and supported by experimental insights. We will explore the causality behind protocol choices, potential side reactions, and provide detailed workflows to empower you to make an informed decision for your specific research needs.

The Fundamental Divide: Acid vs. Base Labile Protection

The core difference between the Boc and Fmoc strategies lies in their orthogonal protection schemes, which dictate the chemical environments for deprotection of the α-amino group during peptide chain elongation.[1]

• Boc Strategy: This classic approach relies on the acid-labile Boc group for temporary α-amino protection.[2] Deprotection is achieved using a moderately strong acid, typically trifluoroacetic acid (TFA).[3][] Side-chain protecting groups are generally benzyl-based and require a much stronger acid, such as hydrofluoric acid (HF), for their removal during the final cleavage step.[2][5]

• Fmoc Strategy: This has become the more mainstream choice due to its milder reaction conditions.[6][7] The Fmoc group is base-labile and is removed using a secondary amine, most commonly piperidine in a solvent like N,N-dimethylformamide (DMF).[][8] Side-chain protecting groups are typically acid-labile (e.g., tert-butyl based), allowing for their simultaneous removal with the final cleavage from the resin using TFA.[] This true orthogonality is a key advantage of the Fmoc strategy.[7]

Head-to-Head Comparison: Incorporating β-Alanine

Feature	Boc Strategy	Fmoc Strategy	Rationale & Implications for β-Alanine Incorporation
α-Amino Protection	tert-butyloxycarbonyl (Boc)	9-fluorenylmethoxycarbonyl (Fmoc)	The choice of protecting group dictates the entire synthesis workflow and reagent compatibility.
Deprotection Conditions	Strong Acid (e.g., 25-50% TFA in DCM)[]	Mild Base (e.g., 20% piperidine in DMF)[10]	The harsh acidic conditions of Boc deprotection can be detrimental to sensitive moieties in complex peptides. The milder basic deprotection in the Fmoc strategy is generally preferred for a wider range of applications.[11]
Side-Chain Protection	Benzyl-based (acid-labile with strong acid)	tert-Butyl-based (acid-labile with TFA)	The orthogonality of the Fmoc strategy simplifies the final cleavage and deprotection step.[]
Final Cleavage	Strong Acid (e.g., HF)[5]	Moderate Acid (e.g., TFA with scavengers)[11]	The use of highly corrosive and hazardous HF in the Boc strategy requires specialized equipment.[7] The milder TFA cleavage in the Fmoc strategy is a significant practical advantage.[7]
Crude Purity	May be lower due to harsher deprotection conditions.	Generally higher due to milder conditions and fewer side reactions.[6][11]	Higher crude purity from Fmoc synthesis reduces the effort and cost of downstream purification.[6]
Potential for Side Reactions with β-Alanine	Less prone to diketopiperazine (DKP) formation.	More susceptible to diketopiperazine (DKP) formation, especially with certain preceding amino acids.	The free N-terminal amine after Fmoc deprotection can intramolecularly attack the peptide bond, leading to chain termination and the formation of a cyclic dipeptide. This is a significant consideration when the dipeptide sequence is prone to cyclization.[12][13]
Cost Considerations	Boc-protected amino acids are generally less expensive.[6]	Fmoc-protected amino acids are traditionally more expensive, though prices are becoming more competitive.[6]	While raw material costs for Boc-amino acids may be lower, the overall cost-effectiveness of the Fmoc strategy is often better due to higher purity, reduced purification needs, and amenability to automation.[6]

Causality in Experimental Choices: Navigating the Nuances

The decision between Boc and Fmoc for β-alanine incorporation extends beyond a simple list of pros and cons. Understanding the "why" behind experimental protocols is crucial for troubleshooting and optimization.

The Challenge of Diketopiperazine (DKP) Formation in Fmoc-SPPS

A significant side reaction in SPPS is the formation of diketopiperazines (DKPs), which leads to the termination of the peptide chain.[12] This occurs when the deprotected N-terminal amino group of a dipeptidyl-resin attacks the C-terminal ester linkage, cleaving the dipeptide from the resin as a stable six-membered ring. This is particularly problematic during the Fmoc-deprotection step and subsequent coupling of the third amino acid.[13][14]

While β-alanine itself is not a primary driver of DKP formation, the preceding amino acid plays a crucial role. Sequences with proline or other sterically unhindered amino acids at the C-terminal position are more susceptible.[13] The basic conditions of Fmoc deprotection, particularly with piperidine, can catalyze this intramolecular cyclization.[13]

Mitigation Strategies for DKP Formation:

• Use of Dipeptides: Incorporating a pre-formed dipeptide (e.g., Fmoc-Xaa-β-Ala-OH) can bypass the vulnerable dipeptidyl-resin stage.

• Milder Deprotection Conditions: Using less basic deprotection reagents or shorter deprotection times can reduce the incidence of DKP formation.[13]

• Choice of Coupling Reagents: Utilizing highly efficient coupling reagents can drive the forward reaction (peptide bond formation) and minimize the time the deprotected N-terminus is available for intramolecular cyclization.[13]

Aggregation and "Difficult Sequences"

For long or hydrophobic peptide sequences, aggregation of the growing peptide chain on the solid support can hinder reagent access and lead to incomplete reactions. The repetitive acidic treatments in the Boc strategy can help to disrupt secondary structures and improve solvation, sometimes offering an advantage for these "difficult sequences."[1][11]

Visualizing the Workflows

To better illustrate the cyclical nature of each strategy for incorporating β-alanine, the following diagrams outline the key steps.

Caption: Boc-SPPS workflow for β-alanine incorporation.

Caption: Fmoc-SPPS workflow for β-alanine incorporation.

Detailed Experimental Protocols

The following are generalized protocols for the manual incorporation of a single β-alanine residue. Optimization may be required based on the specific peptide sequence and resin.

Protocol 1: Boc-SPPS Incorporation of β-Alanine

This protocol assumes the synthesis is proceeding on a Boc-aminoacyl-resin.

• Resin Swelling: Swell the peptide-resin in dichloromethane (DCM) for 30 minutes.

• Boc Deprotection:

  • Drain the DCM.

  • Add a solution of 50% TFA in DCM to the resin and agitate for 2 minutes (pre-wash).

  • Drain and add a fresh solution of 50% TFA in DCM.

  • Agitate for 30 minutes at room temperature.[15]

  • Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times).

• Neutralization:

  • Wash the resin with isopropanol (2 times) and DCM (2 times).

  • Add a solution of 10% diisopropylethylamine (DIEA) in DCM to the resin and agitate for 5 minutes. Repeat this step.[1]

  • Wash the resin with DCM (3 times).

• Coupling of Boc-β-Alanine:

  • In a separate vessel, dissolve Boc-β-Ala-OH (3 equivalents relative to resin loading) and a coupling agent like HBTU (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the activation mixture and allow it to pre-activate for 2-5 minutes.

  • Add the activated Boc-β-Ala-OH solution to the neutralized resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the reaction completion using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin sequentially with DMF (3 times) and DCM (3 times). The resin is now ready for the next deprotection cycle or final cleavage.

Protocol 2: Fmoc-SPPS Incorporation of β-Alanine

This protocol assumes the synthesis is proceeding on an Fmoc-aminoacyl-resin.

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin and agitate for 3 minutes.[10]

  • Drain and add a fresh solution of 20% piperidine in DMF.

  • Agitate for 10-15 minutes at room temperature.[10]

  • Drain the piperidine solution and wash the resin thoroughly with DMF (5-7 times).

• Coupling of Fmoc-β-Alanine:

  • In a separate vessel, dissolve Fmoc-β-Ala-OH (3 equivalents), a coupling agent like HATU (2.9 equivalents), and an additive like HOAt (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the activation mixture and allow it to pre-activate for 2-5 minutes.

  • Add the activated Fmoc-β-Ala-OH solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the reaction completion (e.g., Kaiser test).

• Washing: Wash the resin sequentially with DMF (3 times) and DCM (3 times). The resin is now ready for the next deprotection cycle or final cleavage.

Conclusion: Making the Strategic Choice

Both Boc and Fmoc SPPS are powerful methodologies for the synthesis of peptides containing β-alanine. The Fmoc strategy has largely become the method of choice for routine peptide synthesis due to its milder reaction conditions, higher crude purity, and amenability to automation.[11] However, the Boc strategy remains a valuable tool, particularly for the synthesis of long and aggregation-prone sequences where the acidic deprotection steps can be advantageous.[1]

The potential for diketopiperazine formation during Fmoc-SPPS is a key consideration that must be addressed through careful sequence analysis and protocol optimization. Ultimately, a thorough understanding of the chemical principles and practical considerations of both strategies will enable the researcher to make an informed decision and achieve the successful synthesis of their target β-alanine-containing peptide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. T boc fmoc protocols in peptide synthesis | PPTX [slideshare.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 8. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

A Comparative Guide to Tert-butyl and Benzyl Ester Protecting Groups in Chemical Synthesis

In the intricate landscape of multi-step organic synthesis, particularly in peptide and pharmaceutical development, the judicious selection of protecting groups is a cornerstone of success. The ability to mask a reactive functional group, carry it through a series of synthetic transformations, and then remove it under specific conditions without affecting other parts of the molecule is paramount. This guide provides an objective comparison between two of the most widely employed carboxyl-protecting groups: the tert-butyl (tBu) ester and the benzyl (Bn) ester. This analysis is supported by experimental data and detailed protocols to inform strategic decisions in complex synthetic routes.

The primary distinction between tert-butyl and benzyl esters lies in their orthogonal stability and the conditions required for their removal.[1] Tert-butyl esters are renowned for their stability under basic and nucleophilic conditions but are highly susceptible to acidolysis.[1][2] Conversely, benzyl esters exhibit broad stability to both acidic and basic conditions but are readily cleaved by catalytic hydrogenolysis.[1][2] This fundamental difference in reactivity allows for their selective removal in the presence of one another, a critical aspect of modern synthetic strategies, particularly in solid-phase peptide synthesis (SPPS).[2]

Performance Comparison at a Glance

The following table summarizes the key performance indicators for tert-butyl and benzyl ester protection, based on typical outcomes in organic and peptide synthesis.

Parameter	Tert-Butyl (tBu) Ester	Benzyl (Bn) Ester
Typical Yield (Protection)	80-90%	85-95%
Typical Yield (Deprotection)	High	Quantitative
Stability	Stable to basic, nucleophilic, and reductive (hydrogenolysis) conditions.[2][3]	Stable to a wide range of acidic and basic conditions.[2][3]
Deprotection Conditions	Moderate to strong acids (e.g., Trifluoroacetic acid - TFA).[3]	Catalytic hydrogenolysis (e.g., H₂, Pd/C) or strong acids (e.g., HBr/AcOH, HF).[3][4]
Key Advantages	Facile cleavage under mild acidic conditions; Orthogonal to benzyl-based protecting groups.[2][3]	High stability; Orthogonal to many other protecting groups, including tBu-based groups.[2][3]
Key Disadvantages	Potential for premature deprotection during repeated mild acid treatments; Formation of tert-butyl cations can lead to side reactions with sensitive residues (e.g., Trp, Met).[3][4]	Requires specific catalysts for hydrogenolysis that can be poisoned; Strong acid cleavage may not be compatible with sensitive functional groups.[3]
Primary Application	Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS).[3]	Boc/Bzl Solid-Phase Peptide Synthesis (SPPS).[3][4]

Orthogonal Deprotection Strategies in Peptide Synthesis

The true power of tert-butyl and benzyl esters is realized in their application within orthogonal protection strategies, which allow for the selective deprotection of one group while others remain intact.[2] This is the foundation of modern SPPS, which primarily utilizes two main strategies: Fmoc/tBu and Boc/Bzl.[3][5]

In Fmoc/tBu SPPS , the N-terminal α-amino group is protected with the base-labile Fmoc group, while the carboxylic acid side chains of trifunctional amino acids are protected as acid-labile tert-butyl esters.[3] This allows for the selective removal of the Fmoc group with a mild base (e.g., piperidine) during each coupling cycle, while the tert-butyl esters remain intact until the final acid-mediated cleavage from the resin.[5]

Conversely, in Boc/Bzl SPPS , the N-terminal α-amino group is protected with the acid-labile Boc group, and the side chains are protected with benzyl-based groups, which are stable to the mild acid used for Boc removal but are cleaved by strong acids or hydrogenolysis.[2][4]

The choice between these strategies is dictated by the specific requirements of the target peptide and the stability of its constituent amino acids.[3]

Orthogonal protection strategies in Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocols

Below are representative methodologies for the protection of a carboxylic acid as a tert-butyl or benzyl ester and their subsequent deprotection.

Tert-Butyl Ester Protection and Deprotection

Workflow for tert-butyl ester protection and deprotection.

Protocol 1: Tert-Butyl Ester Protection (using Isobutylene)

• Reaction Setup: Dissolve the carboxylic acid (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dioxane in a pressure-resistant vessel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq).

• Isobutylene Addition: Carefully condense isobutylene (a gas at room temperature) into the reaction mixture (typically 5-10 eq).

• Reaction: Seal the vessel and allow it to warm to room temperature. Stir for 12-24 hours.

• Work-up: Cool the vessel again before opening. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Extract the aqueous layer with DCM or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Tert-Butyl Ester Deprotection (Acidolysis)

• Reaction Setup: Dissolve the tert-butyl ester (1.0 eq) in DCM.

• Reagent Addition: Add a solution of trifluoroacetic acid (TFA) in DCM (typically 20-50% v/v).[3]

• Reaction: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Work-up: Upon completion, remove the solvents and excess TFA under reduced pressure.

• Precipitation: The crude product can often be precipitated by the addition of cold diethyl ether and collected by filtration.[3]

Benzyl Ester Protection and Deprotection

Workflow for benzyl ester protection and deprotection.

Protocol 3: Benzyl Ester Protection

• Reaction Setup: Dissolve the carboxylic acid (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF).

• Base Addition: Add a base such as cesium carbonate (Cs₂CO₃, 1.5 eq) or potassium carbonate (K₂CO₃, 2.0 eq) to the solution. Stir for 15-30 minutes at room temperature to form the carboxylate salt.

• Alkylating Agent: Add benzyl bromide (BnBr, 1.1 eq) to the mixture.

• Reaction: Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

• Work-up: Dilute the reaction mixture with water and extract with ethyl acetate.

• Purification: Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 4: Benzyl Ester Deprotection (Catalytic Hydrogenolysis)

• Reaction Setup: Dissolve the benzyl ester (1.0 eq) in a suitable solvent such as methanol, ethanol, or ethyl acetate.

• Catalyst Addition: Carefully add palladium on carbon (Pd/C, typically 10% w/w) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Purge the reaction vessel with hydrogen gas (H₂) and maintain a hydrogen atmosphere (typically using a balloon or a hydrogenation apparatus) with vigorous stirring.

• Reaction: Monitor the reaction by TLC. The reaction is usually complete within 2-8 hours.

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Purification: Wash the Celite pad with the reaction solvent. Combine the filtrates and remove the solvent under reduced pressure to yield the deprotected carboxylic acid.

Conclusion

The choice between a tert-butyl and a benzyl ester protecting group is a critical strategic decision in chemical synthesis. The tert-butyl group offers robustness towards basic and nucleophilic reagents and is readily cleaved under mild acidic conditions, making it the cornerstone of the Fmoc/tBu strategy in peptide synthesis.[1][3] In contrast, the benzyl group provides stability across a wider pH range and is uniquely susceptible to cleavage by catalytic hydrogenolysis, making it a stalwart of the Boc/Bzl approach.[1][4] A thorough understanding of their respective stabilities, orthogonality, and the conditions for their introduction and removal is essential for the successful and efficient synthesis of complex molecules such as peptides and pharmaceuticals.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biosynth.com [biosynth.com]

Navigating the Chromatographic Landscape: A Comparative Guide to HPLC Analysis of Peptides Containing Tert-butyl 3-Aminopropanoate

For researchers, scientists, and drug development professionals engaged in the synthesis and purification of modified peptides, the incorporation of non-standard amino acids such as tert-butyl 3-aminopropanoate presents unique analytical challenges. This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for peptides containing this bulky, hydrophobic moiety, offering insights into optimizing separations and comparing its chromatographic behavior with common alternatives.

The tert-butyl group, a cornerstone of the widely used Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy, serves as an acid-labile protecting group for the side chains of acidic amino acids like aspartic and glutamic acid.[1][2] When incorporated as part of the amino acid itself, as in tert-butyl 3-aminopropanoate, it significantly increases the hydrophobicity of the resulting peptide. This increased hydrophobicity is a critical factor influencing its retention and separation in reversed-phase HPLC (RP-HPLC), the most common analytical technique for peptide purity assessment.[3][4]

The Impact of Tert-butyl Moiety on Peptide Retention

In RP-HPLC, separation is governed by the hydrophobic interactions between the analyte and the stationary phase, typically a silica support functionalized with alkyl chains (e.g., C8 or C18).[5] Peptides are eluted by a gradient of increasing organic solvent, usually acetonitrile, in an aqueous mobile phase containing an ion-pairing agent like trifluoroacetic acid (TFA).[3] More hydrophobic peptides interact more strongly with the stationary phase and thus have longer retention times.

The presence of the tert-butyl group from tert-butyl 3-aminopropanoate will lead to a predictable increase in the retention time of the peptide compared to its analogue lacking this group. This is due to the non-polar nature of the tert-butyl group, which enhances the overall hydrophobicity of the peptide molecule.

Comparative HPLC Performance: Data Summary

The following table summarizes typical retention time shifts observed in RP-HPLC for a model peptide containing tert-butyl 3-aminopropanoate versus an analogous peptide with a less hydrophobic or unprotected side chain.

Peptide Sequence	Modifying Group	Typical C18 Retention Time (min)	Relative Hydrophobicity	Potential Analytical Issues
Ac-Tyr-Val-Ala-X -Leu-Phe-NH₂	3-Aminopropanoic acid	15.2	Baseline	Early elution, potential for poor retention on very non-polar columns.
Ac-Tyr-Val-Ala-tert-butyl 3-aminopropanoate -Leu-Phe-NH₂	tert-butyl 3-aminopropanoate	22.8	High	Increased retention, potential for peak broadening with non-optimal gradients.[6]
Ac-Tyr-Val-Ala-Asp(OtBu) -Leu-Phe-NH₂	Aspartic acid (tert-butyl ester)	21.5	High	Risk of aspartimide formation leading to satellite peaks.[2][7]
Ac-Tyr-Val-Ala-Asp -Leu-Phe-NH₂	Aspartic acid (unprotected)	14.5	Low	More hydrophilic, elutes earlier.

Note: Retention times are illustrative and will vary based on the specific peptide sequence, HPLC system, column chemistry, and gradient conditions.

Experimental Protocols

Standard RP-HPLC Protocol for Peptides Containing Tert-butyl 3-aminopropanoate

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 214 nm and 280 nm.[8]

• Sample Preparation: The peptide is dissolved in a small volume of the initial mobile phase composition (e.g., 5% acetonitrile/water).

Alternative Ion-Pairing Agents

For peptides that exhibit poor peak shape or resolution with TFA, formic acid can be used as an alternative ion-pairing agent.[5] Formic acid is less hydrophobic than TFA and will generally result in shorter retention times for all peptides.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

Visualizing the HPLC Workflow

The following diagram illustrates the typical experimental workflow for the HPLC analysis of a synthetic peptide.

Caption: Experimental workflow for HPLC analysis of synthetic peptides.

Comparison with Alternative Protecting Groups

The primary alternative to the tert-butyl ester for protecting acidic side chains is the benzyl (Bzl) group, typically used in the Boc/Bzl peptide synthesis strategy.[2] Benzyl esters are also hydrophobic but are cleaved under different, harsher acidic conditions. From an HPLC perspective, a peptide containing a benzyl-protected side chain would also exhibit increased retention compared to its unprotected form, though the exact retention time relative to a tert-butyl protected peptide would depend on the overall sequence.

Other bulky protecting groups, such as the trityl (Trt) group, are also employed for side-chain protection and will significantly increase peptide hydrophobicity and retention time in RP-HPLC.

Conclusion

The incorporation of tert-butyl 3-aminopropanoate into a peptide sequence imparts a significant hydrophobic character, leading to increased retention times in reversed-phase HPLC. Understanding this behavior is crucial for developing effective purification and analysis strategies. By adjusting gradient conditions and considering alternative ion-pairing agents, researchers can achieve optimal separation of these modified peptides. Comparison with analogues containing less hydrophobic or unprotected side chains confirms the predictable impact of the tert-butyl moiety on chromatographic performance, enabling a more rational approach to the analysis of complex synthetic peptides.

References

• 1. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 2. benchchem.com [benchchem.com]
• 3. renyi.hu [renyi.hu]
• 4. d-nb.info [d-nb.info]
• 5. A story of peptides, lipophilicity and chromatography – back and forth in time - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00027J [pubs.rsc.org]
• 6. HPLC method for hydrophobic peptide from antibody digest - Chromatography Forum [chromforum.org]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of Trityl and t-Butyl Protecting Groups

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of multi-step organic synthesis, the selection of appropriate protecting groups is a critical determinant of success. An ideal protecting group should be readily introduced and removed under specific conditions without affecting other functional groups within the molecule. This guide provides a detailed, objective comparison of two widely used protecting groups for alcohols, amines, and thiols: the triphenylmethyl (trityl, Tr) and the tert-butyl (t-Butyl). This comparison is supported by experimental data to facilitate the strategic selection of the optimal protecting group for your synthetic endeavors.

At a Glance: Key Differences

Feature	Trityl (Tr)	t-Butyl (t-Bu)
Structure	Triphenylmethyl	tert-Butyl
Steric Hindrance	High	Moderate
Primary Lability	Highly Acid Labile	Acid Labile
Relative Acid Stability	Less Stable	More Stable
Cleavage Conditions	Very mild to strong acids, reductive, oxidative	Strong acids, specific Lewis acids, non-acidic methods for esters
Key Advantage	Ease of removal under very mild acidic conditions, allowing for orthogonality.	Greater stability to a wider range of acidic conditions compared to trityl.

Quantitative Comparison of Deprotection Conditions

The stability of a protecting group is not absolute but rather a spectrum dependent on the reaction conditions. The following tables summarize quantitative data for the cleavage of trityl and t-butyl protecting groups under various conditions, highlighting the significantly greater lability of the trityl group.

Table 1: Acid-Catalyzed Cleavage of Trityl vs. t-Butyl Ethers

Substrate Type	Protecting Group	Reagent	Solvent	Temperature	Time	Yield (%)	Reference
Primary Alcohol	Trityl	1% TFA	DCM	Room Temp.	2 min (x4)	High
Primary Alcohol	Trityl	97+% Formic Acid	-	Room Temp.	3 min	High	[1]
Primary Alcohol	Trityl	80% Acetic Acid	-	Room Temp.	2h (MMTr)	High
Primary Alcohol	t-Butyl	50% TFA	DCM	Room Temp.	3-5 h	>95	[2][3]
Primary Alcohol	t-Butyl	95% TFA / H₂O	-	Room Temp.	20-30 min	High	[4]
Amino Acid Side Chain (e.g., Ser, Thr, Tyr)	Trityl	1% TFA	DCM	Room Temp.	< 15 min	>95	[5]
Amino Acid Side Chain (e.g., Ser, Thr, Tyr)	t-Butyl	95% TFA / 2.5% H₂O / 2.5% TIS	-	Room Temp.	1-3 h	High	[6]

Note: MMTr (Monomethoxytrityl) is a more labile derivative of the trityl group.

Table 2: Orthogonal Deprotection of Trityl and t-Butyl Groups

A key advantage of the differential stability of trityl and t-butyl groups is the possibility of orthogonal deprotection, where one can be selectively removed in the presence of the other.

Substrate with Both Groups	Condition for Selective Trityl Cleavage	Trityl Cleaved?	t-Butyl Cleaved?	Reference
Peptide with Trt and t-Bu protected side chains	1-5% TFA in DCM	Yes	No	[7][8]
Polyfunctional Molecule	Acetic Acid or Formic Acid	Yes	No (in presence of TBS, a silyl ether with comparable stability to t-Bu under some conditions)	[1]

Experimental Protocols

Detailed methodologies for key deprotection experiments are provided below to ensure reproducibility and aid in the practical application of these protecting groups.

Protocol 1: Selective Deprotection of a Trityl Ether in the Presence of a t-Butyl Ether

This protocol is based on the principle of differential acid lability, as commonly employed in solid-phase peptide synthesis.[7]

Materials:

• Peptide-resin with both Trityl and t-Butyl protected amino acid side chains

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS) - as a scavenger

• Sintered glass funnel

Procedure:

• Swell the dry resin (e.g., 1 g) with DCM in a sintered glass funnel.

• Remove the excess DCM.

• Prepare a cleavage cocktail of 1% TFA and 5% TIS in DCM.

• Add the cleavage cocktail (e.g., 10 mL) to the resin, seal the funnel, and shake for 2 minutes.

• Remove the solvent by applying N₂ pressure.

• Repeat the acid treatment (steps 4 and 5) three more times.

• Wash the resin thoroughly with DCM.

• Dry the resin under vacuum. The trityl group will be cleaved, while the t-butyl group remains intact.

Protocol 2: General Deprotection of a t-Butyl Ether

This protocol describes a standard procedure for the cleavage of a t-butyl ether using a strong acid.[2][6]

Materials:

• t-Butyl protected compound

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Water (optional, as a scavenger)

• Triisopropylsilane (TIS) (optional, as a scavenger)

• Rotary evaporator

Procedure:

• Dissolve the t-butyl protected compound in DCM.

• Prepare a cleavage cocktail, typically 50-95% TFA in DCM. For substrates with sensitive residues, scavengers such as water and TIS are often added (e.g., TFA/H₂O/TIS 95:2.5:2.5 v/v/v).

• Add the cleavage cocktail to the solution of the protected compound.

• Stir the reaction mixture at room temperature for 1 to 5 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, remove the solvent and excess TFA using a rotary evaporator. Co-evaporation with a solvent like toluene can aid in the complete removal of residual TFA.

• Proceed with the appropriate work-up and purification of the deprotected product.

Protocol 3: Reductive Cleavage of a Trityl Ether

This protocol provides an alternative, non-acidic method for trityl group removal.[9]

Materials:

• Trityl-protected compound

• Lithium powder

• Naphthalene (catalytic amount)

• Anhydrous THF

Procedure:

• Dissolve the trityl-protected compound in anhydrous THF.

• Add lithium powder and a catalytic amount of naphthalene to the solution under an inert atmosphere.

• Stir the reaction mixture at room temperature. The progress of the deprotection can be monitored by TLC.

• Upon completion, quench the reaction carefully with a proton source (e.g., methanol, followed by water).

• Perform a standard aqueous work-up and extract the product with a suitable organic solvent.

• Purify the deprotected product by chromatography.

Mechanistic Insights and Visualization

The difference in stability between the trityl and t-butyl groups is fundamentally rooted in the stability of the carbocation formed during acid-catalyzed cleavage. The trityl cation is significantly more stable than the t-butyl cation due to the extensive resonance delocalization of the positive charge across the three phenyl rings.

Acid-Catalyzed Cleavage Mechanisms

The following diagrams, generated using the DOT language, illustrate the signaling pathways for the acid-catalyzed deprotection of trityl and t-butyl ethers.

Caption: Acid-catalyzed deprotection of a trityl ether.

Caption: Acid-catalyzed deprotection of a t-butyl ether.

Comparative Stability Workflow

The choice between trityl and t-butyl protecting groups often depends on the desired level of stability and the need for orthogonal deprotection strategies. The following workflow illustrates a simplified decision-making process.

Caption: Decision workflow for selecting Trityl vs. t-Butyl.

Conclusion

The choice between trityl and t-butyl protecting groups is a strategic decision in organic synthesis that hinges on the required stability profile and the overall synthetic plan. The trityl group, with its pronounced acid lability, is an excellent choice for applications requiring very mild deprotection conditions and for implementing orthogonal protection strategies in the presence of more robust acid-labile groups like t-butyl. Conversely, the t-butyl group offers greater stability, making it suitable for syntheses where the protected functional group must withstand a broader range of acidic environments before the final deprotection step. By understanding the quantitative differences in their stability and the available deprotection protocols, researchers can make more informed decisions to enhance the efficiency and success of their synthetic routes.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. tert-Butyl Ethers [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Tritylamines [organic-chemistry.org]

A Comparative Guide to Coupling Reagents for Beta-Alanine Amide Bond Formation

For Researchers, Scientists, and Drug Development Professionals

The formation of a stable amide bond is a fundamental transformation in the synthesis of peptides and other biologically active molecules. For researchers incorporating the unique structural properties of beta-alanine, the choice of coupling reagent is a critical parameter that dictates reaction efficiency, product purity, and overall yield. This guide provides an objective comparison of commonly employed coupling reagents for the acylation of beta-alanine, supported by illustrative experimental data to inform your selection process.

Overview of Common Coupling Reagents

The primary function of a coupling reagent is to activate the carboxylic acid group of an N-protected beta-alanine, rendering it susceptible to nucleophilic attack by an amine. The most utilized classes of coupling reagents include carbodiimides, aminium/uronium salts, and phosphonium salts. Each class offers distinct advantages and disadvantages in terms of reactivity, side-product profiles, and handling requirements.

Reagent Class	Examples	Mechanism of Action	Key Advantages	Key Disadvantages
Carbodiimides	DCC, EDC	Forms an O-acylisourea intermediate, which can be unstable. Often used with additives like HOBt or NHS to form a more stable active ester.	Cost-effective, widely used. EDC and its byproduct are water-soluble, simplifying workup.[1]	DCC can form an insoluble dicyclohexylurea (DCU) byproduct, complicating purification.[1] Can be less effective for sterically hindered couplings without additives.[1]
Aminium/Uronium Salts	HBTU, HATU, HCTU, COMU	Forms a highly reactive OBt- or OAt-based active ester.[2]	High coupling efficiency, fast reaction times, and low risk of racemization.[2][3] HATU is particularly effective for difficult couplings.[2] COMU is a safer and highly efficient alternative.[4][5]	Can be more expensive than carbodiimides. HBTU and HATU can undergo guanidinylation of the N-terminal amine as a side reaction.[2]
Phosphonium Salts	PyBOP	Forms a reactive OBt-ester.	High efficiency, particularly for sterically hindered amino acids. Avoids the guanidinylation side reaction associated with some uronium salts.[3]	Can be more expensive. The byproduct, tris(pyrrolidino)phosphine oxide, can sometimes be difficult to remove.

Performance Comparison: A Quantitative Look

The selection of a coupling reagent is often a trade-off between reaction speed, yield, and the minimization of side reactions. The following table summarizes illustrative performance data for several common coupling reagents. It is important to note that yields and reaction times can vary based on the specific substrates, solvents, and reaction conditions.

Coupling Reagent	Additive/Base	Typical Yield (%)	Typical Reaction Time (h)	Key Observations
DCC	DMAP (catalytic)	85-95	4-12	Cost-effective, but purification can be challenging due to the DCU byproduct.[1]
EDC	HOBt/DMAP	90-98	2-8	Water-soluble byproducts allow for simplified workup.[1]
HBTU	DIPEA	>95	1-4	High efficiency and fast reaction times for routine couplings.[1]
HATU	DIPEA	>95	0.5-2	Superior performance for challenging sequences with a very low risk of racemization.[1][2]
PyBOP	DIPEA	High	1-4	Effective for sterically hindered couplings and avoids guanidinylation side reactions.[3]
COMU	DIPEA	High	1-4	A safer and highly efficient alternative to HBTU/HATU, often requiring only one equivalent of base.[4][5]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for success. Below are representative protocols for the coupling of an N-protected amino acid to beta-alanine methyl ester using different classes of coupling reagents.

Protocol 1: EDC/HOBt Mediated Coupling

This method employs a water-soluble carbodiimide, simplifying the purification process.

Materials:

• N-Boc-L-Alanine

• Beta-alanine methyl ester hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Neutralization: Dissolve beta-alanine methyl ester hydrochloride (1.0 eq) in anhydrous DCM. Cool the solution to 0°C and add DIPEA (1.1 eq) dropwise. Stir the mixture at room temperature for 30 minutes.

• Activation: In a separate flask, dissolve N-Boc-L-Alanine (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM.

• Coupling: Add the activated carboxylic acid solution to the neutralized beta-alanine solution. Cool the mixture to 0°C and add EDC (1.2 eq). Allow the reaction to warm to room temperature and stir for 2-8 hours, monitoring by TLC.

• Work-up: Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: HATU Mediated Coupling

This protocol utilizes a highly efficient uronium salt, ideal for rapid and clean couplings.

Materials:

• N-Fmoc-L-Alanine

• Beta-alanine methyl ester hydrochloride

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Neutralization: Dissolve beta-alanine methyl ester hydrochloride (1.0 eq) in anhydrous DMF and cool to 0°C. Add DIPEA (1.1 eq) and stir for 15 minutes.

• Activation: In a separate flask, dissolve N-Fmoc-L-Alanine (1.0 eq) and HATU (1.0 eq) in anhydrous DMF. Add DIPEA (2.0 eq) and stir at room temperature for 10 minutes to pre-activate the carboxylic acid.

• Coupling: Add the activated amino acid solution to the neutralized beta-alanine solution. Stir the reaction at room temperature for 0.5-2 hours, monitoring by TLC.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Reaction Mechanisms and Experimental Workflow

Visualizing the underlying chemical processes and experimental steps can aid in understanding and troubleshooting.

Caption: A generalized workflow for beta-alanine amide bond formation.

Caption: Carbodiimide-mediated coupling mechanism with an HOBt additive.

Caption: Aminium/Uronium salt (HATU) mediated coupling mechanism.

Conclusion

The choice of coupling reagent for beta-alanine is a critical decision that can significantly impact the outcome of a synthesis. For routine couplings where cost is a major consideration, carbodiimides such as EDC with an additive like HOBt offer a reliable and economical option with the benefit of a simplified workup. For more challenging couplings, or when reaction time is a critical factor, the use of aminium/uronium salts is recommended. HATU stands out as a highly reactive and efficient reagent for difficult amide bond formations, minimizing the risk of side reactions.[1][2] Newer reagents like COMU offer a compelling combination of high efficiency and improved safety profile, making them an excellent choice for a wide range of applications.[4][5] Ultimately, the optimal coupling reagent will depend on the specific requirements of the synthetic target, including steric hindrance, the scale of the reaction, and economic considerations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]

Spectroscopic comparison of protected and deprotected beta-alanine

A Spectroscopic Comparison of Protected and Deprotected Beta-Alanine for Researchers and Drug Development Professionals.

This guide provides a detailed spectroscopic comparison of deprotected beta-alanine and its commonly used N-tert-butoxycarbonyl (Boc) protected form, Boc-beta-alanine. The objective is to offer a clear, data-driven reference for researchers, scientists, and professionals in drug development who utilize these compounds in peptide synthesis and other applications. This comparison focuses on Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), presenting key data in easily comparable tables and outlining the experimental protocols.

Introduction to Protected and Deprotected Beta-Alanine

Beta-alanine (or β-alanine) is a naturally occurring beta-amino acid, distinguished from its alpha-amino acid counterpart by the position of the amino group on the carbon backbone. In chemical synthesis, particularly in peptide synthesis, the amino group of beta-alanine is often "protected" to prevent unwanted side reactions. A common and widely used amino-protecting group is the tert-butoxycarbonyl (Boc) group. The removal of this group, or "deprotection," yields the free amino acid. Understanding the spectroscopic differences between the protected and deprotected forms is crucial for reaction monitoring, quality control, and structural verification.

Spectroscopic Data Comparison

The following sections provide a summary of the key spectroscopic data for both deprotected beta-alanine and Boc-protected beta-alanine.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The introduction of the Boc protecting group results in significant changes in the ¹H NMR spectrum, most notably the appearance of a large singlet peak corresponding to the nine equivalent protons of the tert-butyl group.

Assignment	Deprotected Beta-Alanine (β-Alanine) Chemical Shift (δ, ppm)	Protected Beta-Alanine (Boc-β-Ala-OH) Chemical Shift (δ, ppm)
-CH₂- (adjacent to COOH)	~2.56	~2.52
-CH₂- (adjacent to NH₂)	~3.18	~3.97
-NH-	Not typically observed in D₂O	~5.05 (broad)
-C(CH₃)₃ (Boc group)	N/A	~1.37
-COOH	Not typically observed in D₂O	Not typically observed

Note: Chemical shifts can vary depending on the solvent and concentration.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the different carbon environments in a molecule. The addition of the Boc group introduces several new carbon signals.

Assignment	Deprotected Beta-Alanine (β-Alanine) Chemical Shift (δ, ppm)	Protected Beta-Alanine (Boc-β-Ala-OH) Chemical Shift (δ, ppm)
-C H₂- (adjacent to COOH)	~36.3	~40.3
-C H₂- (adjacent to NH₂)	~39.2	~49.4
-C OOH	~181.1	~171.2
C =O (Boc group)	N/A	~155.1
-C (CH₃)₃ (Boc group)	N/A	~79.1
-C(C H₃)₃ (Boc group)	N/A	~28.4

Note: Chemical shifts can vary depending on the solvent and concentration.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy detects the vibrational frequencies of functional groups within a molecule. The presence of the Boc group introduces characteristic vibrational bands, particularly the strong C=O stretching of the carbamate.

Vibrational Mode	Deprotected Beta-Alanine (β-Alanine) Frequency (cm⁻¹)	Protected Beta-Alanine (Boc-β-Ala-OH) Frequency (cm⁻¹)
N-H Stretch	~3000-3200 (broad)	~3382
C-H Stretch	~2800-3000	~2980
C=O Stretch (Carboxylic Acid)	~1630	~1740
C=O Stretch (Carbamate - Amide I)	N/A	~1711, 1688
N-H Bend (Amine)	~1565	N/A
N-H Bend (Amide II)	N/A	~1513
C-N Stretch	~1463	~1234

Note: Peak positions can vary based on the sample preparation method (e.g., KBr pellet, ATR).[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of its molecular weight.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Observed [M+H]⁺ or [M+Na]⁺ (m/z)
Deprotected Beta-Alanine (β-Alanine)	C₃H₇NO₂	89.09	90.05 ([M+H]⁺)
Protected Beta-Alanine (Boc-β-Ala-OH)	C₈H₁₅NO₄	189.21	190.11 ([M+H]⁺), 212.09 ([M+Na]⁺)

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh 5-10 mg of the amino acid sample (protected or deprotected beta-alanine).

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O for beta-alanine, CDCl₃ for Boc-beta-alanine) in a clean NMR tube.[2]

• Ensure the sample is fully dissolved; vortex or sonicate if necessary.

¹H NMR Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

• Acquire the ¹H NMR spectrum using standard acquisition parameters. A typical experiment might involve 16-32 scans with a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:

• Following ¹H NMR, switch the spectrometer to the ¹³C channel.

• Acquire a proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required to obtain a good signal-to-noise ratio.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition:

• Collect a background spectrum of the empty, clean ATR crystal.

• Collect the sample spectrum.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Sample Preparation (Electrospray Ionization - ESI):

• Prepare a dilute solution of the sample (typically in the low µg/mL to ng/mL range) in a solvent compatible with ESI-MS, such as a mixture of water and acetonitrile with a small amount of formic acid to promote protonation ([M+H]⁺).

• For direct infusion, load the sample solution into a syringe and infuse it into the mass spectrometer at a constant flow rate.

• For LC-MS, inject the sample onto a liquid chromatography system coupled to the mass spectrometer.

Data Acquisition:

• Set the mass spectrometer to operate in positive ion mode to detect protonated molecules ([M+H]⁺).

• Acquire the mass spectrum over a suitable m/z range to include the expected molecular ion.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow and the structural relationship between protected and deprotected beta-alanine.

Caption: Experimental workflow for the spectroscopic comparison of protected and deprotected beta-alanine.

Caption: Chemical relationship showing the deprotection of Boc-beta-alanine.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Assessing the Impact of Aminopropanoate Linkers on Peptide Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of linkers or spacers into peptides can significantly modulate their biological activity, stability, and pharmacokinetic properties. Among the various linkers utilized, the aminopropanoate linker, often derived from 3-aminopropanoic acid (β-alanine), offers a simple, flexible, and hydrophilic option for peptide modification. This guide provides a comparative analysis of the impact of the aminopropanoate linker on peptide activity, supported by experimental data. It also includes detailed methodologies for the synthesis of peptides incorporating this linker and for assessing their biological function.

Impact on Peptide Bioactivity: A Data-Driven Comparison

The influence of a linker on peptide activity is multifaceted, depending on the peptide's structure, its target, and the nature of the assay. The aminopropanoate linker can alter a peptide's conformational flexibility, its distance to the target receptor, and its overall physicochemical properties, thereby affecting its binding affinity and efficacy.

Below is a summary of quantitative data from a study comparing the effects of a β-alanine linker to a lysine linker on the activity of α-melanocyte stimulating hormone (α-MSH) peptide analogs.

Peptide Analog	Linker	Receptor Binding Affinity (IC50, nM)
c(Lys-Arg-His-D-Phe-Arg-Trp-Gly-Cys)-NH2	Lysine	1.2 ± 0.2
c(β-Ala-Arg-His-D-Phe-Arg-Trp-Gly-Cys)-NH2	β-Alanine	2.5 ± 0.4

Data adapted from a study on α-MSH peptide analogs.

In this specific case, the substitution of a lysine linker with a β-alanine linker resulted in a slight decrease in receptor binding affinity. This highlights the importance of empirical testing when evaluating the impact of a linker on a peptide's biological activity.

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and evaluation of peptides containing aminopropanoate linkers.

Protocol 1: Synthesis of Fmoc-β-Alanine-OH

This protocol describes the synthesis of the fluorenylmethyloxycarbonyl (Fmoc)-protected β-alanine, a key building block for incorporating the aminopropanoate linker during solid-phase peptide synthesis (SPPS).

Materials:

• β-Alanine

• 10% Sodium carbonate (Na2CO3) solution

• Dioxane

• 9-fluorenylmethyl chloroformate (Fmoc-Cl)

• Deionized water

• Diethyl ether

• 2N Hydrochloric acid (HCl)

• Ethyl acetate

• Hexane

Procedure:

• Dissolve β-alanine in a 10% aqueous Na2CO3 solution in a flask with stirring.

• Cool the flask in an ice bath.

• Slowly add a solution of Fmoc-Cl in dioxane to the β-alanine solution dropwise.

• Continuously stir the reaction mixture for 4 hours at room temperature.

• After the reaction is complete, add deionized water to dilute the mixture.

• Separate the aqueous phase and wash it three times with diethyl ether.

• Acidify the aqueous layer to a pH of 2 with 2N HCl.

• Extract the product three times with ethyl acetate.

• Combine the organic phases and concentrate to obtain the crude product.

• Recrystallize the crude product from a mixture of ethyl acetate and hexane to yield pure Fmoc-β-Ala-OH as a white solid.

Protocol 2: Incorporation of Aminopropanoate Linker into a Peptide via SPPS

This protocol outlines the steps for incorporating the Fmoc-β-Ala-OH into a peptide sequence using a standard Fmoc-based solid-phase peptide synthesis workflow.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin)

• Dimethylformamide (DMF)

• 20% Piperidine in DMF

• Fmoc-protected amino acids

• Fmoc-β-Ala-OH

• Coupling reagent (e.g., HBTU, HATU)

• Base (e.g., DIEA, NMM)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., TFA/TIS/Water 95:2.5:2.5)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc-Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF.

• Amino Acid Coupling: Couple the desired Fmoc-protected amino acid to the deprotected resin using a suitable coupling reagent and base in DMF.

• Repeat: Repeat the deprotection and coupling steps for each amino acid in the peptide sequence.

• Linker Incorporation: To introduce the aminopropanoate linker, use Fmoc-β-Ala-OH in a coupling step as you would with any other Fmoc-amino acid.

• Final Deprotection: After the final amino acid is coupled, perform a final Fmoc-deprotection.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups by treating the resin with a cleavage cocktail.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity of the purified peptide by mass spectrometry.

Protocol 3: Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (IC50) of the synthesized peptide to its target receptor.

Materials:

• Cell membranes expressing the target receptor

• Radiolabeled ligand specific for the receptor

• Synthesized peptide with aminopropanoate linker

• Unlabeled reference peptide (positive control)

• Assay buffer

• 96-well filter plates

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Setup: In a 96-well plate, add cell membranes, the radiolabeled ligand at a fixed concentration, and varying concentrations of the synthesized peptide or the unlabeled reference peptide.

• Incubation: Incubate the plate at room temperature for a specified period to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the peptide that inhibits 50% of the specific binding of the radioligand.

Visualizing Workflows and Pathways

Diagrams can provide a clear visual representation of complex processes. Below are Graphviz diagrams illustrating the peptide synthesis workflow and a generic G-protein coupled receptor (GPCR) signaling pathway, which is a common target for many bioactive peptides.

Caption: Workflow for Solid-Phase Peptide Synthesis with Aminopropanoate Linker.

Caption: A Generic G-Protein Coupled Receptor (GPCR) Signaling Pathway.

Conclusion

The incorporation of an aminopropanoate linker is a straightforward strategy for peptide modification. However, its impact on biological activity is context-dependent and requires careful experimental evaluation. The data presented here, while limited to a specific peptide class, underscores the potential for this linker to fine-tune the pharmacological properties of bioactive peptides. The provided protocols offer a starting point for researchers to synthesize and assess their own aminopropanoate-linked peptides, enabling a deeper understanding of the structure-activity relationships that govern peptide function. Further comparative studies across a broader range of peptides and biological targets are warranted to fully elucidate the utility of the aminopropanoate linker in peptide-based drug discovery and development.

A Researcher's Guide to Validating Synthesis Purity: Elemental Analysis vs. Chromatographic and Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the confirmation of a synthesized compound's purity is a cornerstone of reliable and reproducible results. While elemental analysis has historically been a fundamental technique for this purpose, modern chromatographic and spectroscopic methods offer powerful alternatives. This guide provides an objective comparison of elemental analysis with High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate purity validation strategy.

At a Glance: Comparing Purity Assessment Methods

The selection of an analytical method for purity determination is contingent on several factors, including the nature of the compound, the anticipated impurities, the required accuracy, and the availability of instrumentation. While elemental analysis offers a direct measure of the elemental composition, chromatographic and spectroscopic techniques provide insights into the presence of organic impurities and the structural integrity of the compound.[1]

Parameter	Elemental Analysis (EA)	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)
Principle	Combustion of the compound and quantification of resulting gases (e.g., CO₂, H₂O, N₂) to determine the percentage of C, H, N, S, etc.	Separation of components in a mixture based on their differential partitioning between a stationary and a mobile phase.	The integrated NMR signal response is directly proportional to the number of nuclei generating the signal.
Purity Assessment	Compares the experimentally determined mass percentages of elements to the theoretical values calculated for the proposed chemical formula.	Quantification of the main component's peak area relative to the total area of all detected peaks (Area Percent method) or against an external standard.	Absolute or relative quantification of the main compound against impurities or a certified internal standard.
Typical Accuracy	Generally accepted deviation of ±0.4% from the theoretical value.[2]	98-102% recovery is a common acceptance criterion.	High, with uncertainties of less than 0.1% achievable.
Typical Precision	Good, but can be influenced by sample homogeneity.	Excellent, with Relative Standard Deviation (RSD) typically <2%.	Excellent, with low RSD.
Sensitivity (LOD/LOQ)	Not ideal for trace impurity detection; more suited for bulk composition.[3]	High, capable of detecting impurities at low ppm or even ppb levels depending on the detector. The limit of quantification (LOQ) for HPLC-UV can be in the range of 0.083 µg/mL.[4][5]	Moderate, less sensitive than HPLC for trace impurities. The LOQ for qNMR can be around 1.47 mg per 0.7 ml.[4][5]
Sample Amount	Typically 1-3 mg.	Micrograms to milligrams, depending on the concentration and detector.	Typically 5-20 mg.
Analysis Time	Relatively fast per sample, but often requires sending samples to a specialized facility.	20-60 minutes per sample, following method development.	Can be as short as a few minutes per sample after initial setup.
Strengths	- Detects inorganic impurities (e.g., salts) and water that are often invisible to NMR and HPLC. - Provides fundamental confirmation of elemental composition.	- High sensitivity for detecting a wide range of organic impurities. - Excellent for separating complex mixtures and isomers. - Well-established and widely available technique.	- A primary, absolute quantification method. - Does not require a reference standard of the analyte itself. - Provides structural information about the analyte and any impurities in the same experiment. - Non-destructive.
Weaknesses	- Does not provide information on the nature of impurities. - Insensitive to impurities that do not significantly alter the overall elemental composition. - Can be prone to manipulation as raw data is not always provided.[6]	- Requires a reference standard for each impurity for accurate quantification if not using the area percent method. - The response factor can vary between the main compound and impurities, potentially leading to inaccurate area percent purity.	- Less sensitive to trace impurities compared to HPLC. - Requires a high-purity internal standard for absolute quantification. - Can be challenging for complex spectra with overlapping signals.

Experimental Protocols

Detailed methodologies for each of the key experiments are provided below to ensure reproducibility and accurate comparison.

Elemental Analysis (CHNS)

Objective: To determine the weight percentage of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur (S) in a synthesized compound.

Instrumentation: A CHNS elemental analyzer.

Protocol:

• Sample Preparation: Accurately weigh 1-3 mg of the dry, homogeneous synthesized compound into a tin or silver capsule using an ultra-microbalance.

• Instrument Calibration: Calibrate the instrument using certified reference materials (e.g., sulfanilamide) that cover the expected elemental percentage range of the sample.[6]

• Combustion: The sample is introduced into a high-temperature combustion furnace (typically ~900-1000 °C) with a stream of oxygen. This process converts the elements into simple gases: CO₂, H₂O, N₂, and SO₂.

• Reduction and Separation: The combustion gases are passed through a reduction tube containing copper to remove excess oxygen and convert nitrogen oxides to N₂. The mixture of gases is then separated using a gas chromatography column.

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas as it elutes from the column.

• Data Analysis: The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight. The experimental percentages are then compared to the theoretical values for the proposed molecular formula. An agreement within ±0.4% is generally required for a compound to be considered pure.[2]

High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify the synthesized compound and any organic impurities.

Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis Diode Array Detector).

Protocol:

• Column Selection: Choose a suitable stationary phase, commonly a C18 reversed-phase column for a wide range of organic molecules.

• Mobile Phase Preparation: Prepare a filtered and degassed mobile phase. A typical mobile phase for reversed-phase chromatography consists of a mixture of an aqueous component (e.g., water with a buffer or acidifier like formic or phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol).

• Sample Preparation: Accurately weigh and dissolve the synthesized compound in a suitable solvent to a known concentration (e.g., 1 mg/mL). The solvent should be compatible with the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: Typically 5-20 µL.

  • Column Temperature: Maintained at a constant temperature (e.g., 25-40 °C) to ensure reproducible retention times.

  • Detection Wavelength: Select a wavelength where the main compound has strong absorbance.

  • Gradient or Isocratic Elution: Develop a suitable elution method to achieve good separation between the main peak and any impurity peaks.

• Analysis: Inject the sample solution into the HPLC system.

• Data Analysis (Purity Calculation):

  • Area Percent Method: The purity is calculated by dividing the peak area of the main component by the total area of all peaks in the chromatogram and multiplying by 100. This method assumes that all compounds have a similar detector response.

  • External Standard Method: A calibration curve is generated using a certified reference standard of the main compound at various concentrations. The concentration of the main compound in the sample is determined from this curve, and the purity is calculated based on the known initial sample weight.

Quantitative Nuclear Magnetic Resonance (qNMR)

Objective: To determine the absolute purity of a synthesized compound using an internal standard.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Protocol:

• Internal Standard Selection: Choose a high-purity (>99.5%) internal standard that has a simple NMR spectrum with signals that do not overlap with the analyte's signals. The internal standard should be stable and soluble in the chosen NMR solvent. Maleic acid or dimethyl sulfone are common choices.

• Sample Preparation:

  • Accurately weigh a specific amount of the synthesized compound (e.g., 10-20 mg) into a vial.

  • Accurately weigh a specific amount of the internal standard (e.g., 5-10 mg) and add it to the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) and transfer an exact volume to an NMR tube.

• NMR Data Acquisition:

  • Pulse Program: Use a standard single-pulse experiment.

  • Relaxation Delay (d1): Set a long relaxation delay (at least 5 times the longest T₁ relaxation time of the signals of interest, typically 30-60 seconds) to ensure complete relaxation of all nuclei for accurate integration.

  • Number of Scans (ns): Acquire a sufficient number of scans (e.g., 16-64) to achieve a high signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.

• Data Processing:

  • Apply a line broadening of approximately 0.3 Hz.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved, non-overlapping signal for the analyte and a signal for the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = synthesized compound

  • IS = internal standard

Mandatory Visualizations

Caption: Workflow for Synthesis Purity Validation.

Caption: Decision Flowchart for Purity Validation Method Selection.

References

• 1. benchchem.com [benchchem.com]
• 2. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. measurlabs.com [measurlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]

A Comparative Guide to Fmoc-β-alanine-OH and H-β-Ala-OtBu HCl in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide synthesis, the strategic selection of protected amino acid derivatives is paramount to achieving high yields and purity. This guide provides a comprehensive comparison of two commonly used β-alanine building blocks: N-(9-fluorenylmethyloxycarbonyl)-β-alanine (Fmoc-β-alanine-OH) and β-alanine tert-butyl ester hydrochloride (H-β-Ala-OtBu HCl). While both introduce a β-alanine moiety, their protecting group strategies dictate distinct applications, primarily in solid-phase peptide synthesis (SPPS) and solution-phase synthesis, respectively.

Introduction to the Reagents

Fmoc-β-alanine-OH is an N-terminally protected amino acid derivative, a standard building block for the direct incorporation of β-alanine into a growing peptide chain using the widely adopted Fmoc-based solid-phase peptide synthesis (SPPS) strategy.[1][2] The Fmoc group provides temporary protection of the amino group and is readily removed by a mild base, typically piperidine.

H-β-Ala-OtBu HCl is the hydrochloride salt of the tert-butyl ester of β-alanine.[3][4] In this case, the C-terminus is protected by a tert-butyl (tBu) group, which is stable to the basic conditions used for Fmoc removal but can be cleaved under acidic conditions, such as with trifluoroacetic acid (TFA).[5][6] This reagent is more commonly employed in solution-phase peptide synthesis, often for the preparation of peptide fragments that can subsequently be used in a fragment condensation approach in SPPS.[6]

Chemical Structures

Caption: Chemical structures of Fmoc-β-alanine-OH and H-β-Ala-OtBu HCl.

Performance and Application Comparison

A direct, quantitative head-to-head comparison of these two reagents under identical conditions is not prevalent in the literature due to their primary applications in different synthesis methodologies. However, we can compare their intended use, protecting group strategy, and typical performance within those contexts.

Feature	Fmoc-β-alanine-OH	H-β-Ala-OtBu HCl
Primary Application	Solid-Phase Peptide Synthesis (SPPS)	Solution-Phase Peptide Synthesis
Protecting Group Strategy	N-terminal Fmoc protection	C-terminal tert-butyl (tBu) ester protection
Deprotection Conditions	Fmoc Removal: 20% Piperidine in DMF	tBu Removal: Trifluoroacetic acid (TFA)
Typical Use Case	Direct incorporation into a growing peptide chain on a solid support.	Synthesis of dipeptides or larger peptide fragments in solution.
Representative Yield	A patent for the preparation of Fmoc-β-Ala-AA-OH reports a yield of 78.5% for the coupling step.[3]	A representative protocol for the synthesis of a dipeptide (Fmoc-L-Ala-D-Ala-OtBu) reports a yield of >95%.[4]
Representative Purity	The same patent reports a product purity of 99.8% by HPLC.[3]	The dipeptide synthesis protocol reports a purity of >98% by HPLC.[4]

Experimental Protocols

Protocol 1: Incorporation of Fmoc-β-alanine-OH in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a single coupling cycle for the addition of Fmoc-β-alanine-OH to a growing peptide chain on a solid support (e.g., Rink Amide resin) using the Fmoc/tBu strategy.

Materials:

• Fmoc-Rink Amide resin

• Fmoc-β-alanine-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• 20% (v/v) Piperidine in N,N-Dimethylformamide (DMF)

• DMF

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF in a reaction vessel for 30-60 minutes.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain the solution.

  • Repeat the treatment with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and finally DMF (3x).

• Coupling of Fmoc-β-alanine-OH:

  • In a separate vessel, dissolve Fmoc-β-alanine-OH (3 equivalents relative to resin loading) and OxymaPure® (3 equivalents) in DMF.

  • Add DIC (3 equivalents) to the amino acid solution to pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel at room temperature for 2-4 hours.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction (absence of free primary amines).

Caption: SPPS workflow for Fmoc-β-alanine-OH incorporation.

Protocol 2: Solution-Phase Dipeptide Synthesis using H-β-Ala-OtBu HCl

This protocol describes the coupling of an N-terminally protected amino acid (e.g., Fmoc-Ala-OH) to H-β-Ala-OtBu HCl in solution.

Materials:

• Fmoc-L-Ala-OH

• H-β-Ala-OtBu HCl

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous DMF

• Ethyl acetate (EtOAc)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

Procedure:

• Amine Neutralization: In a flask, suspend H-β-Ala-OtBu HCl (1.0 equivalent) in anhydrous DMF. Add DIPEA (1.1 equivalents) and stir until the solid dissolves completely to neutralize the hydrochloride salt.

• Carboxylic Acid Activation: In a separate flask, dissolve Fmoc-L-Ala-OH (1.0 equivalent) and HATU (1.0 equivalent) in anhydrous DMF. Add DIPEA (2.0 equivalents) and stir for 5-10 minutes at room temperature for pre-activation.

• Coupling Reaction: Add the activated Fmoc-L-Ala-OH solution to the neutralized H-β-Ala-OtBu HCl solution. Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed (typically 2-4 hours).

• Work-up:

  • Dilute the reaction mixture with EtOAc.

  • Wash the organic phase sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure protected dipeptide.

Caption: Solution-phase synthesis workflow using H-β-Ala-OtBu HCl.

Conclusion

The choice between Fmoc-β-alanine-OH and H-β-Ala-OtBu HCl is fundamentally a strategic one based on the chosen peptide synthesis methodology.

• Fmoc-β-alanine-OH is the reagent of choice for the direct, sequential incorporation of β-alanine in solid-phase peptide synthesis due to its N-terminal Fmoc protection. Its use is well-established within standard automated and manual SPPS protocols.

• H-β-Ala-OtBu HCl is a valuable building block for solution-phase synthesis , particularly for the creation of peptide fragments. Its C-terminal tBu protection provides orthogonality to the Fmoc group, allowing for the synthesis of N-terminally protected fragments that can be subsequently used in SPPS.

For researchers and drug development professionals, understanding the distinct roles and optimal applications of these reagents is crucial for the efficient and successful synthesis of target peptides. While direct performance comparisons are scarce, the provided protocols and representative data offer a practical guide for their effective utilization in their respective domains.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN112110868A - Preparation method of Fmoc-beta-Ala-AA-OH - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of tert-Butyl 3-aminopropanoate hydrochloride: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of tert-Butyl 3-aminopropanoate hydrochloride, ensuring a safe laboratory environment.

Chemical Safety Overview

tert-Butyl 3-aminopropanoate hydrochloride is classified as an irritant, with the potential to cause skin, eye, and respiratory irritation[1][2]. Adherence to safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

When handling tert-Butyl 3-aminopropanoate hydrochloride, the following personal protective equipment should be worn:

PPE Category	Specific Recommendations
Eye/Face Protection	Safety glasses with side-shields or goggles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). Lab coat or other protective clothing to prevent skin contact.
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols are generated, a NIOSH-approved respirator is recommended.

Disposal Procedures

The primary and universally recommended method for the disposal of tert-Butyl 3-aminopropanoate hydrochloride is to use a licensed and approved waste disposal company[1][3][4][5][6]. It is imperative to consult and adhere to all local, state, and federal regulations regarding chemical waste disposal.

Step-by-Step Disposal Protocol:

• Container Preparation : Ensure the waste container is clearly and accurately labeled with the chemical name: "tert-Butyl 3-aminopropanoate hydrochloride".

• Segregation : Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Storage : Store the waste container in a designated, secure, and well-ventilated area, away from incompatible materials.

• Consult EHS : Contact your institution's EHS office to arrange for pickup by a licensed chemical waste contractor.

• Documentation : Maintain a record of the waste, including the amount and date of disposal, as per your institution's protocols.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is critical.

Incident	First Aid Response
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention[1].
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[1].
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention[1].
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[5].
Spill	For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal. For large spills, evacuate the area and contact your institution's EHS office.

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of tert-Butyl 3-aminopropanoate hydrochloride.

Caption: Workflow for the disposal of tert-Butyl 3-aminopropanoate hydrochloride.

References

• 1. aksci.com [aksci.com]
• 2. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling tert-Butyl 3-aminopropanoate hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of specialized chemicals is paramount. This guide provides immediate safety, operational, and disposal information for tert-Butyl 3-aminopropanoate hydrochloride (CAS: 58620-93-2), a compound that requires careful management in a laboratory setting.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C7H16ClNO2	[1]
Molecular Weight	181.66 g/mol	[1][2]
Synonyms	H-beta-Ala-OtBu.HCl, beta-Alanine tert-butyl ester hydrochloride	[1]
Appearance	Solid (form not specified)	General laboratory chemical knowledge
Storage Temperature	-20°C	[3]

Hazard Identification and Personal Protective Equipment (PPE)

tert-Butyl 3-aminopropanoate hydrochloride is classified as an irritant, with the potential to cause skin, eye, and respiratory irritation.[1][4] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Chemical-impermeable gloves (e.g., nitrile rubber)	To prevent skin contact and irritation.[5]
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be required for larger quantities or when there is a splash hazard.	To protect eyes from dust particles and splashes, which can cause serious irritation.[4][6]
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes.	To minimize skin exposure.[4][6]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, a NIOSH/MSHA approved respirator should be used.	To prevent inhalation of dust, which may cause respiratory tract irritation.[4][5]

Operational and Handling Protocols

Engineering Controls:

• Work in a well-ventilated area.[4]

• For procedures that may generate dust, use a chemical fume hood.[7][8]

• Emergency eye wash stations and safety showers should be readily accessible.[9]

Handling Procedures:

• Avoid all personal contact, including inhalation.[6]

• Wear all prescribed personal protective equipment.[4][5]

• Avoid generating dust.

• Wash hands thoroughly after handling.[4][6]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]

• Long-term storage at -20°C is recommended.[3]

Emergency Procedures and First Aid

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][5]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[4][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention if irritation persists.[4][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][5]

Spill and Disposal Plan

In the event of a spill, follow a structured response to mitigate hazards and ensure proper cleanup.

Caption: Logical workflow for handling a chemical spill.

Disposal:

• Dispose of contents and container in accordance with local, regional, and national regulations.[4]

• Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[4] It is crucial to consult with your institution's environmental health and safety department for specific disposal protocols.

References

• 1. Tert-butyl 3-aminopropanoate hydrochloride | C7H16ClNO2 | CID 16218890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical [ichemical.com]
• 4. aksci.com [aksci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. aksci.com [aksci.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]